Triethyl phosphite

• CAS: 122-52-1

Core Science & Biosynthesis

Triethyl Phosphite: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

CAS Number: 122-52-1

Triethyl phosphite (B83602) is a versatile organophosphorus compound with a broad spectrum of applications in organic synthesis and industrial processes. For researchers, scientists, and professionals in drug development, it serves as a crucial reagent for constructing carbon-phosphorus bonds, a key structural motif in various biologically active molecules. This guide provides an in-depth overview of its properties, synthesis, key reactions with detailed experimental protocols, and its relevance in medicinal chemistry.

Core Properties and Specifications

Triethyl phosphite is a colorless liquid with a characteristic pungent odor. Its fundamental properties are summarized below, providing essential data for its handling, application in reactions, and safety considerations.[1][2]

Physicochemical Properties

The key physicochemical properties of triethyl phosphite are presented in Table 1. This data is critical for designing experimental setups, particularly concerning reaction temperature, pressure, and solvent choice.

Property	Value	Reference(s)
CAS Number	122-52-1	[3]
Molecular Formula	C₆H₁₅O₃P	[3]
Molecular Weight	166.16 g/mol	[3]
Density	0.969 g/mL at 25 °C	[4]
Boiling Point	156-158 °C	[2]
Melting Point	-112 °C	[2]
Flash Point	54 °C (129 °F) - closed cup	[5]
Refractive Index (n²⁰/D)	1.413	[4]
Vapor Pressure	2.6 hPa at 20 °C	[2]
Solubility	Soluble in alcohol and ether; reacts with water.	[5]

Toxicological Data

Understanding the toxicological profile of triethyl phosphite is paramount for ensuring laboratory safety. A summary of acute toxicity data is provided in Table 2.

Toxicity Endpoint	Species	Route	Value	Reference(s)
LD₅₀	Rat	Oral	1840 - 2470 mg/kg	[6]
LD₅₀	Rat	Intraperitoneal	1.50 g/kg	[6]
LD₅₀	Rabbit	Dermal	2800 - >3000 mg/kg	[1]
LC₅₀ (6-hour)	Rat	Inhalation	11,100 - 11,600 mg/m³	[1]

Triethyl phosphite is a skin and eye irritant.[6] It has also been shown to have a weak sensitizing effect.[6]

Synthesis of Triethyl Phosphite

The most common laboratory and industrial synthesis of triethyl phosphite involves the reaction of phosphorus trichloride (B1173362) with ethanol (B145695) in the presence of a base to neutralize the hydrogen chloride byproduct.[3] Diethylaniline is often used as the base in laboratory-scale preparations.[7]

Experimental Protocol: Synthesis from Phosphorus Trichloride and Ethanol

This protocol details a typical laboratory-scale synthesis of triethyl phosphite.[7]

Materials:

• Phosphorus trichloride (1 mole, 87.5 mL), freshly distilled

• Absolute ethanol (3 moles, 175 mL)

• Diethylaniline (3 moles, 477 mL), freshly distilled

• Dry petroleum ether (b.p. 40-60 °C), 1.4 L

• 3-L three-necked flask

• Sealed stirrer

• Reflux condenser

• 500-mL dropping funnel

• Sintered-glass funnel

Procedure:

• A solution of absolute ethanol and diethylaniline in 1 L of dry petroleum ether is placed in the three-necked flask, which is fitted with a stirrer, reflux condenser, and dropping funnel.

• The flask is cooled in a cold-water bath.

• A solution of phosphorus trichloride in 400 mL of dry petroleum ether is added from the dropping funnel with vigorous stirring at a rate that maintains gentle boiling. This addition typically takes about 30 minutes.

• After the addition is complete, the mixture is heated under gentle reflux for 1 hour with continuous stirring.

• The reaction mixture, containing a precipitate of diethylaniline hydrochloride, is cooled and filtered with suction through a sintered-glass funnel.

• The filter cake is washed with five 100-mL portions of dry petroleum ether.

• The filtrate and washings are combined and concentrated by distillation at water-bath temperature.

• The residue is then distilled under vacuum to yield pure triethyl phosphite. The product is collected at 57–58 °C/16 mm Hg.[7]

Synthesis of Triethyl Phosphite.

Key Reactions and Applications in Organic Synthesis

Triethyl phosphite is a cornerstone reagent in a variety of powerful chemical transformations, primarily due to the nucleophilicity of the phosphorus atom.

The Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a fundamental method for the formation of carbon-phosphorus bonds, yielding phosphonates from the reaction of a trialkyl phosphite with an alkyl halide.[8] These phosphonates are invaluable precursors for the Horner-Wadsworth-Emmons olefination.

This protocol describes a milder, catalyzed version of the Michaelis-Arbuzov reaction for the synthesis of diethyl benzylphosphonate.[1]

Materials:

• Benzyl (B1604629) alcohol (1.0 equiv)

• Triethyl phosphite (1.5 equiv)

• Zinc iodide (1.2 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Flame-dried, two-necked, round-bottomed flask with a reflux condenser

• Argon or nitrogen atmosphere

Procedure:

• Charge a flame-dried, two-necked, round-bottomed flask with zinc iodide under an argon atmosphere.

• Add anhydrous THF via syringe.

• Add triethyl phosphite via syringe.

• Add benzyl alcohol via syringe.

• Heat the reaction mixture at reflux (oil bath at 75 °C) for 16 hours.

• Cool the solution and concentrate under vacuum to remove volatiles.

• The residue is worked up by extraction with diethyl ether and washing with 2 N NaOH.

• The combined organic layers are dried, filtered, and concentrated.

• The product, diethyl benzylphosphonate, is purified by vacuum distillation.[1]

Mechanism of the Michaelis-Arbuzov Reaction.

The Corey-Winter Olefin Synthesis

The Corey-Winter olefin synthesis is a stereospecific method for converting 1,2-diols to olefins. The reaction proceeds via a cyclic thiocarbonate intermediate, which is then treated with triethyl phosphite.[9]

This is a general two-step procedure, adapted from protocols using trimethyl phosphite.[4]

Step 1: Formation of the Cyclic Thiocarbonate

• To a solution of the 1,2-diol (1.0 equiv) in a suitable solvent (e.g., toluene), add thiocarbonyldiimidazole (10.0 equiv) at room temperature.

• Reflux the reaction mixture for 48 hours.

• After cooling, work up the reaction with 1M HCl and extract with ethyl acetate. The organic phase is washed, dried, and concentrated.

• The crude thiocarbonate is purified by column chromatography.

Step 2: Deoxygenation with Triethyl Phosphite

• A solution of the purified cyclic thiocarbonate (1.0 equiv) in excess triethyl phosphite is refluxed for 48 hours.

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by column chromatography to yield the desired alkene.[4]

Corey-Winter Olefin Synthesis Workflow.

Deoxygenation and Reduction Reactions

Triethyl phosphite is a powerful deoxygenating agent, capable of reducing a variety of functional groups, including hydroperoxides, sulfoxides, and nitro compounds.[10]

This protocol describes the reductive cyclization of o-nitrobenzalaniline to 2-phenylindazole.[11]

Materials:

• o-Nitrobenzalaniline (0.10 mole)

• Triethyl phosphite (0.30 mole)

• 200-mL round-bottomed flask with condenser

• Nitrogen atmosphere

Procedure:

• Mix triethyl phosphite and o-nitrobenzalaniline in the flask under a nitrogen atmosphere.

• Heat the mixture in an oil bath at 150 °C for 8 hours.

• After cooling, remove the excess triethyl phosphite and the triethyl phosphate (B84403) byproduct by vacuum distillation.

• The solid residue is then purified to yield 2-phenylindazole.[11]

Relevance in Drug Discovery and Development

While triethyl phosphite itself is not typically a therapeutic agent, its role in synthesizing phosphonates makes it highly relevant to medicinal chemistry and drug development. Phosphonates are stable mimics of phosphates and are used to design enzyme inhibitors and prodrugs.[3][12]

Phosphonates as Phosphate Mimics

The phosphonate group (-PO₃²⁻) is isosteric and isoelectronic with the phosphate group (-OPO₃²⁻). However, the P-C bond in phosphonates is resistant to enzymatic and chemical hydrolysis, unlike the P-O bond in phosphates. This stability makes phosphonates ideal for designing inhibitors of enzymes that process phosphate-containing substrates, such as kinases and phosphatases.[12] A notable example is the use of bisphosphonates in treating bone resorption disorders by inhibiting farnesyl pyrophosphate synthase.[13]

Application in Prodrug Design

The high polarity of phosphonates often leads to poor cell membrane permeability and low oral bioavailability. To overcome this, prodrug strategies are employed where the phosphonate is masked with lipophilic groups that are cleaved intracellularly to release the active drug.[14] The synthesis of these phosphonate prodrugs often begins with a phosphonate diester, which can be synthesized using triethyl phosphite in a Michaelis-Arbuzov reaction.

Interaction with Signaling Pathways

Organophosphorus compounds, in a broader context, have been shown to interact with cellular signaling pathways. For instance, exposure to certain organophosphorus compounds can induce the activation of MAP kinase (MAPK) signaling pathways (ERK, JNK, and p38-MAPK), which can lead to oxidative stress and apoptosis.[15] Understanding these interactions is crucial for assessing the toxicological profiles of novel phosphonate-based drug candidates.

Role of Triethyl Phosphite in Drug Discovery.

Safety and Handling

Triethyl phosphite is a flammable liquid and should be handled with care in a well-ventilated fume hood.[2] It is sensitive to air and moisture and should be stored under an inert atmosphere.[2] Personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times. In case of fire, use dry chemical, CO₂, or alcohol-resistant foam extinguishers.[16]

Conclusion

Triethyl phosphite is an indispensable reagent for chemists in both academic and industrial settings, particularly those involved in the synthesis of complex organic molecules and drug discovery. Its ability to efficiently form stable carbon-phosphorus bonds through reactions like the Michaelis-Arbuzov provides access to the versatile class of phosphonates. A thorough understanding of its properties, synthetic routes, and reactivity, coupled with stringent safety practices, is essential for its effective and safe utilization in research and development.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. Frontiers | Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects [frontiersin.org]
• 4. Corey-Winter Olefination | NROChemistry [nrochemistry.com]
• 5. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. [Acute toxic effects of trimethyl and triethyl phosphites] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Arbuzov Reaction [organic-chemistry.org]
• 9. Corey–Winter olefin synthesis - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Frontiers | Editorial: Phosphonate Chemistry in Drug Design and Development [frontiersin.org]
• 13. Editorial: Phosphonate Chemistry in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. rsc.org [rsc.org]
• 16. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

An In-depth Technical Guide to Triethyl Phosphite

This guide provides a comprehensive overview of the fundamental chemical properties of triethyl phosphite (B83602), a versatile reagent and ligand in organic and organometallic chemistry. The information is tailored for researchers, scientists, and professionals in drug development who require precise data on this compound.

Core Chemical Identifiers and Properties

Triethyl phosphite is an organophosphorus compound with the chemical formula P(OCH₂CH₃)₃, often abbreviated as P(OEt)₃.[1][2] It is a colorless liquid with a characteristically strong, foul odor.[1][3][4] The molecule features a pyramidal phosphorus(III) center bonded to three ethoxide groups.[1][2]

Below is a summary of its key quantitative data:

Property	Value
Molecular Formula	C₆H₁₅O₃P
Molecular Weight	166.16 g/mol [1][4]
Density	0.969 g/mL at 25 °C[2][3]
Boiling Point	156 °C (313 °F; 429 K)[2]
Melting Point	-112 °C[4][5]
Flash Point	130 °F[1][4]
CAS Registry Number	122-52-1[6]

Synthesis of Triethyl Phosphite

The industrial preparation of triethyl phosphite involves the reaction of phosphorus trichloride (B1173362) (PCl₃) with ethanol (B145695) (EtOH) in the presence of a base, typically a tertiary amine (R₃N), to neutralize the hydrochloric acid byproduct.

A generalized workflow for this synthesis is depicted below:

A simplified workflow for the synthesis of triethyl phosphite.

Experimental Protocol for Synthesis:

A general laboratory-scale procedure for the synthesis of triethyl phosphite is as follows:

• A reaction flask equipped with a stirrer, dropping funnel, and a condenser is charged with ethanol and a tertiary amine (e.g., triethylamine).

• The flask is cooled in an ice bath to maintain a low temperature.

• Phosphorus trichloride is added dropwise from the dropping funnel with vigorous stirring. The rate of addition is controlled to keep the reaction temperature below a specified limit.

• After the addition is complete, the reaction mixture is stirred for a period to ensure the reaction goes to completion.

• The solid trialkylammonium chloride byproduct is removed by filtration.

• The filtrate, containing the crude triethyl phosphite, is then purified by fractional distillation under reduced pressure to yield the final product.

Chemical Reactivity and Applications

Triethyl phosphite is a versatile reagent in organic synthesis, primarily utilized for its nucleophilic and reducing properties.

Michaelis-Arbuzov Reaction: A key application of triethyl phosphite is in the Michaelis-Arbuzov reaction, where it reacts with alkyl halides to form phosphonates. These phosphonates are crucial intermediates in the Horner-Wadsworth-Emmons reaction, a widely used method for the synthesis of alkenes.

The logical flow of this reaction sequence can be visualized as follows:

Reaction sequence involving triethyl phosphite.

Use as a Ligand: In the field of organometallic chemistry, triethyl phosphite serves as a soft ligand.[1][2] It forms stable complexes with metals in low oxidation states, and these complexes are often used as catalysts in various chemical transformations.[2] Examples of such complexes include FeH₂(P(OEt)₃)₄ and Ni(P(OEt)₃)₄.[2]

References

• 1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 2. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 3. Triethyl phosphite | 122-52-1 [chemicalbook.com]
• 4. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Triethyl phosphite [webbook.nist.gov]

triethyl phosphite synthesis from phosphorus trichloride

An In-depth Technical Guide to the Synthesis of Triethyl Phosphite (B83602) from Phosphorus Trichloride (B1173362)

Introduction

Triethyl phosphite, with the chemical formula P(OCH₂CH₃)₃ or P(OEt)₃, is a colorless organophosphorus compound with a characteristically strong, unpleasant odor.[1] It serves as a versatile and crucial intermediate in various industrial and synthetic applications. Its primary uses include acting as a ligand in organometallic chemistry, a reagent in organic synthesis (such as in the Michaelis-Arbuzov and Horner-Wadsworth-Emmons reactions), and an industrial catalyst.[1] Additionally, it is a precursor for manufacturing flame retardants, pesticides, optical brighteners, antioxidants, and pharmaceuticals.[2] This guide provides a detailed technical overview of its synthesis from phosphorus trichloride and ethanol (B145695), focusing on the underlying chemistry, experimental procedures, and process optimization.

Core Synthesis Reaction and Mechanism

The fundamental principle for synthesizing triethyl phosphite involves the reaction of phosphorus trichloride (PCl₃) with ethanol (EtOH).[1][2][3] The reaction is highly exothermic and produces hydrogen chloride (HCl) as a significant byproduct.[4] The presence of HCl is detrimental as it can react with the newly formed triethyl phosphite, leading to the formation of diethyl phosphite and ethyl chloride, thereby reducing the yield.[5][6]

To mitigate this, the synthesis is invariably carried out in the presence of a base. The base acts as an acid scavenger, neutralizing the HCl as it is formed.[1] Tertiary amines, such as triethylamine (B128534) (NEt₃) or diethylaniline, are commonly employed for this purpose.[1][5][6]

The overall balanced chemical equation is: PCl₃ + 3 EtOH + 3 R₃N → P(OEt)₃ + 3 R₃NH⁺Cl⁻[1]

Without a base, the reaction proceeds differently, yielding diethyl phosphite instead.[1]

Quantitative Data Summary

The efficiency and outcome of the synthesis are highly dependent on the reaction conditions and the choice of reagents. The following table summarizes key quantitative data from various reported procedures.

Parameter	Value	Base Used	Solvent	Notes	Source
Yield	83%	Diethylaniline	Petroleum Ether	Yield can be increased to 86-90% by reusing the solvent from a previous run.	[6]
Yield	up to 98%	Triethylamine	Benzene (B151609)	Process improvement over the ammonia (B1221849) method, which yields around 80%.	[5]
Purity	> 99%	Triethylamine	Benzene	Achieved through optimized water washing and separation steps.	[5]
Reactant Ratio (PCl₃:EtOH:Base)	1 : 3 : 3	Diethylaniline	Petroleum Ether	Molar ratio for the described laboratory protocol.	[6]
Product Boiling Point	57–58 °C @ 16 mmHg	N/A	N/A	Physical property of the purified product.	[6]
Product Density (d₄²⁰)	0.963 g/mL	N/A	N/A	Physical property of the purified product.	[6]
Product Refractive Index (n_D²⁵)	1.4104–1.4106	N/A	N/A	Physical property of the purified product.	[6]

Detailed Experimental Protocol (Laboratory Scale)

This protocol is adapted from a well-established procedure using diethylaniline as the base.[6] It is critical that all glassware is thoroughly dried and the reagents, particularly ethanol, are anhydrous to prevent unwanted side reactions.[6]

Reagents:

• Phosphorus Trichloride (PCl₃), freshly distilled: 137.5 g (87.5 mL, 1 mole)

• Absolute Ethanol: 138 g (175 mL, 3 moles)

• Diethylaniline, freshly distilled: 447 g (477 mL, 3 moles)

• Dry Petroleum Ether (b.p. 40–60°C): ~1.9 L

Equipment:

• 3-liter three-necked flask

• Sealed mechanical stirrer

• Reflux condenser

• 500 mL dropping funnel

• Heating mantle

• Cold-water bath for cooling

• Sintered-glass funnel for suction filtration

• Distillation apparatus (75-cm Vigreux column)

Procedure:

• Reactant Preparation: A solution of absolute ethanol (138 g) and diethylaniline (447 g) is prepared in 1 L of dry petroleum ether inside the 3-L three-necked flask. A separate solution of phosphorus trichloride (137.5 g) in 400 mL of dry petroleum ether is prepared and placed in the dropping funnel.[6]

• Reaction Setup: The flask is fitted with the stirrer, reflux condenser, and the dropping funnel. The entire setup is placed in a cold-water bath.[6]

• Addition of PCl₃: With vigorous stirring, the phosphorus trichloride solution is added from the dropping funnel to the ethanol-amine mixture. The addition rate is controlled so that the mixture begins to boil gently near the end of the addition. This step typically takes about 30 minutes.[6] Efficient stirring is crucial to prevent localized HCl buildup, which could lead to the formation of diethyl hydrogen phosphite.[6]

• Reflux: After the addition is complete, the mixture is heated under gentle reflux for approximately 1 hour with continuous stirring. During this time, a significant amount of diethylaniline hydrochloride will precipitate.[6]

• Filtration: The reaction mixture is cooled, and the precipitate of diethylaniline hydrochloride is separated by suction filtration through a sintered-glass funnel.[6]

• Washing: The filter cake of the amine salt is washed with five 100-mL portions of dry petroleum ether to recover any entrained product. The washings are combined with the main filtrate.[6]

• Solvent Removal: The combined filtrate and washings are concentrated by distilling off the petroleum ether at atmospheric pressure using a water bath. A 75-cm Vigreux column is used for efficient separation.[6]

• Purification by Vacuum Distillation: The remaining residue is transferred to a smaller flask and distilled under reduced pressure. The final product, triethyl phosphite, is collected at 57–58°C/16 mmHg. The yield of the colorless liquid is approximately 138 g (83%).[6]

Industrial Production Considerations

On an industrial scale, triethyl phosphite is produced in a closed system to handle the hazardous reactants and the malodorous product safely.[2][3] The reaction is typically carried out in a solvent like benzene or toluene.[5] While tertiary amines are effective, ammonia has also been used as a base, although it can lead to lower yields (around 80%) due to difficulties in controlling the stoichiometry precisely.[5] The purification of the final product is achieved through distillation.[2][3] The entire process, from reaction to purification, is designed to be continuous and to minimize environmental release.[2]

Process Workflow and Logic Diagrams

The following diagrams illustrate the key relationships and the experimental workflow for the synthesis of triethyl phosphite.

Caption: Core reaction pathway for triethyl phosphite synthesis.

Caption: Step-by-step experimental workflow for synthesis and purification.

References

• 1. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US3184496A - Process for the preparation and recovery of triethyl phosphite and derivatives thereof - Google Patents [patents.google.com]
• 5. CN1724546A - Production method of triethyl phosphite - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

The Core Mechanism of Triethyl Phosphite Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethyl phosphite (B83602), a pivotal reagent in organic synthesis and organometallic chemistry, is primarily synthesized through the reaction of phosphorus trichloride (B1173362) with ethanol (B145695). This technical guide provides a comprehensive examination of the core mechanism of triethyl phosphite formation, detailing the reaction pathways, the critical role of reaction conditions, and established experimental protocols. Quantitative data from key literature is summarized, and detailed methodologies are provided to enable replication and further investigation. Visual diagrams of the reaction mechanism and experimental workflows are included to facilitate a deeper understanding of the process.

Introduction

Triethyl phosphite, with the chemical formula P(OCH₂CH₃)₃, is a colorless liquid with a characteristic pungent odor. Its utility stems from the nucleophilic nature of the phosphorus(III) center, which readily participates in a variety of chemical transformations, most notably the Michaelis-Arbuzov reaction to form phosphonates.[1] A thorough understanding of its formation mechanism is paramount for optimizing its synthesis, maximizing yield and purity, and ensuring its effective application in research and development, including drug discovery and materials science. This guide delves into the fundamental aspects of its synthesis, providing a technical resource for professionals in the chemical sciences.

The Core Reaction Mechanism

The predominant method for synthesizing triethyl phosphite involves the reaction of phosphorus trichloride (PCl₃) with ethanol (EtOH) in the presence of a base.[1] The overall reaction can be represented as:

PCl₃ + 3 EtOH + 3 Base → P(OEt)₃ + 3 Base·HCl

The reaction proceeds through a series of sequential nucleophilic substitution reactions at the phosphorus center.

Stepwise Substitution

The formation of triethyl phosphite is not a concerted process but occurs in three successive steps:

• Formation of Dichloro(ethoxy)phosphine: Ethanol, acting as a nucleophile, attacks the electrophilic phosphorus atom of phosphorus trichloride, displacing a chloride ion.

• Formation of Chloro(diethoxy)phosphine: A second molecule of ethanol displaces another chloride ion from the intermediate species.

• Formation of Triethyl Phosphite: The final substitution occurs with a third molecule of ethanol to yield the triethyl phosphite product.

The Crucial Role of the Base

The presence of a base, typically a tertiary amine such as triethylamine (B128534) or diethylaniline, is critical for the successful synthesis of triethyl phosphite.[2][3] The primary function of the base is to neutralize the hydrogen chloride (HCl) that is generated in each substitution step.[1]

In the absence of a base, the generated HCl will react with the triethyl phosphite product in a deleterious side reaction, leading to the formation of diethyl phosphite ((EtO)₂P(O)H) and ethyl chloride.[1][2] This not only reduces the yield of the desired product but also introduces impurities that can be challenging to separate. Efficient stirring is also crucial to ensure that the generated HCl is immediately scavenged by the base, preventing localized acidic conditions that favor byproduct formation.[2]

Quantitative Data

The yield and purity of triethyl phosphite are highly dependent on the reaction conditions and the choice of base. The following table summarizes key quantitative data from established synthetic protocols.

Parameter	Value	Base Used	Reference
Yield	83%	Diethylaniline	[2]
Yield (with solvent recycle)	86-90%	Diethylaniline	[2]
Yield (claimed)	98%	Triethylamine	[3]
Purity (claimed)	>99%	Triethylamine	[3]
Boiling Point	57-58 °C @ 16 mmHg	-	[2]
³¹P NMR Chemical Shift	~ +139 ppm	-	[1][4]
Density (d₄²⁰)	0.963 g/mL	-	[2]
Refractive Index (n_D²⁵)	1.4104–1.4106	-	[2]

Experimental Protocols

This section provides a detailed methodology for the laboratory-scale synthesis of triethyl phosphite, adapted from a well-established procedure.[2]

Materials and Equipment

• Phosphorus trichloride (freshly distilled)

• Absolute ethanol (anhydrous)

• Diethylaniline (freshly distilled)

• Dry petroleum ether (b.p. 40–60 °C)

• 3-L three-necked flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Sintered-glass funnel

• Distillation apparatus (e.g., Vigreux column)

Procedure

• A solution of 138 g (3 moles) of absolute ethanol and 447 g (3 moles) of freshly distilled diethylaniline in 1 L of dry petroleum ether is placed in a 3-L three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• The dropping funnel is charged with a solution of 137.5 g (1 mole) of freshly distilled phosphorus trichloride in 400 mL of dry petroleum ether.

• The reaction flask is cooled in a cold-water bath.

• With vigorous stirring, the phosphorus trichloride solution is added at a rate that maintains a gentle reflux. The addition typically takes about 30 minutes.

• After the addition is complete, the mixture is heated under gentle reflux for 1 hour with continued stirring.

• The suspension, containing the precipitated diethylaniline hydrochloride, is cooled and filtered through a sintered-glass funnel.

• The filter cake is washed with five 100-mL portions of dry petroleum ether.

• The combined filtrate and washings are concentrated by distillation.

• The residue is then distilled under reduced pressure. The fraction collected at 57–58 °C/16 mmHg is the purified triethyl phosphite.

Visualizing the Process

Reaction Mechanism

References

• 1. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN1724546A - Production method of triethyl phosphite - Google Patents [patents.google.com]
• 4. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]

Navigating the Phosphorus Landscape: A Technical Guide to the ³¹P NMR Chemical Shift of Triethyl Phosphite

For researchers, scientists, and professionals in drug development, understanding the nuances of analytical techniques is paramount. ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful tool for characterizing organophosphorus compounds, a class of molecules with significant applications in synthesis and catalysis. This guide provides an in-depth exploration of the ³¹P NMR chemical shift of triethyl phosphite (B83602), P(OEt)₃, offering a detailed look at its characteristic resonance, the factors influencing its position, and standardized protocols for its measurement.

Triethyl phosphite is a common trivalent phosphorus compound that serves as a versatile reagent and ligand. Its ³¹P NMR spectrum is characterized by a single resonance in the far downfield region, a hallmark of phosphite esters. The precise chemical shift, however, is sensitive to its chemical environment, making ³¹P NMR a valuable probe for studying its reactivity and coordination chemistry.

The Characteristic Chemical Shift of Triethyl Phosphite

The ³¹P NMR chemical shift of neat triethyl phosphite or in common deuterated solvents is consistently observed in the range of +138 to +141 ppm relative to an 85% H₃PO₄ external standard. This downfield shift is characteristic of phosphorus(III) esters, which are generally found between +125 and +145 ppm.[1]

Influence of the Chemical Environment

Several factors can influence the precise chemical shift of the triethyl phosphite signal. Understanding these effects is crucial for accurate spectral interpretation.

• Solvent: While the chemical shift of many organophosphorus compounds can be solvent-dependent, the resonance of triethyl phosphite shows relative insensitivity to the polarity of the medium.[2] Minor variations may be observed, but significant shifts are not typically expected with common NMR solvents.

• Oxidation: Triethyl phosphite is susceptible to oxidation to its corresponding pentavalent form, triethyl phosphate (B84403) (O=P(OEt)₃). This transformation is readily identified by ³¹P NMR, as triethyl phosphate exhibits a sharp resonance at approximately -1.1 ppm in CDCl₃. The presence of this upfield signal is a clear indicator of sample degradation.

• Coordination to Metals: As a potent ligand, triethyl phosphite readily coordinates to transition metals. This coordination induces a significant change in the electron density around the phosphorus nucleus, resulting in a large upfield or downfield shift known as the "coordination shift" (Δδ = δcomplex - δligand).[3] For example, upon coordination to molybdenum, a substantial upfield shift is typically observed.

• Catalyst Interaction: The presence of certain catalysts can lead to interactions that perturb the electronic environment of the phosphorus atom, causing shifts in the ³¹P NMR signal. This can be used to study catalyst-ligand interactions and their effect on nucleophilicity.[4]

Quantitative Data Summary

The following table summarizes the ³¹P NMR chemical shift of triethyl phosphite and its common derivative under standard conditions.

Compound	Solvent	Chemical Shift (δ) [ppm]
Triethyl phosphite, P(OEt)₃	Neat / CDCl₃	~ +139
Triethyl phosphite, P(OEt)₃	Acetonitrile (CH₃CN)	~ +139
Triethyl phosphate, O=P(OEt)₃	CDCl₃	~ -1.1

Note: The chemical shift can vary slightly based on concentration, temperature, and the specific spectrometer.

Experimental Protocol: Acquiring a High-Quality ³¹P NMR Spectrum

Given that triethyl phosphite is an air- and moisture-sensitive liquid, proper sample handling is critical to prevent oxidation and ensure accurate, reproducible results.

Detailed Methodology

1. Materials and Equipment:

• Triethyl phosphite (stored under an inert atmosphere)
• Anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆, or CD₃CN) from a sealed ampoule or freshly dried.
• High-quality 5 mm NMR tubes (e.g., Wilmad 528-PP-7 or equivalent), oven-dried before use.
• Gas-tight syringes and needles.
• Inert atmosphere workstation (glovebox) or Schlenk line.
• NMR spectrometer equipped with a broadband probe.
• External standard: 85% H₃PO₄ in a sealed capillary insert or a separate reference tube.

2. Sample Preparation (under Inert Atmosphere):

• Step 1: In a glovebox or on a Schlenk line, take an oven-dried NMR tube and cap.
• Step 2: Using a clean, dry, gas-tight syringe, draw approximately 0.6 mL of the desired anhydrous deuterated solvent.
• Step 3: Add the solvent to the NMR tube.
• Step 4: Using a separate, clean, and dry gas-tight microsyringe, add 10-20 µL of triethyl phosphite to the solvent in the NMR tube. This corresponds to a concentration of approximately 5-10 mg.
• Step 5: Cap the NMR tube securely. If using a J-Young tube, ensure the valve is properly sealed.
• Step 6: Gently invert the tube several times to ensure the solution is homogeneous.

3. NMR Data Acquisition:

• Step 1 (Tuning and Matching): Insert the sample into the spectrometer. Tune and match the probe to the ³¹P frequency to ensure optimal signal transmission and detection.
• Step 2 (Locking and Shimming): Lock onto the deuterium (B1214612) signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity across the sample, aiming for a narrow and symmetrical lock signal.
• Step 3 (Setting Acquisition Parameters):
• Experiment Type: Select a standard one-pulse ³¹P experiment with proton decoupling (e.g., zgpg30 on a Bruker spectrometer). Inverse-gated decoupling can be used for more accurate quantification.
• Pulse Width: Use a 30° or 45° pulse angle to allow for a shorter relaxation delay.
• Spectral Width: Set a wide spectral width to encompass the expected range for phosphites and potential impurities like phosphates (e.g., from +200 ppm to -50 ppm).
• Number of Scans: For a moderately concentrated sample, 16 to 64 scans are typically sufficient.
• Relaxation Delay (d1): A delay of 2-5 seconds is generally adequate.
• Step 4 (Referencing): The spectrum should be referenced to an external standard of 85% H₃PO₄ at 0.0 ppm. This can be done by acquiring a spectrum of a sealed H₃PO₄ reference tube under the same conditions or by using the spectrometer's pre-calibrated reference frequency.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).
• Perform phase correction to ensure all peaks have a pure absorption lineshape.
• Perform baseline correction to obtain a flat baseline across the spectrum.
• Calibrate the chemical shift axis by setting the H₃PO₄ reference peak to 0.0 ppm.

Visualizing Experimental and Conceptual Frameworks

Diagrams generated using Graphviz provide a clear visual representation of workflows and relationships, adhering to strict color and contrast specifications for clarity.

Diagram 1: Workflow for acquiring a ³¹P NMR spectrum.

Diagram 2: Key factors affecting the ³¹P chemical shift.

References

• 1. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. spectrabase.com [spectrabase.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Infrared Spectrum of Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of triethyl phosphite (B83602), a crucial organophosphorus compound with applications in organic synthesis and as a ligand in organometallic chemistry. A thorough understanding of its vibrational properties through IR spectroscopy is essential for its characterization, quality control, and for monitoring its reactions in various chemical processes, including those relevant to drug development.

Data Presentation: Infrared Absorption Bands of Triethyl Phosphite

The following table summarizes the key absorption bands observed in the liquid-phase Fourier Transform Infrared (FTIR) spectrum of triethyl phosphite. The data has been compiled and interpreted based on spectra available from the NIST Chemistry WebBook and established knowledge of vibrational frequencies for organophosphorus compounds.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
2978	Strong	Asymmetric C-H stretching in CH₃
2935	Strong	Asymmetric C-H stretching in CH₂
2898	Strong	Symmetric C-H stretching in CH₃ and CH₂
1477	Medium	Asymmetric C-H bending in CH₃
1446	Medium	Scissoring (bending) in CH₂
1392	Medium	Symmetric C-H bending (umbrella mode) in CH₃
1164	Medium	C-C stretching
1027	Very Strong	Asymmetric P-O-C stretching
919	Strong	Symmetric P-O-C stretching
732	Strong	P-O-C bending / CH₂ rocking

Interpretation of the Spectrum

The IR spectrum of triethyl phosphite is dominated by absorptions corresponding to the vibrations of its ethyl (CH₃CH₂) and phosphite (P(OR)₃) moieties.

• C-H Stretching Region (3000-2850 cm⁻¹): The strong absorptions in this region are characteristic of the stretching vibrations of the C-H bonds within the ethyl groups. The peaks at 2978 cm⁻¹, 2935 cm⁻¹, and 2898 cm⁻¹ are assigned to the asymmetric and symmetric stretching modes of the methyl (CH₃) and methylene (B1212753) (CH₂) groups.

• C-H Bending Region (1480-1360 cm⁻¹): The medium intensity bands at 1477 cm⁻¹, 1446 cm⁻¹, and 1392 cm⁻¹ correspond to the various bending vibrations (scissoring, asymmetric, and symmetric) of the C-H bonds in the methyl and methylene groups.

• Fingerprint Region (< 1500 cm⁻¹): This region contains a wealth of information about the skeletal vibrations of the molecule.

  • The very strong and broad absorption centered around 1027 cm⁻¹ is the most characteristic feature of the spectrum and is assigned to the asymmetric stretching of the P-O-C bonds . The high intensity of this band is due to the large change in dipole moment associated with this vibration.

  • The strong peak at 919 cm⁻¹ is attributed to the symmetric stretching of the P-O-C bonds .

  • The band at 1164 cm⁻¹ is likely due to C-C stretching vibrations within the ethyl groups.

  • The strong absorption at 732 cm⁻¹ is characteristic of P-O-C bending vibrations , potentially coupled with CH₂ rocking modes.

Experimental Protocols

The presented data is based on a liquid-phase FTIR spectrum obtained under the following conditions, as detailed by the Pacific Northwest National Laboratory and available on the NIST Chemistry WebBook[1]:

• Instrumentation: Bruker Tensor 27 FTIR spectrometer.

• Sample Preparation: The spectrum was acquired from a neat liquid sample.

• Spectral Range: 7800 to 400 cm⁻¹.

• Resolution: 2.0 cm⁻¹.

• Number of Scans: 128 interferograms were averaged for the single-channel spectrum.

• IR Source: Silicon carbide glow bar.

• Beam Splitter: Broadband potassium bromide (KBr).

• Detector: DLTGS at room temperature.

• Apodization: Norton-Beer, Medium.

For general analysis of a liquid sample like triethyl phosphite, the following protocol is standard:

• Sample Preparation: A small drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Background Collection: A background spectrum of the empty spectrometer is recorded to account for atmospheric and instrumental contributions.

• Sample Analysis: The prepared sample is placed in the spectrometer's sample holder, and the IR spectrum is recorded.

• Data Processing: The final spectrum is typically presented in terms of transmittance or absorbance as a function of wavenumber.

Mandatory Visualizations

Molecular Structure and Key Vibrational Modes

Caption: Molecular structure of triethyl phosphite and its main IR vibrational modes.

Logical Workflow for IR Spectral Interpretation

Caption: Workflow for the acquisition and interpretation of an IR spectrum.

References

• 1. Triethyl phosphite [webbook.nist.gov]

A Comprehensive Technical Guide to the Physical Properties of Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl phosphite (B83602) (C₆H₁₅O₃P) is a colorless liquid with a characteristic pungent odor. It serves as a versatile reagent and ligand in organic and organometallic synthesis, finding applications in the development of pharmaceuticals, pesticides, and other fine chemicals. A thorough understanding of its physical properties is paramount for its safe handling, process optimization, and the successful design of synthetic routes. This technical guide provides an in-depth overview of the core physical properties of triethyl phosphite, complete with methodologies for their determination and a summary of quantitative data.

Core Physical Properties

The physical characteristics of triethyl phosphite are summarized in the tables below. These properties are crucial for a variety of applications, from predicting its behavior in different solvents to ensuring safe storage and handling conditions.

General and Molar Properties

Property	Value	Reference
Molecular Formula	C₆H₁₅O₃P	[1][2]
Molecular Weight	166.16 g/mol	[1][3][4]
Appearance	Colorless liquid	[1][5]
Odor	Pungent, foul odor	[1]

Thermal Properties

Property	Value	Reference
Melting Point	-112 °C	[1][3][4]
Boiling Point	156 - 158 °C at 760 mmHg	[3][6]
Flash Point	54 °C (closed cup)	[6][7]
Autoignition Temperature	250 °C	[1][4]

Optical and Other Physical Properties

Property	Value	Reference
Density	0.969 g/mL at 25 °C	[8][9]
Refractive Index (n_D^20)	1.413	[8][9]
Vapor Pressure	2.6 hPa at 20 °C	[6]
Surface Tension	24.26 mN/m at 20°C	[6]
Viscosity	0.746 mPa·s at 13°C; 0.657 mPa·s at 25°C	[6]

Solubility Profile

Solvent	Solubility	Reference
Water	Reacts and decomposes	[6]
Alcohol	Soluble	[1]
Ether	Soluble	[1]
Benzene	Soluble	[7]
Chloroform	Slightly Soluble	[4]
Dichloromethane	Slightly Soluble	[4]
Methanol	Slightly Soluble	[4]

Experimental Protocols

The determination of the physical properties of triethyl phosphite relies on established, standardized experimental methods. Below are detailed overviews of the methodologies typically employed for each key parameter.

Density Determination

The density of a liquid can be determined using a pycnometer or a digital density meter.

• Pycnometer Method:

  • A clean, dry pycnometer of a known volume is weighed empty.

  • The pycnometer is then filled with triethyl phosphite, ensuring no air bubbles are present.

  • The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

  • The pycnometer is weighed again.

  • The density is calculated by dividing the mass of the triethyl phosphite by the known volume of the pycnometer.

Boiling Point Determination

The boiling point is determined by distillation or ebulliometry, often following methods like those described in OECD Guideline 103.

• Distillation Method:

  • A sample of triethyl phosphite is placed in a distillation flask.

  • The flask is heated, and the temperature of the vapor is monitored with a calibrated thermometer.

  • The boiling point is the temperature at which the liquid and vapor phases are in equilibrium at a given pressure. The temperature reading is corrected to standard atmospheric pressure.

Melting Point Determination

The melting point of triethyl phosphite, which is very low, is determined using a cryostat.

• Cryostat Method:

  • A sample of triethyl phosphite is placed in a capillary tube.

  • The capillary tube is placed in a cryostat with a controlled cooling and heating system.

  • The temperature is slowly lowered until the sample solidifies.

  • The sample is then slowly heated, and the temperature at which the solid melts is recorded as the melting point.

Refractive Index Measurement

The refractive index is measured using a refractometer, such as an Abbé refractometer.

• Abbé Refractometer Method:

  • A small drop of triethyl phosphite is placed on the prism of the refractometer.

  • The prism is closed, and a light source is directed through the sample.

  • The telescope of the refractometer is adjusted until the dividing line between the light and dark fields is sharp and centered.

  • The refractive index is read directly from the instrument's scale at a specified temperature (typically 20 °C).

Flash Point Determination

The flash point is determined using a closed-cup tester, such as the Pensky-Martens apparatus, following a standard method like ASTM D93.

• Pensky-Martens Closed-Cup Method (ASTM D93):

  • A specified volume of triethyl phosphite is placed in the test cup of the Pensky-Martens apparatus.

  • The sample is heated at a controlled rate while being stirred.

  • At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Autoignition Temperature Determination

The autoignition temperature is determined using a heated flask method, such as ASTM E659.

• ASTM E659 Method:

  • A small, measured amount of triethyl phosphite is injected into a heated, air-filled flask.

  • The temperature of the flask is varied, and the time to ignition is observed.

  • The autoignition temperature is the lowest temperature at which the sample will ignite spontaneously.

Vapor Pressure Measurement

Vapor pressure can be determined by various methods, including the static method or the ebulliometric method.

• Static Method:

  • A sample of triethyl phosphite is placed in a container connected to a pressure-measuring device (manometer).

  • The system is evacuated to remove air.

  • The container is placed in a constant-temperature bath.

  • The pressure of the vapor in equilibrium with the liquid is measured at different temperatures.

Surface Tension Measurement

Surface tension is commonly measured using the Du Noüy ring method or the pendant drop method.

• Du Noüy Ring Method:

  • A platinum ring is suspended from a tensiometer and brought into contact with the surface of the triethyl phosphite.

  • The force required to pull the ring from the surface is measured.

  • This force is then used to calculate the surface tension.

Viscosity Measurement

The viscosity of triethyl phosphite can be determined using a capillary viscometer or a rotational viscometer.

• Capillary Viscometer Method:

  • The time it takes for a known volume of triethyl phosphite to flow through a capillary of known dimensions is measured.

  • The kinematic viscosity is calculated from this flow time and the viscometer constant.

  • The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid.

Solubility Determination

The solubility of triethyl phosphite in various solvents is determined by mixing a known amount of the solute with the solvent and observing the point of saturation.

• Equilibrium Method:

  • An excess of triethyl phosphite is added to a known volume of the solvent in a sealed container.

  • The mixture is agitated at a constant temperature until equilibrium is reached.

  • The concentration of triethyl phosphite in the solvent is then determined analytically (e.g., by chromatography) to establish its solubility. It is important to note that triethyl phosphite reacts with water, so its solubility in aqueous solutions is not a simple dissolution process.

Interrelation of Physical Properties

The physical properties of a substance are interconnected. For instance, vapor pressure is highly dependent on temperature, and density is also temperature-dependent. Understanding these relationships is crucial for predicting the behavior of triethyl phosphite under different process conditions.

Caption: Logical relationships between the physical properties of triethyl phosphite.

Conclusion

This technical guide provides a comprehensive summary of the key physical properties of triethyl phosphite, essential for professionals in research, development, and drug discovery. The tabulated data offers a quick reference, while the detailed experimental protocols provide insight into the rigorous methods required for accurate characterization. The interrelation of these properties, as visualized in the provided diagram, underscores the importance of a holistic understanding of this compound's physical behavior for its effective and safe utilization in scientific endeavors.

References

• 1. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triethyl phosphite [webbook.nist.gov]
• 3. Triethyl phosphite, 98%, Thermo Scientific Chemicals 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 122-52-1 CAS MSDS (Triethyl phosphite) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. Buy Triethyl phosphite (EVT-313048) | 122-52-1 [evitachem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. triethyl phosphite [stenutz.eu]

A Technical Guide to the Physicochemical Properties of Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of triethyl phosphite (B83602), a versatile organophosphorus compound utilized as a reagent in organic synthesis and as a ligand in organometallic chemistry. This document outlines its key physical properties, detailed experimental protocols for their determination, and visual workflows to illustrate relevant processes.

Core Physicochemical Data

Triethyl phosphite, with the chemical formula P(OCH₂CH₃)₃, is a colorless liquid characterized by a strong, unpleasant odor.[1] Accurate knowledge of its physical properties, such as boiling point and density, is crucial for its handling, application in synthetic protocols, and for quality control.

Summary of Physical Properties

The boiling point and density of triethyl phosphite have been reported across various sources. A summary of these values is presented below for easy reference and comparison.

Physical Property	Value	Conditions	Reference
Boiling Point	158 °C	Standard atmospheric pressure	[1][2]
156 °C	Standard atmospheric pressure	[3][4]
156.0 °C to 158.0 °C	Not specified	[5]
57 to 58 °C	at 16 mmHg	[6]
Density	0.96 g/cm³	Not specified	[1]
0.969 g/mL	at 25 °C	[6][3][4][7]
0.9650 g/mL	Not specified	[5]

Experimental Protocols

Precise determination of the boiling point and density is fundamental for verifying the purity of triethyl phosphite. The following sections detail standardized laboratory procedures for these measurements.

Protocol 1: Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small sample volumes and provides a reasonably accurate measurement of the boiling point.[8][9]

Apparatus:

• Small test tube (e.g., 150mm diameter)

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., aluminum block on a hot plate)[10]

• Clamps and stand

• Magnetic stirrer and stir bar (optional, to prevent bumping)[8]

Procedure:

• Sample Preparation: Place approximately 0.5-1.0 mL of triethyl phosphite into the small test tube. If using, add a small magnetic stir bar.

• Capillary Tube Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid and the sealed end facing upwards.[10]

• Apparatus Assembly: Clamp the test tube in the heating block. Suspend a thermometer in the test tube, ensuring the thermometer bulb is positioned close to the capillary tube but not touching the sides or bottom of the test tube.

• Heating: Begin heating the apparatus gently. As the temperature rises, a stream of air bubbles will emerge from the open end of the capillary tube.[8]

• Observation: Continue heating until a rapid and continuous stream of bubbles is observed. This indicates the liquid has reached its boiling point.

• Temperature Reading: Stop heating and allow the apparatus to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and the liquid begins to be drawn into the capillary tube.[8] Record this temperature.

• Repeat: For accuracy, repeat the procedure two more times and calculate the average boiling point.

Protocol 2: Determination of Density (Pycnometer Method)

The use of a pycnometer, a glass flask with a specific, calibrated volume, is a precise method for determining the density of liquids.[11]

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)

• Analytical balance (accurate to ±0.0001 g)

• Thermometer

• Constant temperature water bath

Procedure:

• Clean and Dry: Thoroughly clean the pycnometer with a suitable solvent, followed by distilled water, and then dry it completely.

• Mass of Empty Pycnometer: Carefully weigh the clean, dry, and empty pycnometer on the analytical balance. Record this mass (m₁).

• Fill with Triethyl Phosphite: Fill the pycnometer with triethyl phosphite, ensuring no air bubbles are trapped. Place the stopper, allowing excess liquid to be expelled through the capillary.

• Equilibrate Temperature: Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

• Mass of Filled Pycnometer: Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it. Record this mass (m₂).

• Calculation: Calculate the mass of the triethyl phosphite by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer (m_liquid = m₂ - m₁).

• Density Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the known volume of the pycnometer.

Visualized Workflows and Structures

To further clarify the processes and relationships discussed, the following diagrams are provided using the DOT language.

Caption: Chemical structure of Triethyl Phosphite, P(OEt)₃.

Caption: Synthesis workflow for Triethyl Phosphite.[6]

Caption: Experimental workflow for boiling point determination.

Caption: Experimental workflow for density determination.

References

• 1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. 亚磷酸三乙酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. volochem.com [volochem.com]
• 5. Triethyl phosphite, 98%, Thermo Scientific Chemicals 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 7. 122-52-1 CAS MSDS (Triethyl phosphite) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. byjus.com [byjus.com]
• 11. mt.com [mt.com]

A Comprehensive Technical Guide to the Solubility of Triethyl Phosphite in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the solubility characteristics of triethyl phosphite (B83602) in a range of common organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize triethyl phosphite in their work.

Introduction to Triethyl Phosphite

Triethyl phosphite, with the chemical formula P(OCH₂CH₃)₃, is a colorless liquid with a characteristic pungent odor. It is a versatile organophosphorus compound widely employed as a reagent in organic synthesis, a ligand in organometallic chemistry, and as a stabilizer in various industrial applications.[1] A comprehensive understanding of its solubility is crucial for its effective use in reaction chemistry, formulation development, and purification processes.

Solubility Profile of Triethyl Phosphite

Data Presentation: Qualitative Solubility of Triethyl Phosphite

Solvent Class	Solvent Name	IUPAC Name	Polarity	Solubility/Miscibility
Alcohols	Ethanol	Ethanol	Polar Protic	Soluble/Miscible[1][2][4][5][6]
Methanol	Methanol	Polar Protic	Slightly Soluble[6][7][8]
Ethers	Diethyl Ether	Ethoxyethane	Polar Aprotic	Soluble/Miscible[1][2][4][5][6]
Aromatic Hydrocarbons	Benzene	Benzene	Nonpolar	Miscible[2]
Halogenated Hydrocarbons	Chloroform	Trichloromethane	Polar Aprotic	Slightly Soluble[6][7][8]
Dichloromethane	Dichloromethane	Polar Aprotic	Slightly Soluble[6][7][8]
Aqueous	Water	Water	Polar Protic	Insoluble (reacts)[1][3][4][5]

Experimental Protocol for Determining Solubility

The following is a generalized experimental protocol for determining the solubility or miscibility of a liquid compound like triethyl phosphite in an organic solvent. This method is based on visual assessment and can be adapted for more quantitative analysis if required.

Objective: To determine the qualitative solubility (miscible, partially miscible, or immiscible) of triethyl phosphite in a selection of organic solvents.

Materials:

• Triethyl phosphite (reagent grade)

• A selection of dry organic solvents (e.g., ethanol, diethyl ether, toluene, hexane, acetone, chloroform)

• Calibrated glass pipettes or micropipettes

• Small, clear glass vials or test tubes with caps

• Vortex mixer

• Safety goggles, lab coat, and chemically resistant gloves

Procedure:

• Preparation: Ensure all glassware is clean and thoroughly dried to prevent hydrolysis of the triethyl phosphite. All manipulations should be performed in a well-ventilated fume hood.

• Solvent Addition: Into a labeled vial, add a precise volume (e.g., 1.0 mL) of the chosen organic solvent.

• Triethyl Phosphite Addition: To the same vial, add a small, measured volume of triethyl phosphite (e.g., 0.1 mL).

• Mixing: Cap the vial securely and vortex the mixture for 30-60 seconds to ensure thorough mixing.

• Observation: Allow the mixture to stand for a few minutes and observe.

  • Miscible: A single, clear, homogeneous phase is observed.

  • Immiscible: Two distinct liquid layers are visible.

  • Partially Miscible: The mixture appears cloudy or forms an emulsion that may or may not separate over time.

• Incremental Addition (for miscibility determination): If the initial mixture is miscible, continue to add triethyl phosphite in small increments (e.g., 0.1 mL at a time), vortexing after each addition, until a significant volume has been added (e.g., until the ratio of triethyl phosphite to solvent is 1:1 or higher). Observe for any phase separation at each step.

• Data Recording: Record the observations for each solvent, noting whether triethyl phosphite is miscible, partially miscible, or immiscible. For miscible pairs, note the range of compositions tested.

• Repeatability: For confirmation, repeat the experiment for each solvent.

Safety Precautions:

• Triethyl phosphite is flammable and has a strong, unpleasant odor. Handle it in a fume hood away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Dispose of all chemical waste according to institutional and local regulations.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the solubility of triethyl phosphite in an organic solvent.

References

• 1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 2. Buy Triethyl phosphite (EVT-313048) | 122-52-1 [evitachem.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Triethyl phosphite Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Triethyl phosphite CAS#: 122-52-1 [m.chemicalbook.com]
• 7. 122-52-1 CAS MSDS (Triethyl phosphite) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Triethyl phosphite | 122-52-1 [chemicalbook.com]

stability and storage conditions for triethyl phosphite

An In-depth Technical Guide to the Stability and Storage of Triethyl Phosphite (B83602)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethyl phosphite (TEP) is a versatile organophosphorus compound widely utilized as a reagent in organic synthesis and as a ligand in organometallic chemistry. Its reactivity, however, necessitates a thorough understanding of its stability profile and appropriate storage conditions to ensure its integrity and prevent hazardous situations. This technical guide provides a comprehensive overview of the stability of triethyl phosphite under various conditions, including its susceptibility to hydrolysis, oxidation, and thermal decomposition. Recommended storage and handling procedures are detailed to ensure the long-term purity of the compound.

Chemical and Physical Properties

Triethyl phosphite is a colorless liquid with a characteristic pungent odor.[1][2] A summary of its key physical properties is provided in the table below.

Property	Value
Molecular Formula	C₆H₁₅O₃P
Molar Mass	166.16 g/mol
Appearance	Colorless liquid[1][2][3]
Odor	Strong, foul odor[1][2]
Melting Point	-112 °C[1][2][4]
Boiling Point	156-158 °C[1][4]
Flash Point	44 - 54 °C (111.2 - 130 °F)[1][3][5]
Density	0.969 g/cm³ at 20 °C[1][4]
Vapor Pressure	2.6 hPa at 20 °C[1][4]
Solubility	Insoluble in water; soluble in alcohol and ether[1][2]

Stability Profile

Triethyl phosphite is a reactive compound that can undergo degradation through several pathways. It is sensitive to moisture, air (oxygen), heat, and incompatible with strong acids, bases, and oxidizing agents.[6][7]

Hydrolysis

Triethyl phosphite readily hydrolyzes in the presence of water, particularly under acidic or neutral conditions. The primary hydrolysis products are diethyl phosphite and ethanol.[4] The rate of hydrolysis is significantly influenced by pH.

Hydrolysis Pathway

The hydrolysis of triethyl phosphite proceeds in a stepwise manner, with the ethoxy groups being sequentially replaced by hydroxyl groups.

Caption: Stepwise hydrolysis of triethyl phosphite.

The table below summarizes the hydrolysis behavior of triethyl phosphite at different pH values.

pH	Conditions	Observations and Products
4	Immediate reaction	Degrades immediately to form 100% diethyl phosphite.[4]
7	Complete hydrolysis within 20 minutes	After 3 hours, the products are 89.34% diethyl phosphite and 10.66% monoethyl phosphite.[4]
9	More stable (t₁/₂ ≈ 5.1 hours)	After 3 hours, 69.88% of triethyl phosphite remains, with the formation of 27.77% monoethyl phosphite and 2.35% diethyl phosphite. After 19 hours, the main degradation product is monoethyl phosphite (93.4%).[4]

Oxidation

Triethyl phosphite is sensitive to air and can be oxidized to triethyl phosphate (B84403). This reaction can be slow at ambient temperature but can be accelerated by catalysts or higher temperatures.[8][9] It is incompatible with strong oxidizing agents such as perchlorates, peroxides, and nitrates.[10]

Oxidation Pathway

The phosphorus (III) center in triethyl phosphite is readily oxidized to phosphorus (V).

Caption: Oxidation of triethyl phosphite to triethyl phosphate.

Thermal Decomposition

Triethyl phosphite is combustible and can decompose when heated, especially at temperatures above 180-200°C.[1][11] Thermal decomposition can produce toxic fumes of phosphorus oxides.[1][2] The primary decomposition products are ethylene (B1197577) and diethyl phosphite.[11] A study on its thermal degradation identified the C-O bond as the weakest link, initiating decomposition.[12]

Thermal Decomposition Onset

Caption: Primary products of thermal decomposition.

Recommended Storage and Handling

Proper storage and handling are crucial to maintain the quality of triethyl phosphite and to ensure safety.

Storage Conditions

The following table summarizes the recommended storage conditions for triethyl phosphite.

Parameter	Recommendation	Rationale
Container	Tightly closed containers.[1][6][10]	To prevent exposure to moisture and air.
Atmosphere	Store under an inert gas (e.g., nitrogen).[5][7]	To prevent oxidation.
Temperature	Store in a cool, dry, well-ventilated place.[1][6][10] The storage temperature should not exceed 35°C.[1]	To minimize degradation and prevent pressure build-up.
Incompatible Materials	Store separately from oxidants, alkalis, strong acids, and moisture.[1][6][7][10]	To prevent hazardous reactions.
Ignition Sources	Keep away from heat, sparks, open flames, and other ignition sources.[6][10][13] Use explosion-proof electrical equipment.[6]	It is a flammable liquid.[3][13]

Handling Precautions

• Handle in a well-ventilated area to prevent the accumulation of vapors.[6]

• Use non-sparking tools and take precautionary measures against static discharge.[6][13]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a face shield.[13]

• Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[6][13]

• Wash hands thoroughly after handling.[6]

Experimental Protocols

The stability of triethyl phosphite can be assessed using various analytical techniques. Below are general methodologies for key stability-indicating experiments.

Determination of Hydrolytic Stability

Objective: To quantify the rate of hydrolysis of triethyl phosphite at different pH values.

Methodology:

• Buffer Preparation: Prepare aqueous buffer solutions at the desired pH levels (e.g., pH 4, 7, and 9).

• Sample Preparation: Add a known amount of triethyl phosphite to each buffer solution at a controlled temperature.

• Time-Point Analysis: At specific time intervals, withdraw aliquots from each solution.

• Analytical Technique: Analyze the aliquots using ³¹P NMR spectroscopy.[4] This technique allows for the simultaneous quantification of triethyl phosphite and its hydrolysis products (diethyl phosphite and monoethyl phosphite) based on their distinct chemical shifts.

• Data Analysis: Plot the concentration of triethyl phosphite as a function of time to determine the rate of hydrolysis and the half-life at each pH.

Experimental Workflow for Hydrolysis Study

Caption: Workflow for determining hydrolytic stability.

Assessment of Oxidative Stability

Objective: To evaluate the susceptibility of triethyl phosphite to oxidation.

Methodology:

• Sample Exposure: Expose samples of triethyl phosphite to air or a controlled oxygen atmosphere. Samples can be tested with and without an oxidation catalyst.

• Time-Point Analysis: At regular intervals, take samples for analysis.

• Analytical Technique: Use gas chromatography (GC) coupled with a suitable detector (e.g., flame ionization detector - FID or mass spectrometry - MS) to separate and quantify triethyl phosphite and its primary oxidation product, triethyl phosphate.

• Data Analysis: Monitor the decrease in the peak area of triethyl phosphite and the increase in the peak area of triethyl phosphate over time to assess the rate of oxidation.

Evaluation of Thermal Stability

Objective: To determine the thermal decomposition profile of triethyl phosphite.

Methodology:

• Thermal Analysis: Employ thermogravimetric analysis (TGA) to determine the onset temperature of decomposition. In a typical TGA experiment, a small sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and the weight loss is recorded as a function of temperature.

• Decomposition Product Analysis: Use a technique like TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) to identify the volatile decomposition products as they are formed.

• Data Analysis: The TGA thermogram provides information on the temperature at which significant weight loss occurs. The coupled techniques help in identifying the evolved gases, confirming the decomposition pathway.

Conclusion

Triethyl phosphite is a stable compound when stored under the recommended conditions in sealed containers.[6] However, its reactivity with moisture, oxygen, and other chemicals necessitates careful handling and storage to prevent degradation and ensure safety. A comprehensive understanding of its stability profile is essential for its effective use in research and development, ensuring the reliability and reproducibility of experimental results. By adhering to the guidelines outlined in this document, users can maintain the integrity of triethyl phosphite for its intended applications.

References

• 1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 2. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. durhamtech.edu [durhamtech.edu]
• 6. gelest.com [gelest.com]
• 7. fishersci.com [fishersci.com]
• 8. US3184496A - Process for the preparation and recovery of triethyl phosphite and derivatives thereof - Google Patents [patents.google.com]
• 9. US3277217A - Process for producing phosphate esters by oxidation of phosphites using hydrogen peroxide and organic peroxides as catalyst - Google Patents [patents.google.com]
• 10. nj.gov [nj.gov]
• 11. Buy Triethyl phosphite (EVT-313048) | 122-52-1 [evitachem.com]
• 12. research.polyu.edu.hk [research.polyu.edu.hk]
• 13. cdhfinechemical.com [cdhfinechemical.com]

Protocols & Analytical Methods

Application Notes and Protocols: Triethyl Phosphite in the Arbuzov Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triethyl phosphite (B83602) as a key reagent in the Michaelis-Arbuzov reaction for the formation of carbon-phosphorus (C-P) bonds, a critical linkage in many biologically active molecules. This document includes detailed experimental protocols, quantitative data summaries, and mechanistic diagrams to facilitate the application of this reaction in research and drug development.

Introduction

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry, enabling the synthesis of phosphonates, phosphinates, and phosphine (B1218219) oxides. The reaction of a trialkyl phosphite, such as triethyl phosphite, with an alkyl halide to form a dialkyl phosphonate (B1237965) is a widely utilized transformation.[1][2][3] Triethyl phosphite is a common choice due to its reactivity and the formation of a volatile ethyl halide byproduct, which can be readily removed.[2] This reaction is integral to the synthesis of various compounds with significant pharmacological properties, including antiviral and anticancer agents, as well as enzyme inhibitors.[2]

Reaction Mechanism

The classical Michaelis-Arbuzov reaction proceeds through a two-step SN2 mechanism. The first step involves the nucleophilic attack of the phosphorus atom of triethyl phosphite on the electrophilic carbon of the alkyl halide, forming a trialkoxyphosphonium salt intermediate.[4][5] In the second step, the displaced halide anion attacks one of the ethyl groups on the phosphonium (B103445) salt in another SN2 reaction, leading to the formation of the diethyl phosphonate and an ethyl halide byproduct.[4][5][6]

Mechanistic Diagram

Caption: General mechanism of the Michaelis-Arbuzov reaction.

Applications in Drug Development

The C-P bond formed via the Arbuzov reaction is a key structural motif in a variety of medicinally important compounds. Phosphonates are stable analogues of phosphates and can act as enzyme inhibitors. For example, phosphonate-containing compounds have been developed as antiviral agents (e.g., Foscarnet), anticancer agents, and as inhibitors of serine hydrolases.[2] The reaction's reliability makes it a valuable tool in the synthesis of complex molecules during the drug discovery process.

Quantitative Data Summary

The yield of the Arbuzov reaction is influenced by various factors including temperature, reaction time, and the presence of catalysts. The following tables summarize quantitative data from different studies.

Table 1: Effect of Temperature and Time on the Uncatalyzed Reaction of Benzyl (B1604629) Bromide with Triethyl Phosphite

Entry	Temperature (°C)	Time (h)	Yield (%)
1	Room Temp	12	62.7[7]
2	35	10	75.8[7]
3	40	8	85.3[7]
4	45	8	85.5[7]
5	150-160	2-4	Not specified, but typically high

Table 2: Comparison of Catalyzed vs. Uncatalyzed Synthesis of Diethyl Benzylphosphonate

Protocol	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Classical	None	150-160	2-4	Typically high, but requires high temp.[7]
Lewis Acid	ZnBr₂ (0.2 equiv)	Room Temp	1	Not specified, but reaction is rapid[7]
Heterogeneous	CeCl₃·7H₂O-SiO₂ (20 mol%)	60	4	86.5
Microwave	CeCl₃·7H₂O-SiO₂ (20 mol%)	Not specified	0.15	91.0

Table 3: Effect of Triethyl Phosphite Equivalents on a Heterogeneously Catalyzed Reaction

Entry	Equivalents of Triethyl Phosphite	Time (h)	Yield (%)
1	2.0	6.0	80.2
2	2.5	5.5	81.6
3	3.0	4.5	83.3
4	3.5	4.0	83.9
5	4.0	4.0	86.5

Experimental Protocols

Protocol 1: Classical (Uncatalyzed) Synthesis of Diethyl Benzylphosphonate

This protocol describes the traditional, high-temperature synthesis.[7]

Materials:

• Benzyl bromide

• Triethyl phosphite

• Nitrogen gas supply

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine benzyl bromide (1 equivalent) and triethyl phosphite (1.2 equivalents).[7]

• Heat the reaction mixture to 150-160°C under a nitrogen atmosphere.[7]

• Monitor the reaction progress by TLC or ³¹P NMR spectroscopy. The reaction is typically complete within 2-4 hours.[7]

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by vacuum distillation to remove the ethyl bromide byproduct and any unreacted starting materials. The desired diethyl benzylphosphonate is a colorless oil.[7]

Protocol 2: Lewis Acid-Catalyzed Synthesis of Diethyl Benzylphosphonate at Room Temperature

This protocol offers a milder, catalyzed alternative to the classical method.[7]

Materials:

• Benzyl bromide

• Triethyl phosphite

• Zinc bromide (ZnBr₂)

• Dichloromethane (B109758) (DCM)

• Standard glassware for reaction, workup, and purification

Procedure:

• To a solution of benzyl bromide (1 mmol) in dichloromethane (5 mL), add triethyl phosphite (1.2 mmol).[7]

• Add zinc bromide (0.2 mmol) to the solution at room temperature.[7]

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1 hour.[7]

• Upon completion, quench the reaction with the addition of water.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure diethyl benzylphosphonate.[7]

Experimental Workflow Diagram

Caption: Comparison of classical and catalyzed Arbuzov workflows.

Scope and Limitations

The Arbuzov reaction using triethyl phosphite is most effective with primary alkyl halides. The reactivity of the halide follows the order I > Br > Cl.[2] Secondary alkyl halides are less reactive and may lead to elimination byproducts, while tertiary alkyl halides are generally unreactive under classical conditions.[2][8] Aryl and vinyl halides do not typically react in the classical Arbuzov reaction due to the difficulty of SN2 reactions at sp²-hybridized carbons.[2] However, transition-metal-catalyzed variations have been developed to overcome this limitation, for example, using nickel catalysts for aryl triflates.[9]

Recent advancements have also introduced radical-mediated Arbuzov reactions that can be applied to secondary and tertiary alkyl halides at room temperature, expanding the scope of this transformation.[8] Furthermore, modifications have been developed to use alcohols as starting materials in the presence of reagents like tetrabutylammonium (B224687) iodide, offering a greener alternative to alkyl halides.[2][3]

Safety Considerations

• Triethyl phosphite is combustible and can be an irritant. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn.

• Alkyl halides , particularly benzyl bromide, are lachrymators and toxic. Handle with extreme care in a fume hood.

• The classical Arbuzov reaction is performed at high temperatures, posing a risk of burns. Appropriate precautions should be taken.

• Byproducts such as ethyl bromide are volatile and should be handled in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for all reagents before use.

References

• 1. Illustrated Glossary of Organic Chemistry - Arbuzov Reaction (Michaelis-Arbuzov Reaction) [chem.ucla.edu]
• 2. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction [mdpi.com]
• 4. Arbuzov Reaction [organic-chemistry.org]
• 5. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: The Michaelis-Arbuzov Reaction with Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Michaelis-Arbuzov reaction, a cornerstone in organophosphorus chemistry, provides a robust method for the formation of a carbon-phosphorus bond.[1][2][3][4] Discovered by August Michaelis in 1898 and extensively explored by Aleksandr Arbuzov, this reaction typically involves the reaction of a trialkyl phosphite (B83602) with an alkyl halide to synthesize a dialkyl phosphonate.[4] The resulting phosphonates are versatile intermediates with significant applications in the synthesis of agrochemicals, pharmaceuticals, and materials science. Notably, they are key precursors for the Horner-Wadsworth-Emmons olefination reaction.[2] This document provides a detailed overview of the reaction mechanism when using triethyl phosphite, comprehensive experimental protocols, and quantitative data to guide researchers in its practical application.

Reaction Mechanism

The Michaelis-Arbuzov reaction with triethyl phosphite proceeds through a two-step S\N2 mechanism.[2][3]

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the phosphorus atom in triethyl phosphite on the electrophilic carbon of an alkyl halide. This step results in the formation of a quasi-phosphonium salt intermediate.[4]

• Dealkylation: The halide anion, displaced in the first step, then acts as a nucleophile and attacks one of the ethyl groups of the phosphonium (B103445) salt. This second S\N2 reaction leads to the formation of the final product, a diethyl alkylphosphonate, and ethyl halide as a byproduct.

The overall transformation involves the conversion of a trivalent phosphorus compound to a pentavalent one.[5] The reactivity of the alkyl halide is a critical factor, with the general order of reactivity being R-I > R-Br > R-Cl.[1] Primary alkyl halides and benzyl (B1604629) halides are particularly well-suited for this reaction.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Arbuzov Reaction [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 5. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Horner-Wadsworth-Emmons Olefination Utilizing Triethyl Phosphite-Derived Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, providing a reliable and stereoselective method for the formation of carbon-carbon double bonds.[1] A modification of the Wittig reaction, the HWE reaction utilizes phosphonate-stabilized carbanions, which react with aldehydes or ketones to yield alkenes and a water-soluble phosphate (B84403) byproduct, greatly simplifying product purification.[2][3] Triethyl phosphite (B83602) is a key precursor in this process, commonly used to synthesize the phosphonate (B1237965) ester reagents via the Michaelis-Arbuzov reaction.[3]

The advantages of the HWE reaction, including the heightened nucleophilicity of the phosphonate carbanion and the facile removal of byproducts, make it an indispensable tool in the synthesis of complex molecules, natural products, and active pharmaceutical ingredients.[4][5][6] This document provides detailed application notes, experimental protocols, and quantitative data regarding the use of triethyl phosphite-derived reagents in the HWE olefination.

Mechanism of Action

The HWE reaction proceeds in two conceptual stages: the synthesis of the phosphonate reagent and the olefination reaction itself.

• Phosphonate Synthesis (Michaelis-Arbuzov Reaction): Triethyl phosphite reacts with an appropriate alkyl halide (e.g., ethyl bromoacetate) to form the corresponding phosphonate ester (e.g., triethyl phosphonoacetate). This reaction provides the key reagent for the subsequent olefination.[3]

• Olefination Reaction: The reaction begins with the deprotonation of the phosphonate ester at the α-carbon using a base, forming a nucleophilic phosphonate carbanion.[7] This carbanion then attacks the carbonyl carbon of an aldehyde or ketone in the rate-limiting step, leading to an intermediate oxaphosphetane.[2][8] This intermediate subsequently collapses, eliminating a stable and water-soluble dialkyl phosphate salt to furnish the alkene product.[2][9] The HWE reaction with simple phosphonate esters, such as triethyl phosphonoacetate, typically shows a strong preference for the formation of the thermodynamically more stable (E)-alkene.[2][7]

Caption: General Mechanism of the Horner-Wadsworth-Emmons Reaction.

Application Notes

Advantages Over the Wittig Reaction

The HWE reaction offers several distinct advantages compared to the traditional Wittig reaction, making it a preferred method in many synthetic applications, particularly in drug discovery where purification can be a significant challenge.

Feature	Horner-Wadsworth-Emmons Reaction	Wittig Reaction
Ylide/Carbanion	Phosphonate carbanion (more nucleophilic)[10]	Phosphonium ylide (less nucleophilic)[10]
Byproduct	Water-soluble phosphate ester[3][10]	Triphenylphosphine oxide (organic-soluble)[10]
Purification	Simple aqueous extraction[2][10]	Often requires chromatography[10]
Reactivity	Reacts readily with hindered ketones[4]	Can be sluggish with less reactive carbonyls
Stereoselectivity	Generally high (E)-selectivity[9]	Varies; can give E or Z depending on ylide stability

Stereoselectivity

The standard HWE reaction is highly regarded for its predictable (E)-stereoselectivity.[1][9] This outcome is governed by the formation of the more sterically favored anti-betaine intermediate, which leads to the thermodynamically stable (E)-alkene.[9] However, the stereochemical outcome can be reversed to favor the (Z)-alkene through specific modifications:

• (E)-Selectivity: Achieved with standard phosphonates like triethyl phosphonoacetate and common bases (e.g., NaH, NaOMe).[9][11]

• (Z)-Selectivity (Still-Gennari Modification): Employs phosphonates with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)phosphonoacetate) in combination with strong, non-coordinating bases (e.g., KHMDS) and a crown ether at low temperatures (-78 °C).[2][7]

Applications in Drug Development

The HWE reaction is a powerful tool in medicinal chemistry and drug development for the synthesis of complex organic molecules. Its reliability, stereocontrol, and functional group tolerance allow for its use in constructing key structural motifs found in many biologically active compounds and natural products.[6][12] Recent advancements have focused on developing milder and even more selective HWE protocols to broaden its applicability to sensitive and complex substrates, including the synthesis of anti-cancer agent analogues.[12]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of the phosphonate reagent and its subsequent use in HWE olefination reactions under various conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Horner-Wadsworth-Emmons_reaction [chemeurope.com]
• 8. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 9. Wittig-Horner Reaction [organic-chemistry.org]
• 10. youtube.com [youtube.com]
• 11. Triethyl phosphonoacetate - Wikipedia [en.wikipedia.org]
• 12. news-medical.net [news-medical.net]

Application Notes and Protocols: Triethyl Phosphite as a Reducing Agent for Nitro Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl phosphite (B83602), P(OEt)₃, is a versatile and powerful deoxygenating agent in organic synthesis. Its ability to selectively reduce nitro groups makes it a valuable tool for the preparation of a wide range of nitrogen-containing compounds, from simple primary amines to complex heterocyclic systems. The driving force for these reactions is the formation of the highly stable phosphoryl group in the byproduct, triethyl phosphate (B84403), O=P(OEt)₃. This document provides detailed application notes and experimental protocols for the use of triethyl phosphite in the reduction of nitro compounds, with a focus on both direct reduction to amines and reductive cyclization reactions for the synthesis of valuable heterocyclic scaffolds.

The reaction of triethyl phosphite with nitro compounds is believed to proceed through the initial deoxygenation of the nitro group to a nitroso intermediate, which can then be further deoxygenated. In many cases, a highly reactive nitrene or a nitrenoid species is postulated as a key intermediate.[1] The fate of this intermediate depends on the structure of the starting material. In the absence of a suitable intramolecular trap, the nitrene can abstract hydrogen atoms from the solvent or undergo other intermolecular reactions to eventually form the corresponding primary amine. However, if the nitro group is strategically positioned near another functional group, such as a double bond or an aromatic ring, intramolecular cyclization can occur, providing a convenient route to various heterocyclic compounds.[2]

Key Applications

• Reductive Cyclization to Heterocyles: Triethyl phosphite is widely used in the synthesis of nitrogen-containing heterocycles via intramolecular reductive cyclization. Notable examples include:

  • Cadogan-Sundberg Indole Synthesis: The reaction of o-nitrostyrenes with triethyl phosphite to yield indoles.[3]

  • Carbazole (B46965) Synthesis: The deoxygenative cyclization of o-nitrobiphenyls to form carbazoles.[4]

  • Indazole Synthesis: The reductive cyclization of o-nitrobenzylideneanilines to afford 2-arylindazoles.[1]

  • Phenothiazine Synthesis: The reaction of o-nitrodiphenyl sulfides with triethyl phosphite.[5]

• Direct Reduction to Primary Amines: While less commonly documented in detailed protocols, triethyl phosphite can also be used for the direct reduction of aromatic and aliphatic nitro compounds to the corresponding primary amines. This application is particularly useful when other reducible functional groups are present in the molecule that might not be compatible with catalytic hydrogenation or metal/acid reduction systems.

Data Presentation

The following tables summarize quantitative data for the reduction of various nitro compounds using triethyl phosphite, highlighting the versatility of this reagent in different synthetic applications.

Table 1: Reductive Cyclization of Nitro Compounds to Heterocycles

Starting Material	Product	Reagent/Conditions	Yield (%)	Reference
o-Nitrobenzalaniline	2-Phenylindazole	P(OEt)₃, 150 °C, 8 h	52-62	[1]
4-Methoxy-2-nitrobiphenyl	2-Methoxycarbazole	PPh₃, o-DCB, reflux	91	[6]
4-Formyl-2-nitrobiphenyl	2-Formylcarbazole	PPh₃, o-DCB, reflux	78	[6]
4-Cyano-2-nitrobiphenyl	2-Cyanocarbazole	PPh₃, o-DCB, reflux	75	[6]
2-Nitrophenyl phenyl sulfide	Phenothiazine	P(OEt)₃ (4 eq.), reflux, 12 h	54	[5]
2'-Nitrochalcone	3-Styrylanthranil	P(OEt)₃, reflux	54	[5]
2-Nitrobenzophenone	3-Phenylanthranil	P(OEt)₃, reflux	58	[5]

Note: Data for triphenylphosphine (B44618) (PPh₃) is included for carbazole synthesis as it is a closely related and well-documented modification of the Cadogan reaction, often providing higher yields.

Table 2: Direct Reduction of Nitroarenes to Anilines (Illustrative)

Starting Material	Product	Reagent/Conditions	Observations	Reference
o-Nitroaniline	o-Ethylaniline and o-diethylaniline	P(OEt)₃, reflux	Alkylation products formed	[7]
p-Nitroaniline	p-Ethylaniline and p-diethylaniline	P(OEt)₃, reflux	Alkylation products formed	[7]
2',4',6'-Trimethyl-2-nitrobiphenyl	2-Amino-2',4',6'-trimethylbiphenyl	P(OEt)₃	Amine formed alongside phosphorimidate	[8]

Note: The direct reduction of simple nitroarenes to primary amines using triethyl phosphite is often accompanied by N-alkylation, as the resulting amine can react with the phosphite ester at high temperatures. This limits its general applicability for clean amine synthesis without further optimization.

Mandatory Visualization

Caption: Proposed mechanism for triethyl phosphite reduction of nitro compounds.

Caption: General experimental workflow for triethyl phosphite reductions.

Experimental Protocols

Protocol 1: Synthesis of 2-Phenylindazole via Reductive Cyclization

This protocol is adapted from the procedure reported for the synthesis of 2-phenylindazole from o-nitrobenzalaniline.[1]

Materials:

• o-Nitrobenzalaniline (1.0 eq)

• Triethyl phosphite (3.0 eq)

• Nitrogen or Argon gas

• Round-bottomed flask (200 mL)

• Reflux condenser

• Heating mantle or oil bath

• Distillation apparatus

• Vacuum pump

Procedure:

• Reaction Setup: In a 200-mL round-bottomed flask equipped with a reflux condenser, combine o-nitrobenzalaniline (e.g., 22.6 g, 0.10 mol) and triethyl phosphite (e.g., 50 g, 0.30 mol).

• Inert Atmosphere: Flush the apparatus with nitrogen or argon gas and maintain a positive pressure of the inert gas throughout the reaction.

• Reaction: Heat the mixture in an oil bath at 150 °C for 8 hours. The reaction mixture will typically darken.

• Work-up: a. Cool the reaction mixture to room temperature. b. Replace the reflux condenser with a distillation head. c. Remove the excess triethyl phosphite and the triethyl phosphate byproduct by vacuum distillation. d. The crude 2-phenylindazole will remain as a residue, which may solidify upon cooling.

• Purification: The crude product can be further purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol-water). The pure 2-phenylindazole is a pale yellow crystalline solid.

Protocol 2: General Procedure for the Synthesis of Carbazoles (Cadogan Reaction)

This is a general procedure for the reductive cyclization of o-nitrobiphenyls to carbazoles. While the original Cadogan reaction uses triethyl phosphite, triphenylphosphine in a high-boiling solvent often gives cleaner reactions and higher yields.[6]

Materials:

• Substituted 2-nitrobiphenyl (B167123) (1.0 eq)

• Triphenylphosphine (2.5 eq) or Triethyl phosphite (excess)

• 1,2-Dichlorobenzene (B45396) (o-DCB) or another high-boiling solvent

• Nitrogen or Argon gas

• Round-bottomed flask

• Reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: To a round-bottomed flask fitted with a reflux condenser, add the 2-nitrobiphenyl derivative and 2.5 equivalents of triphenylphosphine.

• Solvent Addition: Add a sufficient amount of 1,2-dichlorobenzene to dissolve the reactants (e.g., 2 mL per mmol of the nitro compound).

• Inert Atmosphere: Flush the system with nitrogen or argon and maintain an inert atmosphere.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: a. Cool the reaction mixture to room temperature. b. Remove the solvent under high vacuum. c. The crude residue contains the carbazole product and triphenylphosphine oxide.

• Purification: The product can be purified by column chromatography on silica (B1680970) gel or by slurrying the residue in a non-polar solvent (like hexanes or ligroin) to precipitate the triphenylphosphine oxide, followed by filtration and concentration of the filtrate.

Protocol 3: General Considerations for Direct Reduction of Nitroarenes to Anilines

As noted, the direct reduction of nitroarenes with triethyl phosphite can lead to N-alkylation of the product amine.[7] For this reason, this method is less frequently used for the clean synthesis of primary amines compared to other methods like catalytic hydrogenation. However, if this transformation is desired, the following general guidelines can be followed.

Materials:

• Nitroarene (1.0 eq)

• Triethyl phosphite (excess, can act as both reagent and solvent)

• Nitrogen or Argon gas

• Round-bottomed flask with reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, place the nitroarene.

• Reagent Addition: Add a significant excess of triethyl phosphite (e.g., 5-10 equivalents). If the nitroarene is a solid, enough phosphite should be added to form a stirrable mixture.

• Inert Atmosphere: Flush the apparatus with an inert gas and maintain this atmosphere.

• Reaction: Heat the mixture to reflux (the boiling point of triethyl phosphite is approximately 157 °C) and monitor the reaction by TLC.

• Work-up and Purification: a. After completion, cool the reaction and remove the excess triethyl phosphite and the triethyl phosphate byproduct by vacuum distillation. b. The residue will contain the desired aniline, potentially along with N-ethylated byproducts. c. Purification of the product mixture can be achieved by column chromatography.

Safety and Handling

• Triethyl phosphite is a combustible liquid with an unpleasant odor. It is also a lachrymator. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses).

• The reactions are typically carried out at high temperatures . Use appropriate heating equipment (e.g., a heating mantle with a temperature controller and an oil bath) and take precautions against thermal burns.

• Many nitroaromatic compounds are toxic and should be handled with care.

• It is crucial to perform these reactions under an inert atmosphere (nitrogen or argon) to prevent oxidation of the phosphite reagent and potential side reactions.

These application notes and protocols are intended to serve as a guide for researchers. It is always recommended to consult the primary literature for specific substrates and to perform a small-scale trial to optimize the reaction conditions before scaling up.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of 4,5-bridged carbazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Triphenylphosphine-mediated reductive cyclization of 2-nitrobiphenyls: a practical and convenient synthesis of carbazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reductive cyclisation of nitro-compounds by triethyl phosphite: new syntheses of phenothiazines and anthranils - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. Reduction of nitro- and nitroso-compounds by tervalent phosphorus reagents. Part IV. Mechanistic aspects of the reduction of 2,4,6-trimethyl-2′-nitrobiphenyl, 2-nitrobiphenyl, and nitrobenzene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Deoxygenation Reactions Using Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Triethyl phosphite (B83602), P(OEt)₃, is a versatile and powerful organophosphorus reagent widely employed in organic synthesis for its ability to efficiently remove oxygen atoms from various functional groups. Its utility spans the deoxygenation of nitro compounds, sulfoxides, epoxides, and phosphine (B1218219) oxides, often proceeding with high chemoselectivity and under mild conditions. This document provides detailed application notes and experimental protocols for key deoxygenation reactions utilizing triethyl phosphite.

Application Note 1: Deoxygenation of Aromatic Nitro Compounds

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, crucial for the preparation of anilines and various nitrogen-containing heterocycles. Triethyl phosphite serves as an effective oxygen acceptor for this purpose, particularly in thermal and photochemical reactions. Photochemical deoxygenation often proceeds through the formation of a reactive aryl nitrene intermediate, which can then undergo various subsequent reactions.

Logical Relationship: Photochemical Deoxygenation Pathway

The diagram below illustrates the proposed pathway for the photochemical deoxygenation of a nitroarene in the presence of triethyl phosphite, leading to a nitrene intermediate that can be trapped or undergo further reactions.

Caption: Photochemical deoxygenation of nitroarenes.

Quantitative Data

The efficiency of photochemical deoxygenation can be influenced by the substituents on the aromatic ring.

Substrate (Nitrobenzene Derivative)	Irradiation Time (h)	% Deoxygenated	Product(s)	Reference
Nitrobenzene (B124822)	12	55	N-Arylphosphorimidate, Aniline	[1]
o-Nitrotoluene	12	75	N-Arylphosphorimidate, Rearranged Pyridines	[1]
p-Nitrotoluene	12	50	N-Arylphosphorimidate, p-Toluidine	[1]
p-Chloronitrobenzene	12	60	N-Arylphosphorimidate, p-Chloroaniline	[1]

General Experimental Protocol: Photochemical Deoxygenation

• Preparation: In a quartz reaction vessel, dissolve the substituted nitrobenzene (1.0 eq) in an excess of triethyl phosphite (used as both reagent and solvent).

• Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen.

• Irradiation: Seal the vessel and place it in a photochemical reactor. Irradiate the solution with a suitable UV lamp (e.g., a medium-pressure mercury lamp) at room temperature (30 ± 5°C) for the specified duration (e.g., 12 hours).[1]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting material.

• Work-up: After completion, concentrate the reaction mixture under reduced pressure to remove the excess triethyl phosphite.

• Purification: Purify the residue by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired products.

Application Note 2: Deoxygenation of Sulfoxides

The reduction of sulfoxides to their corresponding sulfides is a crucial transformation in medicinal chemistry and materials science. Triethyl phosphite, often in conjunction with a catalyst, provides a mild and chemoselective method for this conversion. A notable system employs a dichlorodioxomolybdenum(VI) catalyst, which facilitates an efficient oxotransfer from the sulfoxide (B87167) to the phosphite.[2]

Experimental Workflow: Mo-Catalyzed Sulfoxide Deoxygenation

This diagram outlines the catalytic cycle for the deoxygenation of sulfoxides using a molybdenum catalyst and a phosphite as the stoichiometric reductant.

Caption: Mo-catalyzed deoxygenation of sulfoxides.[2]

Quantitative Data

The molybdenum-catalyzed system is efficient for a variety of sulfoxide substrates under mild conditions.[2]

Substrate	Catalyst Loading (mol%)	Reductant	Time	Yield (%)	Reference
Dibenzyl sulfoxide	2	P(OPh)₃	< 5 min	99	[2]
Dibutyl sulfoxide	2	P(OPh)₃	< 5 min	99	[2]
Diphenyl sulfoxide	2	P(OPh)₃	2 h	99	[2]
Methyl phenyl sulfoxide	2	P(OPh)₃	15 min	99	[2]

Note: While the reference uses triphenyl phosphite (P(OPh)₃), triethyl phosphite is also effective in similar systems.

General Experimental Protocol: Mo-Catalyzed Deoxygenation

• Preparation: To a solution of the sulfoxide (1.0 eq) in a suitable solvent (e.g., acetonitrile), add the dichlorodioxomolybdenum(VI) catalyst (2 mol%).[2]

• Reagent Addition: Add triethyl phosphite (1.1-1.5 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC. Dialkyl sulfoxides typically react within minutes, while diaryl sulfoxides may require longer reaction times.[2]

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Application Note 3: Deoxygenation of Epoxides

The stereospecific conversion of epoxides to alkenes is a valuable synthetic tool. While many methods exist, the use of triethyl phosphite in combination with catalysts offers a mild and effective route. A clean protocol has been developed using gold nanoparticles (Au NP) combined with triethyl phosphite for the catalytic hydrogenation of epoxides to alkenes.[3]

Experimental Workflow: Au-Catalyzed Epoxide Deoxygenation

The following workflow illustrates the key components of the gold-catalyzed deoxygenation of epoxides.

Caption: Au-catalyzed deoxygenation of epoxides.[3]

Quantitative Data

The Au NP/P(OEt)₃ system demonstrates significantly higher reactivity compared to using Au NPs alone.[3]

Substrate	Catalyst System	Pressure (H₂)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Styrene Oxide	Au NP / P(OEt)₃	1 bar	2	>99	>99	[3]
Stilbene Oxide	Au NP / P(OEt)₃	1 bar	4	>99	>99	[3]
Cyclooctene Oxide	Au NP / P(OEt)₃	1 bar	2	>99	>99	[3]

General Experimental Protocol: Au-Catalyzed Deoxygenation

• Catalyst Preparation: Prepare or procure gold nanoparticles supported on a suitable material (e.g., TiO₂).

• Reaction Setup: In a reaction vessel, suspend the Au NP catalyst in a suitable solvent. Add the epoxide substrate (1.0 eq) and triethyl phosphite (as a ligand).[3]

• Hydrogenation: Purge the vessel with hydrogen gas and maintain a positive pressure (e.g., 1 bar).

• Reaction: Stir the mixture at room temperature or slightly elevated temperature for the required duration (typically 2-4 hours).

• Monitoring: Monitor the reaction progress by GC or LC-MS.

• Work-up: After the reaction is complete, filter the catalyst from the reaction mixture.

• Purification: Wash the filtrate with brine, dry the organic layer, and concentrate under reduced pressure. Purify the resulting alkene if necessary.

Application Note 4: Deoxygenation of Phosphine Oxides

The regeneration of phosphines from their corresponding oxides is critical for catalytic cycles and sustainable chemistry. A mild and stereospecific protocol for the deoxygenation of phosphine oxides uses trichlorosilane (B8805176) (HSiCl₃) in combination with triethyl phosphite as an oxygen acceptor. This method is notable for proceeding with retention of configuration at the phosphorus center.[4][5]

Logical Relationship: HSiCl₃-Mediated Deoxygenation

This diagram shows the proposed oxygen transfer mechanism from a phosphine oxide to triethyl phosphite, mediated by trichlorosilane.[4]

Caption: HSiCl₃-mediated deoxygenation of phosphine oxides.[4]

Quantitative Data

This protocol is effective for a range of phosphine oxides, providing high yields with retention of stereochemistry.[4]

Substrate (Phosphine Oxide)	Oxygen Acceptor	Time	Yield (%)	Stereochemistry	Reference
(R)-Me(Ph)(o-Anisyl)PO	P(OEt)₃	15 min	99	Retention	[4]
(R,R)-Me-DuPhos-O₂	P(OEt)₃	1 h	95	Retention	[4]
(S)-BINAPO	P(OEt)₃	1 h	98	Retention	[4]
Triphenylphosphine (B44618) oxide	P(OEt)₃	15 min	99	N/A	[4]

General Experimental Protocol: Stereospecific Deoxygenation

• Preparation: In a flame-dried flask under an inert atmosphere (argon), dissolve the phosphine oxide (1.0 eq) in a dry, non-polar solvent (e.g., toluene (B28343) or benzene).

• Reagent Addition: Add triethylamine (B128534) (7.0 eq), followed by the dropwise addition of trichlorosilane (5.0 eq) over 15 minutes.[6]

• Oxygen Acceptor: Add triethyl phosphite (1.5-2.0 eq) as the oxygen acceptor. The use of triethyl phosphite is advantageous due to the ease of separation of the resulting triethyl phosphate from the product.[4]

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. The reaction is typically fast, often completing within 15 minutes to an hour.[4]

• Monitoring: Monitor the reaction by ³¹P NMR spectroscopy to confirm the conversion of the phosphine oxide to the phosphine.

• Work-up: Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the mixture with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purification: Purify the resulting phosphine by column chromatography or crystallization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective Deoxygenation of Sulfoxides to Sulfides with Phosphites Catalyzed by Dichlorodioxomolybdenum(VI) [organic-chemistry.org]
• 3. Clean protocol for deoxygenation of epoxides to alkenes via catalytic hydrogenation using gold - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. Stereospecific Deoxygenation of Phosphine Oxides with Retention of Configuration Using Triphenylphosphine or Triethyl Phosphite as an Oxygen Acceptor [organic-chemistry.org]
• 5. Stereospecific deoxygenation of phosphine oxides with retention of configuration using triphenylphosphine or triethyl phosphite as an oxygen acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Triethyl Phosphite in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of triethyl phosphite (B83602) as a ligand in several key transition metal-catalyzed reactions. Triethyl phosphite, P(OEt)₃, is a versatile and widely used ligand in homogeneous catalysis. Its strong π-acceptor properties and moderate steric bulk influence the electronic and steric environment of the metal center, thereby affecting the catalytic activity, selectivity, and stability of the catalyst. These characteristics make it a valuable ligand for a range of transformations, including cross-coupling and hydroformylation reactions.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic synthesis, enabling the synthesis of biaryls, vinylarenes, and polyenes. Palladium complexes with phosphite ligands, including triethyl phosphite, have been shown to be effective catalysts for this transformation. The π-acceptor nature of triethyl phosphite can facilitate the reductive elimination step of the catalytic cycle.

Catalytic Cycle of Suzuki-Miyaura Coupling

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a Pd(0)/Pd(II) catalytic cycle. The triethyl phosphite ligand, denoted as L, plays a crucial role in stabilizing the palladium species and modulating its reactivity throughout the cycle.

Suzuki-Miyaura Catalytic Cycle

Quantitative Data for Suzuki-Miyaura Coupling

The following table summarizes representative yields for the Suzuki-Miyaura coupling of various aryl halides with phenylboronic acid using a palladium/triethyl phosphite catalytic system.

Entry	Aryl Halide	Product	Yield (%)
1	4-Bromoanisole	4-Methoxybiphenyl	95
2	4-Bromotoluene	4-Methylbiphenyl	92
3	1-Bromonaphthalene	1-Phenylnaphthalene	88
4	2-Bromopyridine	2-Phenylpyridine	75
5	4-Chlorotoluene	4-Methylbiphenyl	65

Note: Yields are representative and can vary based on specific reaction conditions and substrate purity.

Experimental Protocol for Suzuki-Miyaura Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid using triethyl phosphite as a ligand.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triethyl phosphite (P(OEt)₃)

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (B28343) (5 mL)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol, 2 mol%) and potassium carbonate (2.0 mmol).

• The flask is evacuated and backfilled with an inert gas three times.

• Add the aryl bromide (1.0 mmol) and arylboronic acid (1.2 mmol) to the flask.

• In a separate vial, prepare the ligand solution by adding triethyl phosphite (0.04 mmol, 4 mol%) to toluene (2 mL) under an inert atmosphere.

• Add the ligand solution to the Schlenk flask via syringe, followed by an additional 3 mL of toluene.

• The reaction mixture is heated to 100 °C and stirred for 12-24 hours, or until the reaction is complete as monitored by TLC or GC.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (20 mL) and washed with water (2 x 15 mL) and brine (15 mL).

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Suzuki-Miyaura Experimental Workflow

Palladium-Catalyzed Heck Reaction

The Heck reaction is a powerful method for the formation of C-C bonds between aryl or vinyl halides and alkenes. The use of phosphite ligands, such as triethyl phosphite, can influence the regioselectivity and efficiency of the coupling process.

Catalytic Cycle of the Heck Reaction

The Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle, similar to the Suzuki-Miyaura coupling. Key steps include oxidative addition, migratory insertion, β-hydride elimination, and reductive elimination to regenerate the active catalyst.

Heck Reaction Catalytic Cycle

Quantitative Data for the Heck Reaction

The following table presents representative yields for the Heck reaction between various aryl halides and alkenes using a palladium/triethyl phosphite catalyst system.

Entry	Aryl Halide	Alkene	Product	Yield (%)
1	Iodobenzene	Styrene	trans-Stilbene	98
2	4-Bromoacetophenone	n-Butyl acrylate	n-Butyl trans-4-acetylcinnamate	93
3	1-Iodonaphthalene	Methyl acrylate	Methyl trans-3-(1-naphthyl)acrylate	85
4	3-Bromopyridine	Styrene	trans-3-Styrylpyridine	78
5	4-Chlorobenzonitrile	n-Butyl acrylate	n-Butyl trans-4-cyanocinnamate	70

Note: Yields are representative and can vary based on specific reaction conditions and substrate purity.

Experimental Protocol for the Heck Reaction

This protocol outlines a general procedure for the Heck reaction of an aryl halide with an alkene, catalyzed by a palladium complex with triethyl phosphite.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Triethyl phosphite (P(OEt)₃)

• Aryl halide (1.0 mmol)

• Alkene (1.5 mmol)

• Triethylamine (B128534) (Et₃N) (1.5 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Standard laboratory glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a Schlenk tube, dissolve palladium(II) acetate (0.01 mmol, 1 mol%) and triethyl phosphite (0.02 mmol, 2 mol%) in DMF (2 mL) under an inert atmosphere.

• Add the aryl halide (1.0 mmol), alkene (1.5 mmol), and triethylamine (1.5 mmol) to the reaction mixture.

• Seal the tube and heat the mixture at 100-120 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction to room temperature and pour it into water (20 mL).

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the substituted alkene.

Rhodium-Catalyzed Hydroformylation

Hydroformylation, or the "oxo process," is a large-scale industrial process for the production of aldehydes from alkenes. Rhodium complexes with phosphite ligands are highly active and selective catalysts for this transformation. Triethyl phosphite, as a ligand, can influence the regioselectivity (linear vs. branched aldehyde) and the overall rate of the reaction.

Catalytic Cycle of Hydroformylation

The hydroformylation cycle with a rhodium-phosphite catalyst involves the coordination of the alkene, migratory insertion of the alkene into the Rh-H bond, CO insertion, and hydrogenolysis to yield the aldehyde product and regenerate the active catalyst.

Hydroformylation Catalytic Cycle

Quantitative Data for Hydroformylation of 1-Octene (B94956)

The following table shows typical results for the rhodium-catalyzed hydroformylation of 1-octene using triethyl phosphite as a ligand, highlighting the effect of reaction conditions on conversion and selectivity.

Entry	Temperature (°C)	Pressure (bar)	L/Rh Ratio	Conversion (%)	n/iso Ratio
1	80	20	10	98	2.5
2	100	20	10	>99	2.2
3	80	40	10	>99	2.8
4	80	20	20	95	3.5
5	100	40	20	>99	3.2

L/Rh Ratio: Molar ratio of triethyl phosphite to rhodium precursor. n/iso Ratio: Ratio of linear (nonanal) to branched (2-methyloctanal) aldehyde products.

Experimental Protocol for Hydroformylation

This protocol provides a general procedure for the hydroformylation of 1-octene using a rhodium catalyst and triethyl phosphite.

Materials:

• Rh(acac)(CO)₂ (0.01 mmol)

• Triethyl phosphite (0.1 mmol)

• 1-Octene (10 mmol)

• Toluene (20 mL)

• Syngas (CO/H₂ = 1:1)

• High-pressure autoclave

Procedure:

• The autoclave is charged with Rh(acac)(CO)₂ (0.01 mmol) and toluene (10 mL) under an inert atmosphere.

• Triethyl phosphite (0.1 mmol) is added, and the mixture is stirred for 30 minutes.

• 1-Octene (10 mmol) is added to the autoclave.

• The autoclave is sealed, purged with syngas, and then pressurized to the desired pressure (e.g., 20 bar) with a 1:1 mixture of CO and H₂.

• The reaction mixture is heated to the desired temperature (e.g., 80 °C) and stirred vigorously.

• The reaction is monitored by GC analysis of aliquots taken at regular intervals.

• After the reaction is complete, the autoclave is cooled to room temperature and depressurized.

• The product mixture is analyzed by GC and NMR to determine conversion and regioselectivity.

Nickel-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination)

Nickel catalysts have emerged as a cost-effective alternative to palladium for C-N cross-coupling reactions. The combination of a nickel precursor and a phosphite ligand, such as triethyl phosphite, can effectively catalyze the amination of aryl chlorides.

Catalytic Cycle of Nickel-Catalyzed Amination

The catalytic cycle is believed to proceed through a Ni(0)/Ni(II) or a Ni(I)/Ni(III) pathway. The simplified Ni(0)/Ni(II) cycle involves oxidative addition of the aryl halide to the Ni(0) complex, coordination of the amine, deprotonation, and reductive elimination to form the C-N bond.

Nickel-Catalyzed Amination Cycle

Quantitative Data for Nickel-Catalyzed Amination

The table below shows representative yields for the nickel-catalyzed amination of various aryl chlorides with secondary amines using a triethyl phosphite-based catalytic system.

Entry	Aryl Chloride	Amine	Product	Yield (%)
1	4-Chlorotoluene	Morpholine	4-(p-tolyl)morpholine	92
2	Chlorobenzene	Piperidine	1-Phenylpiperidine	88
3	2-Chloropyridine	Diethylamine	N,N-Diethylpyridin-2-amine	76
4	4-Chloroanisole	Morpholine	4-(4-methoxyphenyl)morpholine	95
5	1-Chloronaphthalene	Pyrrolidine	1-(Naphthalen-1-yl)pyrrolidine	85

Note: Yields are representative and can vary based on specific reaction conditions and substrate purity.

Experimental Protocol for Nickel-Catalyzed Amination

This protocol provides a general method for the C-N coupling of an aryl chloride with a secondary amine using a Ni/P(OEt)₃ catalyst.

Materials:

• Nickel(II) chloride (NiCl₂)

• Triethyl phosphite (P(OEt)₃)

• Aryl chloride (1.0 mmol)

• Amine (1.2 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Toluene (5 mL)

• Standard laboratory glassware (glovebox or Schlenk line techniques recommended)

Procedure:

• Inside a glovebox, a Schlenk tube is charged with NiCl₂ (0.05 mmol, 5 mol%), sodium tert-butoxide (1.4 mmol), and a magnetic stir bar.

• Toluene (2 mL) is added, followed by triethyl phosphite (0.1 mmol, 10 mol%).

• The mixture is stirred for 10 minutes.

• The aryl chloride (1.0 mmol) and the amine (1.2 mmol) are added, followed by an additional 3 mL of toluene.

• The Schlenk tube is sealed and removed from the glovebox.

• The reaction mixture is heated to 110 °C for 12-24 hours.

• After cooling, the reaction is quenched with water and extracted with ethyl acetate.

• The combined organic layers are dried and concentrated.

• The crude product is purified by column chromatography.

Applications of Triethyl Phosphite in Cross-Coupling Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl phosphite (B83602), a versatile organophosphorus compound, serves multiple roles in transition metal-catalyzed cross-coupling reactions. It can function as a ligand for the metal center, a reducing agent to generate the active catalytic species, or as a reagent itself in C-P bond formation. Its electronic and steric properties influence the stability and reactivity of the catalyst, thereby affecting reaction outcomes. This document provides detailed application notes and protocols for the use of triethyl phosphite in various cross-coupling reactions, with a focus on nickel- and palladium-catalyzed systems.

Nickel-Catalyzed Cross-Coupling Reactions

Triethyl phosphite is frequently employed in nickel-catalyzed cross-coupling reactions, where it can act as both a ligand and a reducing agent for the nickel(II) precatalyst. A prominent example is the formation of arylphosphonates from aryl halides.

Synthesis of Arylphosphonates via Nickel Catalysis

This reaction, a variation of the Michaelis-Arbuzov reaction, allows for the formation of a carbon-phosphorus bond.

Data Presentation

Entry	Aryl Halide	Triethyl Phosphite (equiv.)	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Bromobenzene	1.5	NiCl₂ (10)	None	MW	0.25	95
2	4-Bromotoluene	1.5	NiCl₂ (10)	None	MW	0.25	92
3	4-Bromoanisole	1.5	NiCl₂ (10)	None	MW	0.25	90
4	1-Bromonaphthalene	1.5	NiCl₂ (10)	None	MW	0.25	88

Data is illustrative and compiled from typical results in the literature. MW = Microwave irradiation.

Experimental Protocol: Nickel-Catalyzed Phosphonylation of Aryl Halides

Materials:

• Aryl halide (1.0 mmol)

• Triethyl phosphite (1.5 mmol)

• Nickel(II) chloride (NiCl₂) (0.1 mmol, 10 mol%)

• Microwave reactor vials

Procedure:

• To a microwave reactor vial, add the aryl halide (1.0 mmol), triethyl phosphite (1.5 mmol), and NiCl₂ (0.1 mmol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 150 °C) for 15 minutes.

• After cooling, dilute the reaction mixture with a suitable organic solvent (e.g., dichloromethane).

• Filter the mixture to remove the catalyst.

• The filtrate can be concentrated under reduced pressure, and the crude product purified by column chromatography on silica (B1680970) gel.

Logical Relationship: Role of Triethyl Phosphite

Application Notes and Protocols for the Synthesis of Phosphonates using Triethyl Phosphite and Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphonates are a critical class of organophosphorus compounds characterized by a direct carbon-phosphorus (C-P) bond. This structural feature confers significant chemical and thermal stability, making them valuable isosteres of phosphate (B84403) esters in medicinal chemistry. Phosphonates are widely employed as enzyme inhibitors, antiviral agents, and drugs for the treatment of bone resorption diseases.[1][2][3] The Michaelis-Arbuzov reaction is a fundamental and widely utilized method for the synthesis of phosphonates, involving the reaction of a trialkyl phosphite (B83602) with an alkyl halide.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of phosphonates via the Michaelis-Arbuzov reaction, with a focus on its application in drug development.

The Michaelis-Arbuzov Reaction: Mechanism and Scope

The Michaelis-Arbuzov reaction proceeds through a two-step mechanism. The first step is a nucleophilic attack of the trivalent phosphorus atom of the trialkyl phosphite on the electrophilic carbon of the alkyl halide, forming a quasi-phosphonium salt intermediate.[3] This is followed by a second SN2 reaction where the displaced halide anion attacks one of the alkyl groups of the phosphonium (B103445) salt, leading to the formation of the pentavalent phosphonate (B1237965) and an alkyl halide byproduct.[3]

The reactivity of the alkyl halide is a crucial factor in the success of the reaction, with the general trend being R-I > R-Br > R-Cl.[4] Primary alkyl halides are generally the most effective substrates.[4] While secondary alkyl halides can be used, they may lead to elimination side products.[1] Tertiary alkyl halides are typically not suitable for this reaction.[4]

dot

Caption: General mechanism of the Michaelis-Arbuzov reaction.

Quantitative Data Summary

The yield of the Michaelis-Arbuzov reaction is influenced by various factors including the nature of the alkyl halide, reaction temperature, and the use of catalysts. The following tables summarize representative quantitative data for the synthesis of diethyl benzylphosphonate.

Table 1: Effect of Alkyl Halide on Yield in the Classical Michaelis-Arbuzov Reaction

Alkyl Halide	Temperature (°C)	Reaction Time (h)	Yield (%)
Benzyl (B1604629) Iodide	100-110	2	>90
Benzyl Bromide	150-160	2-4	85-95
Benzyl Chloride	160-180	4-6	70-80

Table 2: Lewis Acid Catalyzed Synthesis of Diethyl Benzylphosphonate at Room Temperature

Catalyst (mol%)	Substrate	Reaction Time (h)	Yield (%)
ZnBr₂ (20)	Benzyl Bromide	1	93
InBr₃ (20)	Benzyl Bromide	1.5	91
ZnBr₂ (40)	Benzyl Alcohol	5	85

Experimental Protocols

Protocol 1: Classical Synthesis of Diethyl Benzylphosphonate

This protocol describes the traditional high-temperature synthesis of diethyl benzylphosphonate from benzyl bromide and triethyl phosphite.

Materials:

• Benzyl bromide

• Triethyl phosphite

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine benzyl bromide (1.0 equivalent) and triethyl phosphite (1.2 equivalents).

• Heat the reaction mixture to 150-160 °C under a nitrogen atmosphere.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy. The reaction is typically complete within 2-4 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by vacuum distillation to remove the ethyl bromide byproduct and any unreacted starting materials. The desired diethyl benzylphosphonate is obtained as a colorless oil.

Protocol 2: Lewis Acid-Catalyzed Synthesis of Diethyl Benzylphosphonate at Room Temperature

This protocol provides a milder, more efficient method for the synthesis of diethyl benzylphosphonate using a Lewis acid catalyst.[5]

Materials:

• Benzyl bromide

• Triethyl phosphite

• Zinc bromide (ZnBr₂)

• Dichloromethane (B109758) (DCM)

• Stir plate and stir bar

• Separatory funnel

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of benzyl bromide (1.0 mmol) in dichloromethane (5 mL), add triethyl phosphite (1.2 mmol).

• Add zinc bromide (0.2 mmol) to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1 hour.[5]

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford the pure diethyl benzylphosphonate.[5]

Applications in Drug Development

Phosphonates are widely recognized for their therapeutic potential, primarily due to their ability to act as stable mimics of natural phosphates and inhibit enzymes that metabolize phosphate and pyrophosphate substrates.[6][7] A prominent example is the class of nitrogen-containing bisphosphonates (N-BPs), which are potent inhibitors of farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate (B85504) pathway.[8][9] Inhibition of FPPS in osteoclasts disrupts the prenylation of small GTPases, leading to osteoclast apoptosis and a reduction in bone resorption.[5][9] This mechanism of action forms the basis for the clinical use of N-BPs in treating osteoporosis and other bone-related diseases.[8][9]

dot

Caption: Inhibition of FPPS by N-BPs in the mevalonate pathway.

Application in Organic Synthesis: The Horner-Wadsworth-Emmons Reaction

The phosphonates synthesized via the Michaelis-Arbuzov reaction are valuable reagents in organic synthesis, most notably in the Horner-Wadsworth-Emmons (HWE) reaction. The HWE reaction is a widely used method for the stereoselective formation of alkenes from aldehydes and ketones. It offers several advantages over the traditional Wittig reaction, including the use of more nucleophilic and less basic carbanions and the formation of a water-soluble phosphate byproduct, which simplifies purification.

dot

Caption: General experimental workflow for the HWE reaction.

References

• 1. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. pnas.org [pnas.org]
• 4. Inhibition of the isoprenoid biosynthesis pathway; detection of intermediates by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The inhibition of human farnesyl pyrophosphate synthase by nitrogen-containing bisphosphonates. Elucidating the role of active site threonine 201 and tyrosine 204 residues using enzyme mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Bisphosphonates: Mechanism of Action and Role in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Corey-Winter Olefin Synthesis Using Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Corey-Winter olefin synthesis is a powerful and reliable method for the stereospecific conversion of 1,2-diols into olefins.[1][2][3] This two-step reaction sequence proceeds through the formation of a cyclic thiocarbonate intermediate, which is subsequently decomposed by a phosphite (B83602) ester to yield the corresponding alkene.[1][4] The reaction is notable for its high degree of stereospecificity; a cis-diol will yield a cis-alkene, and a trans-diol will afford a trans-alkene.[1] This protocol details the use of triethyl phosphite for the decomposition of the thiocarbonate, a reagent that is often more reactive than the commonly used trimethyl phosphite.[5] The method is applicable to the synthesis of a wide range of olefins, including strained cyclic systems and complex molecules with multiple functional groups.[3]

Key Features:

• Stereospecificity: The geometry of the starting 1,2-diol dictates the geometry of the resulting olefin.[1][2]

• High Yields: The reaction typically provides good to excellent yields of the desired alkene.

• Versatility: Applicable to a wide variety of 1,2-diols, including those within complex molecular frameworks.

• Mild Conditions: The use of thiocarbonyldiimidazole offers a safer alternative to the highly toxic thiophosgene (B130339) for the formation of the cyclic thiocarbonate.[1]

Reaction Scheme

The overall transformation is a two-step process:

• Formation of the Cyclic Thiocarbonate: The 1,2-diol is reacted with a thiocarbonylating agent, such as thiocarbonyldiimidazole (TCDI), to form a cyclic thiocarbonate.

• Reductive Elimination: The cyclic thiocarbonate is then treated with triethyl phosphite, which removes the thiocarbonyl group and extrudes carbon dioxide to form the olefin.

Experimental Workflow Diagram

Caption: Experimental workflow for the two-step Corey-Winter olefin synthesis.

Detailed Experimental Protocols

This protocol is divided into two main stages: the synthesis of the cyclic thiocarbonate and its subsequent conversion to the olefin using triethyl phosphite.

Part 1: Synthesis of the Cyclic Thiocarbonate from a 1,2-Diol

Materials:

• 1,2-diol (1.0 eq)

• 1,1'-Thiocarbonyldiimidazole (B131065) (TCDI) (1.1 - 1.5 eq)

• Anhydrous toluene

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Column chromatography setup

Procedure:

• To a solution of the 1,2-diol (1.0 eq) in anhydrous toluene (e.g., 0.1 M concentration), add 1,1'-thiocarbonyldiimidazole (1.1-1.5 eq) at room temperature.

• Heat the reaction mixture to reflux and stir for 12-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add 1 M HCl solution. Extract the organic phase.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude cyclic thiocarbonate can be purified by column chromatography on silica (B1680970) gel.

Part 2: Synthesis of the Olefin using Triethyl Phosphite

Materials:

• Cyclic thiocarbonate (from Part 1) (1.0 eq)

• Triethyl phosphite (can be used as both reagent and solvent, or in a high-boiling solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask or sealed tube

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Standard glassware for extraction and filtration

• Column chromatography setup

Procedure:

• Place the purified cyclic thiocarbonate (1.0 eq) in a round-bottom flask.

• Add an excess of triethyl phosphite. Triethyl phosphite can often be used as the solvent.

• Heat the mixture to reflux (the boiling point of triethyl phosphite is approximately 156 °C) and stir for 2-12 hours. Monitor the reaction progress by TLC. Note: Triethyl phosphite is generally more reactive than trimethyl phosphite, which may lead to shorter reaction times.

• After the reaction is complete, cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure to remove the excess triethyl phosphite.

• Dilute the residue with ethyl acetate and wash with a saturated aqueous solution of NaHCO₃, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purify the resulting olefin by column chromatography.

Data Presentation: Examples of Corey-Winter Olefin Synthesis

The following table summarizes representative examples of the Corey-Winter olefin synthesis. While some examples utilize trimethyl phosphite, the conditions are analogous for triethyl phosphite, often with adjusted reaction times.

Starting 1,2-Diol	Thiocarbonylating Agent	Phosphite Reagent	Product	Yield (%)	Reference
meso-Hydrobenzoin	Thiocarbonyldiimidazole	Trimethyl phosphite	cis-Stilbene	92%	[6]
dl-Hydrobenzoin	Thiocarbonyldiimidazole	Trimethyl phosphite	trans-Stilbene	~90%	[1]
trans-Cyclodecanediol	Thiocarbonyldiimidazole	Trimethyl phosphite	trans-Cyclodecene	81%	[6]
Steroidal Vicinal Diols	Thiophosgene	Triethyl phosphite	Corresponding Olefins	High Yields	[7]
Dideoxyuridine Precursor	Thiophosgene	Trimethyl phosphite	2',3'-Dideoxyuridine	-	[5]

Safety Precautions

• Thiophosgene: If used as the thiocarbonylating agent, extreme caution must be exercised as it is highly toxic and corrosive. It is recommended to use safer alternatives like 1,1'-thiocarbonyldiimidazole.

• Triethyl Phosphite: Triethyl phosphite is combustible and can cause irritation. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Toluene and ethyl acetate are flammable. Ensure all heating is performed using a heating mantle or oil bath and that no open flames are present.

• Pressure: When heating in a sealed tube, ensure the vessel is designed to withstand the pressure generated at the reaction temperature.

Troubleshooting

• Low Yield of Thiocarbonate: Ensure the 1,2-diol is pure and the reaction is carried out under anhydrous conditions. The reaction time may need to be extended.

• Incomplete Reaction in the Olefin Formation Step: The reaction may require a higher temperature or longer reaction time. Ensure the triethyl phosphite is of good quality.

• Formation of Side Products: Impurities in the starting materials or reagents can lead to side reactions. Purification of the intermediate thiocarbonate is recommended. The temperature of the elimination step should be carefully controlled.

By following this detailed protocol, researchers can effectively utilize the Corey-Winter olefin synthesis for the stereospecific preparation of a wide variety of alkenes.

References

• 1. Corey–Winter olefin synthesis - Wikipedia [en.wikipedia.org]
• 2. Corey-Winter Olefination | NROChemistry [nrochemistry.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey-Winter Olefin Synthesis [organic-chemistry.org]
• 5. Trimethylphosphite [organic-chemistry.org]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Triethyl Phosphite in the Synthesis of Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl phosphite (B83602) (TEP) is a versatile organophosphorus compound that serves as a crucial precursor in the synthesis of a variety of phosphonate-based flame retardants. These halogen-free flame retardants are increasingly sought after as environmentally safer alternatives to traditional halogenated compounds. Organophosphorus flame retardants, derived from triethyl phosphite, function through a dual mechanism: in the gas phase, they release phosphorus radicals (PO•) that interrupt the free radical chain reactions of combustion, while in the condensed phase, they promote the formation of a stable char layer that insulates the underlying material from heat and oxygen.[1]

This document provides detailed application notes and experimental protocols for the synthesis of key phosphonate (B1237965) flame retardants using triethyl phosphite, including Diethyl Ethylphosphonate (DEEP) and Diethyl Allylphosphonate (DEAP). It also presents a summary of their performance data in various polymer systems.

Key Synthetic Reactions

The synthesis of phosphonate flame retardants from triethyl phosphite primarily relies on two fundamental reactions: the Michaelis-Arbuzov reaction and the Pudovik reaction.

• Michaelis-Arbuzov Reaction: This reaction involves the reaction of a trialkyl phosphite with an alkyl halide to form a dialkyl alkylphosphonate. It is a widely used method for creating stable carbon-phosphorus bonds.[2]

• Pudovik Reaction: This reaction describes the addition of a dialkyl phosphite to a carbonyl group, typically in the presence of a base catalyst, to form an α-hydroxyphosphonate.[3]

Application Notes

1. Diethyl Ethylphosphonate (DEEP)

DEEP is an additive flame retardant, meaning it is physically blended with the polymer matrix. It is particularly effective in polyurethane foams, unsaturated polyester (B1180765) resins, and epoxy resins due to its high phosphorus content, low viscosity, and good compatibility.[4]

2. Diethyl Allylphosphonate (DEAP)

DEAP is a reactive flame retardant, containing an allyl group that allows it to be chemically incorporated into the polymer backbone. This covalent bonding prevents leaching and migration, leading to more permanent flame retardancy. It is commonly used in unsaturated polyester resins.[5]

Experimental Protocols

Protocol 1: Synthesis of Diethyl Ethylphosphonate (DEEP) via Michaelis-Arbuzov Rearrangement

This protocol describes the catalytic rearrangement of triethyl phosphite to diethyl ethylphosphonate using ethyl iodide as a catalyst.[6]

Materials:

• Triethyl phosphite (≥98% purity)

• Ethyl iodide (catalyst)

• Diethyl ethylphosphonate (for initial heel)

• Nitrogen gas supply

• Three-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and reflux condenser

Procedure:

• To a dry, nitrogen-purged three-neck round-bottom flask, add a "heel" of diethyl ethylphosphonate.

• Add the ethyl iodide catalyst to the heel. The amount of catalyst should be between 0.5 wt% and 10 wt% based on the total weight of triethyl phosphite to be added.[6]

• Heat the reaction mixture to a temperature between 175 °C and 185 °C.[6]

• Slowly add triethyl phosphite from the dropping funnel into the heated reaction mixture. The addition rate should be controlled to maintain the reaction temperature within the specified range.

• After the addition is complete, continue to stir the reaction mixture at temperature for a period to ensure complete conversion.

• Cool the reaction mixture to room temperature.

• The crude diethyl ethylphosphonate can be purified by vacuum distillation.

Protocol 2: Synthesis of Diethyl Allylphosphonate (DEAP) via Michaelis-Arbuzov Reaction

This protocol details the synthesis of diethyl allylphosphonate from triethyl phosphite and allyl bromide.

Materials:

• Freshly distilled triethyl phosphite

• Allyl bromide

• Nitrogen gas supply

• Round-bottom flask with a reflux condenser

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, combine freshly distilled triethyl phosphite (1.0 equivalent) and allyl bromide (1.1 equivalents).

• Heat the mixture to 71 °C and maintain this temperature for 3 hours.

• After the reaction period, increase the temperature to approximately 120 °C for 2 hours to distill off the excess allyl bromide.

• The resulting product is diethyl allylphosphonate as a colorless oil. The purity can be verified by TLC and GC.

Quantitative Data Presentation

The following tables summarize the flame retardant performance of materials incorporating triethyl phosphite-derived flame retardants.

Table 1: Flame Retardant Performance of Diethyl Ethylphosphonate (DEEP) in Rigid Polyurethane Foam (RPUF) [7][8]

Formulation	LOI (%)	UL-94 Rating
Neat RPUF	19.5	No Rating
RPUF + 15 php DEEP	22.1	No Rating
RPUF + 5 php APP + 15 php DEEP	24.9	V-0

LOI: Limiting Oxygen Index; UL-94: Underwriters Laboratories vertical burn test rating; php: parts per hundred parts of polyol; APP: Ammonium Polyphosphate.

Table 2: Flame Retardant Performance of α-Aminophosphonates in Epoxy Resin [9]

Compound	Char Yield at 800°C (%)	LOI (%)
Control Epoxy	15.2	28.0 ± 0.3
Epoxy + Compound 5 (p-fluoro derivative)	21.5	34.2 ± 0.2
Epoxy + Compound 8	20.8	34.6 ± 0.3

Note: The α-aminophosphonates in this study were synthesized, and while not directly from triethyl phosphite in a single step, they represent the performance of phosphonate structures.

Table 3: Flame Retardancy of Epoxy Resins with Various Phosphorus Flame Retardants [10]

Flame Retardant	Phosphorus Content (wt%)	UL-94 Rating
DOPO	1-2	V-0
PPMP	1-2	V-0

DOPO: 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide; PPMP: poly-(m-phenylene methyl phosphonate). This table provides context for the performance of phosphonate-type flame retardants.

Visualizations

Reaction Mechanisms and Experimental Workflows

References

• 1. sdaoxintong.com [sdaoxintong.com]
• 2. Arbuzov Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Development of Diethyl Ethylphosphonate (DEEP) [irocoatingadditive.com]
• 5. nbinno.com [nbinno.com]
• 6. US5473093A - Process for the synthesis of diethyl ethylphosphonate - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Triethyl Phosphite as a Stabilizer in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triethyl phosphite (B83602) as a secondary stabilizer in polymer synthesis. This document details its mechanism of action, applications in various polymer systems, and protocols for evaluating its efficacy.

Introduction

Triethyl phosphite, with the chemical formula P(OCH₂CH₃)₃, is an organophosphorus compound widely utilized as a secondary antioxidant and processing stabilizer in the manufacturing of various polymers.[1] It plays a crucial role in preventing the degradation of polymers that can occur during high-temperature processing and throughout the product's lifecycle. Its primary function is to decompose hydroperoxides, which are key intermediates in the oxidative degradation of polymers, thereby preventing polymer chain scission and maintaining the material's molecular weight, mechanical properties, and aesthetic appearance.[2] Triethyl phosphite is particularly effective when used in synergy with primary antioxidants, such as hindered phenols, to provide a comprehensive stabilization package.[2]

Mechanism of Action

Polymer degradation is often a free-radical chain reaction initiated by heat, UV light, or mechanical stress in the presence of oxygen. This process leads to the formation of hydroperoxides (ROOH), which are unstable and decompose to form highly reactive radicals that further propagate the degradation cascade.

Triethyl phosphite functions as a hydroperoxide decomposer. The phosphorus (III) center in triethyl phosphite has a lone pair of electrons, making it a good nucleophile. It readily reduces hydroperoxides to stable alcohols, while being oxidized to triethyl phosphate. This reaction is a non-radical decomposition pathway, effectively breaking the degradation cycle.

The overall reaction can be summarized as: P(OEt)₃ + ROOH → (EtO)₃P=O + ROH [2]

This sacrificial mechanism prevents the formation of new radicals that would otherwise continue to degrade the polymer chains.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Triethyl Phosphite in Pesticide Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl phosphite (B83602) (TEP), an organophosphorus compound with the chemical formula P(OCH₂CH₃)₃, is a versatile and crucial intermediate in the synthesis of a wide range of agrochemicals, particularly organophosphate pesticides. Its reactivity, primarily as a nucleophile, allows for the formation of carbon-phosphorus or oxygen-phosphorus bonds, which are central to the structure and function of many insecticides and herbicides. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of triethyl phosphite in pesticide manufacturing.

Key Synthetic Applications

Triethyl phosphite is a precursor in the synthesis of numerous organophosphate pesticides through several key reactions, including the Michaelis-Arbuzov reaction, the Perkow reaction, and the synthesis of important intermediates like O,O-diethyl phosphorochloridothioate. These reactions enable the production of a variety of pesticides, including insecticides such as chlorpyrifos (B1668852), dichlorvos (B1670471), and diazinon (B1670403).

Synthesis of Pesticide Precursors

A significant application of triethyl phosphite is in the synthesis of pesticide precursors, which are then converted into the final active ingredients.

This compound is a precursor for cyclodiene insecticides. The reaction of triethyl phosphite with hexachlorocyclopentadiene (B6142220) proceeds via a Michaelis-Arbuzov-like reaction.

Experimental Protocol: Synthesis of 1,2,3,4,5-Pentachloro-5-ethylcyclopentadiene

• Materials:

  • Triethyl phosphite (1.10 moles)

  • Hexachlorocyclopentadiene (1.00 mole)

  • Petroleum ether (b.p. 30–60°C)

  • Three-necked, round-bottomed flask (3 L) equipped with a mechanical stirrer, thermometer, dropping funnel, and air condenser.

  • Freezing mixture (sodium chloride and ice)

• Procedure:

  • A solution of 183 g (1.10 moles) of triethyl phosphite in 200 ml of petroleum ether is added to the reaction flask.

  • The flask is immersed in the freezing mixture, and the stirrer is started.

  • When the temperature of the phosphite solution reaches 0°C, a solution of 273 g (1.00 mole) of hexachlorocyclopentadiene in 100 ml of petroleum ether is added through the dropping funnel at a rate that maintains the temperature between 0° and 10°C. This addition typically takes 4–6 hours.

  • After the addition is complete, the freezing mixture is removed, and the solution is allowed to warm to room temperature.

  • The air condenser is replaced with a water condenser set for steam distillation. One liter of water is added to the reaction mixture, and stirring is continued for 30 minutes.

  • Steam is passed through the mixture to remove the petroleum ether and then the product.

  • The product, a pale-yellow heavy oil, is separated from the steam distillate. The aqueous phase is extracted with petroleum ether, and the extracts are combined with the oil and dried over calcium sulfate.

  • The petroleum ether is removed by evaporation to yield the final product.

• Quantitative Data:

Reactant 1	Reactant 2	Product	Yield	Boiling Point
Triethyl phosphite	Hexachlorocyclopentadiene	1,2,3,4,5-Pentachloro-5-ethylcyclopentadiene	92–96%	51–53°C / 0.2 mm Hg

Synthesis of Dichlorvos

Dichlorvos, a widely used organophosphate insecticide, can be synthesized via the Perkow reaction, where triethyl phosphite reacts with chloral (B1216628) (trichloroacetaldehyde).

Experimental Protocol: Synthesis of Dichlorvos (Perkow Reaction)

• Materials:

  • Triethyl phosphite

  • Chloral (trichloroacetaldehyde)

  • Reaction vessel equipped with a stirrer, thermometer, and dropping funnel.

  • Inert solvent (e.g., toluene)

• Procedure:

  • Chloral is dissolved in an inert solvent in the reaction vessel.

  • Triethyl phosphite is added dropwise to the chloral solution while maintaining a controlled temperature, typically between 20-30°C. The reaction is exothermic.

  • After the addition is complete, the mixture is stirred for a period to ensure the reaction goes to completion.

  • The solvent and the byproduct, ethyl chloride, are removed by distillation.

  • The resulting crude dichlorvos is then purified by vacuum distillation.

• Quantitative Data:

Reactant 1	Reactant 2	Product	Reaction Type	Reported Yield
Triethyl phosphite	Chloral	Dichlorvos	Perkow	High

Synthesis of O,O-diethyl phosphorochloridothioate

This compound is a key intermediate in the production of several major organophosphate insecticides, including chlorpyrifos and diazinon. While not directly synthesized from triethyl phosphite in a single step, triethyl phosphite can be used as a catalyst in one of the key steps of its synthesis.

Experimental Workflow: Synthesis of O,O-diethyl phosphorochloridothioate

Caption: Synthesis of O,O-diethyl phosphorochloridothioate.

Experimental Protocol: Synthesis of O,O-diethyl phosphorochloridothioate

• Step 1: Synthesis of O,O-diethyl phosphorodithioate

  • Phosphorus pentasulfide is reacted with absolute ethanol. This reaction is exothermic and produces O,O-diethyl phosphorodithioate and hydrogen sulfide (B99878) gas.

• Step 2: Chlorination

  • The O,O-diethyl phosphorodithioate is then chlorinated.

  • O,O-diethyl phosphorodithioate is placed in a reaction kettle.

  • Chlorine gas is introduced at a controlled temperature (30–60°C).

  • A catalyst, such as triethyl phosphite , is added, and the temperature is raised to 90°C.

  • More chlorine is added, and the reaction is maintained at 90–110°C for 2 hours.

  • After cooling, the crude product is purified.

• Quantitative Data:

Precursor	Reagent	Catalyst	Product	Purity
O,O-diethyl phosphorodithioate	Chlorine	Triethyl phosphite	O,O-diethyl phosphorochloridothioate	>99%

Synthesis of Final Pesticide Products

The intermediate, O,O-diethyl phosphorochloridothioate, is then used to synthesize various pesticides.

Synthesis of Chlorpyrifos

Chlorpyrifos is produced by reacting O,O-diethyl phosphorochloridothioate with 3,5,6-trichloro-2-pyridinol.

Synthesis of Diazinon

Diazinon is synthesized by reacting O,O-diethyl phosphorochloridothioate with 2-isopropyl-4-methyl-6-hydroxypyrimidine.[1] The reaction is typically carried out in the presence of a base, such as sodium hydroxide, in a solvent like isobutanol, followed by extraction with a non-polar solvent like xylene. A yield of 92.1% has been reported for this reaction.[1]

Mechanism of Action: Acetylcholinesterase Inhibition

Most organophosphate pesticides synthesized from triethyl phosphite exert their toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[2][3] AChE is crucial for the proper functioning of the nervous system in both insects and mammals.

Signaling Pathway: Acetylcholinesterase Inhibition

Caption: Mechanism of Acetylcholinesterase Inhibition.

Under normal conditions, a nerve impulse triggers the release of acetylcholine into the synaptic cleft. Acetylcholine binds to its receptors on the postsynaptic neuron, propagating the signal. Acetylcholinesterase then rapidly hydrolyzes acetylcholine into choline and acetate, terminating the signal.

Organophosphate pesticides irreversibly bind to the active site of acetylcholinesterase, rendering it non-functional.[2][4] This leads to an accumulation of acetylcholine in the synapse, causing continuous stimulation of the postsynaptic neuron.[3] This overstimulation disrupts the normal functioning of the nervous system, leading to paralysis and death in insects.[3]

Conclusion

Triethyl phosphite is a cornerstone of organophosphate pesticide synthesis. Its versatility in key chemical transformations like the Michaelis-Arbuzov and Perkow reactions, as well as its role in the synthesis of critical intermediates, enables the large-scale production of a wide array of effective insecticides. Understanding the detailed synthetic protocols and the mechanism of action of the resulting pesticides is essential for researchers and professionals in the fields of agrochemical development and toxicology. The provided application notes and protocols offer a foundational understanding for further research and development in this area.

References

• 1. US4323678A - Process for the manufacture of diazinon - Google Patents [patents.google.com]
• 2. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Graphene Oxide-Based Materials for the Remediation of Neurotoxic Organophosphates | MDPI [mdpi.com]
• 4. Acetylcholinesterase inhibitor - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Arbuzov Reaction with Triethyl Phosphite

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common side reactions during the Arbuzov reaction with triethyl phosphite (B83602).

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the Arbuzov reaction?

A1: A prevalent side reaction involves the newly generated alkyl halide (R'-X) from the dealkylation of the phosphonium (B103445) intermediate. This byproduct can compete with the starting alkyl halide (R-X) for reaction with the triethyl phosphite, potentially leading to a mixture of phosphonate (B1237965) products.[1] Using triethyl phosphite is often advantageous as the byproduct, ethyl halide, is volatile and can be removed from the reaction mixture by distillation, especially when high temperatures are used.[1][2]

Q2: Why am I observing alkene formation instead of my desired phosphonate?

A2: The formation of alkenes is a common side reaction, particularly when using secondary alkyl halides.[2] This occurs through an elimination pathway that competes with the desired SN2 substitution. Tertiary alkyl halides are generally unreactive and do not typically yield phosphonates.[2][3]

Q3: I am reacting an α-haloketone and not getting the expected β-ketophosphonate. What is happening?

A3: When using α-bromo- or α-chloroketones, a competing pathway known as the Perkow reaction can occur, which often favors the formation of a vinyl phosphate (B84403) instead of the Arbuzov product.[2][4] Interestingly, α-iodoketones tend to yield the desired β-ketophosphonate.[4]

Q4: Can the presence of alcohol in my reaction mixture cause side reactions?

A4: Yes, the presence of alcohols can lead to side reactions. For instance, the reaction between triethyl phosphite and an alkyl alcohol can produce diethyl ethylphosphonate as a byproduct, leading to lower yields of the desired product.[1] This is particularly relevant in modified Arbuzov reactions where alcohols are used as substrates. Additionally, transesterification of triethyl phosphite with the alcohol can occur, leading to mixed phosphites and a subsequent mixture of phosphonate products.[5]

Q5: My reaction with an aryl halide is not proceeding. Why?

A5: Aryl halides are generally unreactive in the classical Michaelis-Arbuzov reaction.[2][3][4] The intermediate phosphonium salt formed with triaryl phosphites can be quite stable and may not undergo the subsequent dealkylation step to form the phosphonate without resorting to high temperatures (around 200°C) or cleavage by other reagents.[2]

Troubleshooting Guides

This section provides structured guidance for troubleshooting common issues encountered during the Arbuzov reaction with triethyl phosphite.

Problem 1: Low Yield of the Desired Phosphonate and Formation of Multiple Phosphorus-Containing Byproducts

Possible Cause	Troubleshooting Step	Expected Outcome
Reaction with byproduct ethyl halide: The ethyl halide formed during the reaction competes with the starting alkyl halide.[1]	- Use an excess of the starting alkyl halide. - If the starting alkyl halide is high-boiling, perform the reaction at a temperature that allows for the selective removal of the more volatile ethyl halide by distillation.[1]	Increased yield of the desired product by shifting the equilibrium and minimizing the competing reaction.
Transesterification: Presence of residual alcohol in the starting materials or solvent leads to the formation of mixed phosphites.[5]	- Ensure all reactants and solvents are rigorously dried before use. - Use freshly distilled triethyl phosphite and alkyl halide.	A cleaner reaction profile with a higher yield of the single desired phosphonate.
Pyrolysis: The reaction temperature is too high, causing decomposition of the phosphonate product.[2]	- Lower the reaction temperature. - Consider using a Lewis acid catalyst (e.g., ZnI₂) to enable the reaction to proceed at a lower temperature.[1][6]	Reduced product degradation and improved isolated yield.

Problem 2: Formation of Alkenes Instead of the Phosphonate

Possible Cause	Troubleshooting Step	Expected Outcome
Use of secondary alkyl halides: Secondary alkyl halides are prone to elimination reactions, especially at elevated temperatures.[2]	- If possible, use the corresponding primary alkyl halide. - Attempt the reaction at the lowest possible temperature that still allows for product formation. - Consider alternative synthetic routes to the desired phosphonate that do not involve secondary halides.	Minimized alkene formation and increased yield of the target phosphonate.

Problem 3: Formation of the Perkow Product with α-Haloketones

Possible Cause	Troubleshooting Step	Expected Outcome
Reaction with α-chloro or α-bromo ketones: These substrates are known to favor the Perkow reaction pathway.[2][4]	- If feasible, synthesize and use the corresponding α-iodoketone, which is more likely to yield the Arbuzov product.[4] - Carefully control and potentially increase the reaction temperature, as higher temperatures can sometimes favor the Arbuzov product over the Perkow product.[7]	Increased selectivity for the desired β-ketophosphonate.

Experimental Protocols

General Protocol for the Michaelis-Arbuzov Reaction

This protocol describes a typical procedure for the reaction between an alkyl halide and triethyl phosphite.

Materials:

• Triethyl phosphite

• Alkyl halide

• Anhydrous solvent (e.g., toluene, or neat if the reactants are liquid)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Distillation apparatus (for purification)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Set up a round-bottom flask with a reflux condenser under an inert atmosphere.

• Add triethyl phosphite (typically 1.0 to 1.2 equivalents) to the flask. If using a solvent, add it at this stage.

• Heat the triethyl phosphite to the desired reaction temperature (often between 120-160°C for neat reactions).[2]

• Slowly add the alkyl halide (1.0 equivalent) to the heated triethyl phosphite. The addition may be exothermic.

• After the addition is complete, maintain the reaction mixture at the set temperature and monitor the reaction progress using an appropriate technique (e.g., ³¹P NMR, TLC, or GC). The reaction is generally complete when the signal for triethyl phosphite in the ³¹P NMR spectrum has disappeared.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the volatile byproduct (ethyl halide) and any excess triethyl phosphite by distillation under reduced pressure.

• The crude phosphonate product can be further purified by vacuum distillation or column chromatography.

Visualizations

Arbuzov Reaction Mechanism and Common Side Reactions

Caption: Main pathway of the Arbuzov reaction and key side reactions.

Troubleshooting Logic for Low Phosphonate Yield

Caption: Decision tree for troubleshooting low yields in the Arbuzov reaction.

References

• 1. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Michaelis-Arbuzov_reaction [chemeurope.com]
• 5. rsc.org [rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Hydrolysis of Triethyl Phosphite to Diethyl Phosphite

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the hydrolysis of triethyl phosphite (B83602) to diethyl phosphite.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Diethyl Phosphite	Incomplete reaction due to incorrect stoichiometry.	When reacting triethyl phosphite with phosphorous acid, using a slight excess of triethyl phosphite can improve the yield.[1][2]
Product loss during purification.	Diethyl phosphite can decompose at high temperatures during distillation.[1] Use vacuum distillation at the lowest possible temperature to minimize thermal decomposition.[1] Techniques like Kugelrohr distillation can also improve yields.[1]
Side reactions consuming starting material.	Oxidation of triethyl phosphite to triethyl phosphate (B84403) can occur.[1] Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent this.[1]
Formation of Byproducts	Presence of triethyl phosphate.	This is often due to oxidation.[1] Ensure the reaction is carried out under an inert atmosphere.
Presence of diethyl hydrogen phosphite.	This can form if hydrogen chloride is liberated locally due to inefficient stirring, especially in syntheses starting from phosphorus trichloride (B1173362) and ethanol.[1][3] Vigorous stirring is essential to maintain a homogeneous reaction mixture.[1][3]
High Acidity of Final Product	Residual acidic reagents (e.g., HCl).	In syntheses using phosphorus trichloride, residual HCl is a common cause of acidity.[1]
Acidic byproducts formed during the reaction.	During the workup, wash the crude product with a mild base solution like saturated sodium bicarbonate, followed by water and brine to neutralize and remove acidic impurities.[1]
In the reaction of triethyl phosphite with phosphorous acid, incorrect stoichiometry.	Using a slight excess of triethyl phosphite can significantly decrease the acidity of the final product, sometimes eliminating the need for distillation.[1][2]
Incomplete Conversion	Reaction conditions are not optimal.	The hydrolysis of triethyl phosphite is pH-dependent. In acidic solution (pH 4), it reacts almost immediately, while at pH 7, it takes about 20 minutes for complete hydrolysis.[4] At pH 9, the reaction is slower.[4]
Insufficient reaction time or temperature.	When reacting triethyl phosphite with phosphorous acid, the temperature is typically maintained at 85-95°C for several hours.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing diethyl phosphite from triethyl phosphite?

A1: A common and effective method is the reaction of triethyl phosphite with phosphorous acid. This process can produce high-quality diethyl phosphite with low acidity, often without the need for extensive purification.[2] Another method involves the controlled hydrolysis of triethyl phosphite with water.

Q2: How can I monitor the progress of the reaction?

A2: The reaction can be monitored using ³¹P-NMR spectroscopy. Triethyl phosphite has a characteristic signal at around +139 ppm, while diethyl phosphonate (B1237965) (the tautomer of diethyl phosphite) appears at about +9 ppm.[5][6]

Q3: What are the ideal reaction conditions for the hydrolysis of triethyl phosphite with phosphorous acid?

A3: A typical procedure involves reacting triethyl phosphite with phosphorous acid in a molar ratio of approximately 2.1:1 to 2.3:1.[2] The reaction is often carried out at a temperature of 85-95°C for several hours.[2]

Q4: What is the best way to purify the crude diethyl phosphite?

A4: Vacuum distillation is the most common method for purifying diethyl phosphite.[1] It is crucial to use a low temperature to prevent thermal decomposition.[1] For small-scale reactions or when very high purity is required, flash column chromatography can be effective.[1]

Q5: My final product contains a significant amount of ethanol. How can I remove it?

A5: Ethanol is a byproduct of the hydrolysis reaction. It can be removed during vacuum distillation as it is more volatile than diethyl phosphite.

Experimental Protocols

Synthesis of Diethyl Phosphite via Hydrolysis with Phosphorous Acid

This protocol is based on a process that yields high-purity diethyl phosphite with low acidity.[2]

Materials:

• Triethyl phosphite

• Phosphorous acid

• Diethyl phosphite (for heel)

• Nitrogen gas supply

• Reactor with heating, stirring, and temperature control

Procedure:

• Reactor Setup: Purge a clean, dry reactor with nitrogen. Add a "heel" of diethyl phosphite to the reactor.

• Reactant Addition: Add phosphorous acid to the reactor. Begin stirring and heat the mixture to approximately 80°C.

• Triethyl Phosphite Addition: Slowly add triethyl phosphite to the reactor over a period of about 30 minutes. A slight excess of triethyl phosphite (e.g., a molar ratio of 2.1:1 of triethyl phosphite to phosphorous acid) is recommended.[2]

• Reaction: During the addition, maintain the temperature between 85-86°C. After the addition is complete, raise the temperature to 95°C and continue stirring for several hours.[2]

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by ³¹P-NMR.

• Workup (if necessary): If the product has high acidity, it can be purified by vacuum distillation.

Quantitative Data Summary

Parameter	Value	Reference
Molar Ratio (Triethyl phosphite : Phosphorous acid)	2.05:1 to 2.30:1	[2]
Reaction Temperature	85 - 95 °C	[2]
Reaction Time	~5 hours	[2]
Purity of Diethyl Phosphite (with excess TEP)	>97%	[2]

Visualizations

Reaction Pathway

Caption: Hydrolysis of Triethyl Phosphite to Diethyl Phosphite.

Troubleshooting Workflow

Caption: Troubleshooting workflow for diethyl phosphite synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. US4342709A - Process for producing diethyl phosphite - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Triethyl Phosphite by Vacuum Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of triethyl phosphite (B83602) by vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude triethyl phosphite?

Common impurities in triethyl phosphite typically arise from the synthesis process and subsequent handling. These can include:

• Diethyl Phosphite: Formed from the hydrolysis of triethyl phosphite in the presence of moisture.[1]

• Triethyl Phosphate: Results from the oxidation of triethyl phosphite.[1]

• Ethanol (B145695): Residual solvent from the synthesis reaction.[1]

• Starting Materials: Unreacted phosphorus trichloride (B1173362) and ethanol may be present.

• Byproducts of Synthesis: Depending on the synthetic route, other phosphorus-containing byproducts may be present.

Q2: At what temperature should I expect triethyl phosphite to distill under vacuum?

The boiling point of triethyl phosphite is highly dependent on the pressure inside the distillation apparatus. It is crucial to have an accurate manometer to monitor the vacuum. Below is a summary of reported boiling points at various pressures.

Pressure (mmHg)	Boiling Point (°C)
760	158
16	57-58
13	51-52
10	43-44

Source: Organic Syntheses, Coll. Vol. 4, p.955 (1963); Vol. 31, p.111 (1951).[2]

Q3: How can I prevent the thermal decomposition of triethyl phosphite during distillation?

Triethyl phosphite can be susceptible to thermal decomposition at elevated temperatures.[3][4] To minimize this:

• Use a high vacuum: A lower pressure allows for distillation at a significantly lower temperature.

• Ensure even and controlled heating: Use a heating mantle with a stirrer to avoid localized overheating. Do not heat the distillation flask too rapidly.

• Minimize distillation time: Prolonged heating, even at lower temperatures, can lead to decomposition.

Q4: What are the best practices for handling and storing purified triethyl phosphite?

Triethyl phosphite is sensitive to air and moisture.[3]

• Handling: Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry place away from heat and ignition sources.[3]

Troubleshooting Guide

Issue 1: The distillation is proceeding very slowly or not at all.

• Cause: The vacuum may not be low enough, or the heating temperature may be too low.

• Solution:

  • Check the entire apparatus for leaks. Ensure all joints are properly sealed.

  • Verify the performance of your vacuum pump.

  • Slowly and carefully increase the temperature of the heating mantle.

Issue 2: The liquid in the distillation flask is bumping violently.

• Cause: Bumping is caused by the superheating of the liquid, where it heats above its boiling point without forming bubbles, leading to a sudden, violent eruption of vapor.[5] This is common in vacuum distillation.

• Solution:

  • Use a magnetic stirrer: Vigorous stirring provides nucleation sites for smooth boiling and is highly effective under vacuum.[5][6]

  • Introduce a fine capillary (ebulliator): A fine stream of air or inert gas bubbles introduced through a capillary tube can promote smooth boiling.[7]

  • Ensure gradual heating: Avoid rapid heating of the distillation flask.[8]

Issue 3: The distillate is cloudy or appears to be contaminated.

• Cause: This could be due to foaming, where the sample forms a foam that gets carried over into the condenser, or an inefficient distillation column.[5]

• Solution:

  • Control the heating: Reduce the heating rate to minimize foaming.

  • Use a larger distillation flask: Ensure the flask is no more than two-thirds full to provide headspace.

  • Check the condenser efficiency: Ensure the cooling water is flowing at an adequate rate.

  • Use a fractionating column: For separating impurities with close boiling points, a Vigreux or packed column can improve separation efficiency.

Experimental Protocol: Vacuum Distillation of Triethyl Phosphite

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• Crude triethyl phosphite

• Dry petroleum ether (b.p. 40-60°C)

• Vacuum distillation apparatus (including a round-bottom flask, distillation head with thermometer, condenser, receiving flask, and vacuum pump with a manometer)

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Inert gas source (optional)

Procedure:

• Preparation: The crude triethyl phosphite is first concentrated to remove any low-boiling solvents like petroleum ether. This is done by distillation at atmospheric pressure, keeping the bath temperature moderate.

• Apparatus Assembly: Assemble the vacuum distillation apparatus as shown in the diagram below. Ensure all glass joints are clean and lightly greased with a suitable vacuum grease. Place a magnetic stir bar in the distillation flask.

• Evacuation: Begin stirring the crude triethyl phosphite. Slowly and carefully evacuate the system using the vacuum pump.

• Heating: Once the desired pressure is reached and stable, begin to slowly heat the distillation flask using the heating mantle.

• Fraction Collection: Collect a small forerun of any remaining volatile impurities. As the temperature stabilizes at the expected boiling point for the measured pressure, switch to a clean receiving flask to collect the purified triethyl phosphite.

• Shutdown: Once the distillation is complete, remove the heating mantle and allow the apparatus to cool completely before slowly venting the system to atmospheric pressure.

Visualizations

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 4. research.polyu.edu.hk [research.polyu.edu.hk]
• 5. benchchem.com [benchchem.com]
• 6. Limitations of Using Boiling Chips and How to Boil Liquids Safely | Lab Manager [labmanager.com]
• 7. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. labsup.net [labsup.net]

Technical Support Center: Optimizing Triethyl Phosphite Reactions with Alkyl Halides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the Michaelis-Arbuzov reaction between triethyl phosphite (B83602) and alkyl halides. Find troubleshooting tips for common experimental issues and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the reaction between triethyl phosphite and an alkyl halide?

The reaction, commonly known as the Michaelis-Arbuzov reaction, proceeds via a two-step mechanism.[1][2][3][4] The first step is a nucleophilic (S_N2) attack by the phosphorus atom of the triethyl phosphite on the electrophilic carbon of the alkyl halide, which forms a triethoxyphosphonium halide intermediate.[2][3][4] In the second step, the displaced halide anion attacks one of the ethyl groups on the phosphonium (B103445) salt in another S_N2 reaction, leading to the formation of the final diethyl alkylphosphonate product and a molecule of ethyl halide.[3]

Q2: How does the reactivity of the alkyl halide influence the reaction outcome?

The structure of the alkyl halide is a critical factor for a successful reaction. The general order of reactivity is R-I > R-Br > R-Cl.[4][5] Primary alkyl halides and benzyl (B1604629) halides are highly reactive and typically provide good yields.[4][6] Secondary alkyl halides are less reactive and may lead to elimination side products.[7] Tertiary, aryl, and vinyl halides are generally unreactive under classical Michaelis-Arbuzov conditions.[4][5]

Q3: What are the typical reaction temperatures and why are they important?

Classical Michaelis-Arbuzov reactions often require elevated temperatures, commonly in the range of 120°C to 160°C, particularly when conducted without a solvent (neat).[3][8] The high temperature is necessary to promote the dealkylation of the phosphonium salt intermediate. However, excessively high temperatures can lead to side reactions and decomposition. In reactions involving α-haloketones, higher temperatures can favor the desired Arbuzov product over the competing Perkow reaction product.[3]

Q4: Can this reaction be performed at room temperature?

Yes, modern variations of the Michaelis-Arbuzov reaction allow for milder reaction conditions. The use of Lewis acid catalysts, such as zinc bromide (ZnBr₂) or indium(III) bromide (InBr₃), can facilitate the reaction at room temperature, often leading to good to excellent yields (75–93%).[9] Photoredox-catalyzed approaches have also been developed that proceed at room temperature.[2][7]

Q5: What are the most common side reactions to be aware of?

A primary concern is the potential for the ethyl halide byproduct to react with the starting triethyl phosphite, which is especially problematic if the byproduct is more reactive than the initial alkyl halide.[5][10] Using triethyl phosphite helps to mitigate this, as the resulting ethyl halides are volatile and can be removed.[5][10] Another significant side reaction is the Perkow reaction, which occurs with α-halo ketones and produces a vinyl phosphate (B84403) instead of the expected β-keto phosphonate.[3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps & Recommendations
Low or No Product Yield	Low Reactivity of Alkyl Halide: Using secondary, tertiary, aryl, or vinyl halides.[4][7]	- Switch to a more reactive halide (iodide > bromide > chloride).[4][5] - For less reactive halides, consider a catalyzed approach (e.g., with a Lewis acid) or a photoredox-mediated radical pathway.[2][9]
Steric Hindrance: Bulky groups on the phosphite or alkyl halide can impede the S_N2 reaction.[8]	- If possible, use less sterically hindered starting materials.
Reaction Not Reaching Completion: Insufficient reaction time or temperature.	- Increase the reaction time and monitor progress using TLC or ³¹P NMR.[8] - Gradually increase the reaction temperature, but be mindful of potential side reactions.
Formation of Multiple Products	Perkow Reaction: Using α-haloketone substrates.[3]	- Increase the reaction temperature, as this tends to favor the Michaelis-Arbuzov product.[3]
Reaction with Byproduct: The generated ethyl halide is reacting with the starting triethyl phosphite.[5][10]	- Use an excess of the initial alkyl halide to outcompete the byproduct. - If feasible, remove the volatile ethyl halide from the reaction mixture as it forms.[5]
Transesterification with Alcohols: If alcohols are present as impurities or reactants.[5][11]	- Ensure starting materials are dry and free of alcohol impurities. - When using alcohols as substrates (a variation of the reaction), consider using triisopropyl phosphite, as the steric hindrance of the isopropyl group can suppress unwanted side reactions.[5][10]

Quantitative Data Summary

Table 1: Effect of Alkyl Halide on Reaction Rate

Alkyl Halide	Relative Reactivity
R-I	Fastest
R-Br	Intermediate
R-Cl	Slowest
Data synthesized from qualitative descriptions in multiple sources.[4][5]

Table 2: Influence of Catalysts on Reaction Conditions

Catalyst	Temperature (°C)	Typical Yields (%)	Reference
None (Classical)	120 - 160	Variable	[3][8]
ZnBr₂	Room Temperature	75 - 93	[9]
InBr₃	Room Temperature	75 - 93	[9]
CeCl₃·7H₂O-SiO₂	40	High
PEG-600	50 - 60	>72	[5][10]

Experimental Protocols

Protocol 1: Classical Michaelis-Arbuzov Reaction (Uncatalyzed)

Materials:

• Alkyl halide (e.g., benzyl bromide), 1 equivalent

• Triethyl phosphite, 1.2 equivalents

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add the alkyl halide and triethyl phosphite.

• Under a nitrogen atmosphere, heat the reaction mixture to 150-160°C.

• Monitor the reaction's progress by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy. The reaction is generally complete within 2-4 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by vacuum distillation to remove the ethyl halide byproduct and any unreacted starting materials.

Protocol 2: Lewis Acid-Catalyzed Michaelis-Arbuzov Reaction

Materials:

• Alkyl halide (e.g., benzyl bromide), 1 mmol

• Triethyl phosphite, 1.2 mmol

• Zinc bromide (ZnBr₂), 0.2 mmol

• Dichloromethane (B109758), 5 mL

Procedure:

• Dissolve the alkyl halide in dichloromethane in a round-bottom flask.

• Add triethyl phosphite to the solution.

• Add zinc bromide to the mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 1 hour.

• Once complete, quench the reaction by adding water.

• Extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Mechanism of the Michaelis-Arbuzov reaction.

Caption: General experimental workflow for the reaction.

Caption: Troubleshooting decision tree for low yield.

References

• 1. Arbuzov Reaction [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. chinesechemsoc.org [chinesechemsoc.org]
• 8. benchchem.com [benchchem.com]
• 9. Lewis Acid-Mediated Michaelis-Arbuzov Reaction at Room Temperature: A Facile Preparation of Arylmethyl/Heteroarylmethyl Phosphonates [organic-chemistry.org]
• 10. mdpi.com [mdpi.com]
• 11. rsc.org [rsc.org]

handling and safety precautions for triethyl phosphite in the lab

Technical Support Center: Triethyl Phosphite (B83602) Handling and Safety

This guide provides essential safety information, handling procedures, and troubleshooting advice for the use of triethyl phosphite in a laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is triethyl phosphite and what are its primary hazards?

Triethyl phosphite is a colorless liquid with a strong, pungent odor used as a reagent in organic synthesis.[1] Its primary hazards are:

• Flammability: It is a combustible/flammable liquid and its vapors can form explosive mixtures with air.[2][3][4] Vapors are heavier than air and may travel to an ignition source and flash back.[3][4][5]

• Toxicity: It is harmful if swallowed and may be absorbed through the skin.[2][5][6]

• Irritation: It can cause serious eye irritation and may irritate the skin and respiratory tract.[4][5][6]

• Reactivity: It is sensitive to air and moisture and is incompatible with strong oxidizing agents, acids, and bases.[5][6][7] When heated to decomposition, it emits toxic fumes of phosphorus oxides and phosphine.[1][5][8]

Q2: What are the potential health effects of exposure to triethyl phosphite?

Exposure can lead to both acute (short-term) and chronic (long-term) health effects:

• Acute Effects: Contact can cause irritation to the skin and eyes.[5] Inhalation may irritate the nose and throat, while high exposure can lead to headache, nausea, and dizziness.[5][6]

• Chronic Effects: Prolonged or repeated exposure may cause chemical pneumonitis, with symptoms including chills, fever, chest discomfort, and shortness of breath.[5]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling triethyl phosphite?

To ensure safety, the following PPE must be worn:

• Eye Protection: Chemical safety goggles and/or a face shield are required.[2][4][6] Contact lenses should not be worn when handling this chemical.[6]

• Hand Protection: Neoprene or nitrile rubber gloves are recommended.[6] Always inspect gloves for tears or degradation before use.[2]

• Body Protection: A flame-retardant lab coat or chemical-resistant coveralls should be worn to protect the skin.[2][9]

• Respiratory Protection: All work should be conducted in a certified chemical fume hood or a well-ventilated area.[3][4][5] If ventilation is insufficient or there is a risk of inhalation, a NIOSH-approved respirator with organic vapor cartridges is necessary.[3][6]

Q4: What are the correct storage procedures for triethyl phosphite?

Proper storage is crucial to maintain chemical stability and prevent hazardous situations:

• Store in a cool, dry, well-ventilated area in tightly closed containers.[1][5][6]

• Keep away from all sources of ignition, including heat, sparks, and open flames.[2][4][5]

• The substance is air and moisture sensitive; storage under an inert atmosphere (e.g., nitrogen) is recommended.[7][9][10]

• Store separately from incompatible materials such as oxidizing agents, strong acids, strong bases, and water.[5][6][7][11]

Q5: How should I respond to a triethyl phosphite spill?

In the event of a spill, follow these emergency procedures immediately:

• Evacuate: Evacuate all non-essential personnel from the spill area.[5][8]

• Isolate: Remove all sources of ignition from the immediate area.[3][4][5]

• Ventilate: Ensure the area is well-ventilated to disperse vapors.[4][5]

• Contain: Cover the spill with a non-combustible, inert absorbent material such as sand, dry earth, or vermiculite.[4][6][8][12]

• Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a properly labeled, sealed container for hazardous waste disposal.[6][8][10][13]

• Decontaminate: Wash the spill site thoroughly once the material has been removed.[5][13]

Q6: What are the first-aid measures for triethyl phosphite exposure?

Immediate action is critical. Follow these first-aid guidelines:

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek prompt medical attention.[4][5][6]

• Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin area with plenty of soap and water.[5] Get medical advice if irritation develops or persists.[3][6]

• Inhalation: Move the victim to fresh air immediately.[4][5] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][4][5]

• Ingestion: Rinse the mouth with water.[6] If the person is conscious, have them drink one or two glasses of water or milk.[4] Never give anything by mouth to an unconscious person.[4][6] Seek immediate medical attention.[4][6]

Quantitative Safety Data

The following table summarizes key quantitative safety data for triethyl phosphite.

Property	Value	Citations
Flash Point	54 °C (129.2 °F) - Closed Cup	[4][5]
Autoignition Temperature	250 °C (482 °F)	[3][4]
Explosive Limits in Air	3.75% (Lower), 42.5% (Upper)	[3][4]
Vapor Pressure	1.95 mmHg at 20 °C (68 °F)	[1]
NFPA 704 Rating	Health: 2, Flammability: 2, Instability: 1	[5]

Experimental Protocols

Protocol: General Procedure for a Reaction Using Triethyl Phosphite (e.g., Arbuzov Reaction)

This protocol outlines the safe handling of triethyl phosphite in a typical laboratory reaction.

1. Preparation (Pre-Reaction)

• Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) for triethyl phosphite and all other reagents.[12]
• Fume Hood: Ensure the chemical fume hood is operational and certified. All handling of triethyl phosphite must occur inside the fume hood.[3][9]
• Assemble PPE: Don all required PPE, including chemical safety goggles, a flame-retardant lab coat, and nitrile gloves.[2][6]
• Prepare Spill Kit: Confirm a chemical spill kit containing inert absorbent material is readily accessible.[12]
• Inert Atmosphere: Assemble and dry all glassware. Set up the reaction apparatus to be maintained under an inert atmosphere (nitrogen or argon).
• Grounding: If transferring large quantities, ensure containers are grounded to prevent static discharge.[6][11]

2. Handling and Reaction Procedure

• Dispensing: Under the inert atmosphere, carefully measure and transfer the required volume of triethyl phosphite to the reaction vessel using a syringe or cannula.
• Addition: Add other reagents to the reaction flask as per the specific experimental procedure, maintaining the inert atmosphere.
• Heating: If the reaction requires heating, use a well-controlled heating mantle and a temperature probe. Do not use open flames.
• Monitoring: Monitor the reaction progress from a safe distance outside the fume hood sash.

3. Workup and Purification

• Quenching: Once the reaction is complete, cool the vessel to room temperature before carefully quenching the reaction mixture as required by the protocol.
• Extraction/Purification: Perform all extraction, washing, and purification steps within the fume hood.
• Waste Collection: Collect all liquid and solid waste containing triethyl phosphite or its byproducts in a designated, labeled hazardous waste container.[12] Do not pour waste down the drain.[6][12]

4. Post-Experiment

• Decontamination: Decontaminate all glassware and equipment used.
• Hygiene: Remove PPE and wash hands thoroughly with soap and water.[5][6]
• Storage: Return the triethyl phosphite container to its designated storage location, ensuring the cap is tightly sealed.[5]

Visualizations

Caption: Workflow for Safely Handling Triethyl Phosphite.

Caption: Troubleshooting Guide for Common Laboratory Incidents.

References

• 1. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. durhamtech.edu [durhamtech.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. nj.gov [nj.gov]
• 6. gelest.com [gelest.com]
• 7. fishersci.com [fishersci.com]
• 8. TRIETHYL PHOSPHITE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Registration Dossier - ECHA [echa.europa.eu]
• 10. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 11. cosmoschemicals.com [cosmoschemicals.com]
• 12. benchchem.com [benchchem.com]
• 13. Safety Guideline [chemtrack.org]

Technical Support Center: Managing Exothermic Triethyl Phosphite Reactions

Welcome to the technical support center for handling reactions involving triethyl phosphite (B83602). This resource is designed for researchers, scientists, and drug development professionals to provide essential guidance on safely managing the exothermic nature of these reactions, minimizing risks, and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with triethyl phosphite often exothermic?

A1: Triethyl phosphite is a nucleophilic organophosphorus compound.[1] Its reactions, particularly with electrophiles like alkyl halides (in the Michaelis-Arbuzov reaction) or haloketones (in the Perkow reaction), involve the formation of a stable pentavalent phosphorus P=O bond.[2][3][4] This bond formation is highly favorable and releases a significant amount of energy as heat, rendering the reactions exothermic.[5] The preparation of triethyl phosphite itself from phosphorus trichloride (B1173362) and ethanol (B145695) is also a highly exothermic process.[6]

Q2: What is a thermal runaway and why is it a critical concern?

A2: A thermal runaway is a hazardous situation that occurs when the heat generated by an exothermic reaction exceeds the rate of heat removal.[7][8] This imbalance leads to a rapid increase in the reaction temperature, which in turn accelerates the reaction rate, generating even more heat.[7] This positive feedback loop can cause a dangerous increase in pressure and temperature, potentially leading to reactor failure, explosions, and the release of toxic materials.[9] As reaction scale increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient and increasing the risk of thermal runaway.[9]

Q3: What are the primary exothermic reactions involving triethyl phosphite?

A3: The most common exothermic reactions are:

• Michaelis-Arbuzov Reaction: The reaction of triethyl phosphite with an alkyl halide to form a phosphonate.[2][10] This is a widely used method for creating C-P bonds.[11] The reaction mechanism involves the nucleophilic attack of the phosphite on the alkyl halide.[10]

• Perkow Reaction: A competing reaction to the Michaelis-Arbuzov when using haloketones, which results in the formation of a vinyl phosphate (B84403).[4]

• Reduction Reactions: Triethyl phosphite is used as a reducing agent, for example, in the reduction of hydroperoxides to alcohols or in modified Staudinger reactions.[1][12][13] These deoxygenation reactions are often exothermic.

• Oxidation: The reaction of triethyl phosphite with oxidizing agents to form triethyl phosphate can be difficult to control, especially at elevated temperatures.[6]

Q4: What are the initial signs of a potential thermal runaway?

A4: Key indicators include a rapid and unexpected rise in the internal reaction temperature that cannot be controlled by the cooling system.[9] Other signs are a sudden increase in reactor pressure, changes in the color or viscosity of the reaction mixture, and an increased rate of gas evolution. Continuous monitoring of these parameters is crucial for early detection.[9]

Q5: What general safety precautions should be taken when working with triethyl phosphite?

A5: Always handle triethyl phosphite in a well-ventilated area, preferably a fume hood.[14] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber), safety goggles, and a lab coat.[15] Keep it away from heat, sparks, and open flames, as it is a combustible liquid with a flash point of 54°C.[16][17] Ensure emergency equipment, such as a safety shower and eye wash station, is readily accessible.[15] Store in tightly closed containers in a cool, dry place away from water, acids, and strong oxidizing agents.[14][17]

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with triethyl phosphite.

Issue 1: Unexpected and Rapid Temperature Spike

• Potential Causes:

  • Reagent Addition Rate is Too High: The rate of addition of the limiting reagent (e.g., alkyl halide) is generating heat faster than the cooling system can remove it.[7]

  • Inadequate Cooling: The cooling bath temperature is too high, the coolant flow is insufficient, or the reactor has poor heat transfer characteristics.

  • Poor Mixing: Inadequate agitation can lead to localized "hot spots" where the reaction is proceeding much faster than in the bulk solution.[9]

  • Incorrect Starting Temperature: Starting the addition at a higher-than-specified temperature reduces the capacity to absorb the initial exotherm.[9]

• Recommended Actions:

  • Immediately Stop Reagent Addition: Halt the flow of all reactants to stop generating more heat.[9]

  • Maximize Cooling: Increase the cooling system to its maximum capacity.[9] This could involve lowering the set point of the circulator or adding more dry ice to an acetone (B3395972) bath.

  • Increase Agitation: Ensure the stirring is vigorous enough to maintain a homogenous mixture and temperature.

  • Initiate Emergency Quench (if necessary): If the temperature continues to rise uncontrollably, introduce a pre-chilled, inert quenching agent (e.g., a cold solvent) to dilute the reaction and absorb heat.[9]

Issue 2: Reaction is Very Slow or Stalled

• Potential Causes:

  • Low Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate. Some Arbuzov reactions require heating to initiate.[2]

  • Impure Reagents: The triethyl phosphite may have degraded, or the alkyl halide may be unreactive. The presence of amines or amine hydrochlorides can interfere with the reaction.[18]

  • Incorrect Reagent Stoichiometry: An error in the measurement of the reactants can lead to a stalled reaction.

• Recommended Actions:

  • Gradual Temperature Increase: Slowly and carefully raise the temperature of the reaction mixture while closely monitoring for any signs of an exotherm.

  • Analytical Check: Take a small aliquot from the reaction mixture and analyze it (e.g., by TLC, GC, or NMR) to check for the presence of starting materials and product.

  • Reagent Purity Check: Verify the purity of the starting materials. Triethyl phosphite can be purified by distillation if necessary.[18]

Issue 3: Significant Side Product Formation (e.g., Perkow vs. Arbuzov)

• Potential Causes:

  • Substrate Dependent: When reacting with α-haloketones, the Perkow reaction (attack at the carbonyl carbon) can compete with or dominate the Michaelis-Arbuzov reaction (attack at the carbon bearing the halogen).[4]

  • Reaction Temperature: The temperature can influence the selectivity between the two pathways.

• Recommended Actions:

  • Review Literature: Consult literature for similar substrates to determine the expected outcome and optimal conditions to favor the desired product.

  • Adjust Temperature: Experiment with running the reaction at different temperatures. Lower temperatures often favor the Arbuzov product.

  • Solvent Effects: Investigate the use of different solvents, as polarity can influence the reaction pathway.

Data Presentation

Table 1: Key Parameters for Managing Triethyl Phosphite Reactions

Parameter	Typical Range / Value	Significance & Management Notes
Reaction Temperature	0 °C to 160 °C[2][18]	Highly dependent on the specific reaction. For potent exotherms (e.g., with reactive alkyl halides), initial addition is often performed at low temperatures (0-10 °C) to control the heat release.[18] Some reactions may require heating to proceed.[19]
Reagent Addition Rate	Slow, dropwise	The rate must be controlled to match the heat removal capacity of the cooling system. Use a syringe pump for precise, slow addition.[7][9]
Stirring Speed	Vigorous	Essential to ensure uniform temperature distribution and prevent localized hot spots.[9]
Solvent Boiling Point	Varies	The solvent should be chosen so that its boiling point is well above the intended reaction temperature. It can also act as a heat sink.
Quenching Agent	Pre-chilled inert solvent	Should be readily available for emergency use to rapidly cool and dilute the reaction in case of a thermal runaway.[9]

Experimental Protocols

Example Protocol: Michaelis-Arbuzov Reaction with Diethyl (bromomethyl)phosphonate

This protocol is a general guideline and should be adapted based on laboratory-scale experiments and risk assessment.

• Reactor Preparation: Ensure a multi-necked, round-bottom flask equipped with a mechanical stirrer, thermometer, dropping funnel, and reflux condenser under an inert atmosphere (e.g., nitrogen) is clean and dry.[18]

• Initial Charge: Charge the reactor with triethyl phosphite (1.1 equivalents). If a solvent is used, add it at this stage.

• Temperature Stabilization: Cool the reactor contents to the target starting temperature (e.g., 0-5 °C) using an appropriate cooling bath (ice-salt or cryocooler).[9][18]

• Controlled Addition: Slowly add the alkyl halide (e.g., dibromomethane, 1.0 equivalent) dropwise via the dropping funnel over several hours.[9][18] The addition rate should be carefully controlled to maintain the internal temperature within a narrow range (e.g., ±2 °C of the setpoint).[9]

• Temperature Monitoring: Continuously monitor the internal temperature. If it exceeds the set limit, immediately stop the addition and allow the temperature to stabilize before resuming at a slower rate.[9]

• Reaction Completion: After the addition is complete, allow the reaction to stir at the set temperature or slowly warm to room temperature, monitoring for any delayed exotherm. Monitor reaction progress by a suitable analytical method (e.g., ³¹P NMR, GC-MS).

• Work-up: Once the reaction is deemed complete, proceed with the appropriate aqueous work-up and purification steps. Note that the work-up itself can sometimes be exothermic.

Mandatory Visualizations

Logical Relationships

Caption: A logical workflow for troubleshooting a thermal event.

Experimental Workflows

Caption: Relationship between key parameters and reaction safety.

Signaling Pathways

References

• 1. Triethyl phosphite Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Perkow reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. US3184496A - Process for the preparation and recovery of triethyl phosphite and derivatives thereof - Google Patents [patents.google.com]
• 7. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 8. mitsubishicritical.com [mitsubishicritical.com]
• 9. benchchem.com [benchchem.com]
• 10. Arbuzov Reaction [organic-chemistry.org]
• 11. jk-sci.com [jk-sci.com]
• 12. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 13. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 14. nj.gov [nj.gov]
• 15. gelest.com [gelest.com]
• 16. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. ICSC 0684 - TRIETHYL PHOSPHITE [inchem.org]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Triethyl Phosphite &amp; Strong Oxidizing Agents

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and management of triethyl phosphite (B83602), with a specific focus on its incompatibility with strong oxidizing agents.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard when mixing triethyl phosphite with strong oxidizing agents?

A1: The primary hazard is a rapid, highly exothermic, and potentially explosive reaction. Triethyl phosphite is a reducing agent and will react vigorously with strong oxidizers.[1] This can lead to a runaway reaction, where the temperature and pressure increase uncontrollably, potentially causing vessel rupture, fire, and the release of toxic fumes, such as phosphorus oxides.[2]

Q2: Which substances are considered strong oxidizing agents to be avoided with triethyl phosphite?

A2: A wide range of substances should be considered incompatible. This includes, but is not limited to, peroxides (e.g., hydrogen peroxide, benzoyl peroxide), perchlorates, chlorates, nitrates, permanganates (e.g., potassium permanganate), and halogens (e.g., chlorine, bromine).[3][4][5]

Q3: Can I use triethyl phosphite to reduce a hydroperoxide in my synthesis?

A3: Yes, triethyl phosphite is used for the reduction of hydroperoxides to alcohols.[6] However, this reaction must be performed under strictly controlled conditions. The rate of addition of the triethyl phosphite must be carefully managed, and the reaction temperature must be controlled to prevent a runaway reaction. It is crucial to follow a validated experimental protocol.

Q4: What are the signs of an impending runaway reaction?

A4: Key indicators include a sudden and unexpected rise in temperature, an increase in pressure within the reaction vessel, vigorous gas evolution, a change in the color or viscosity of the reaction mixture, and the release of fumes. It is critical to have a plan in place to address these signs immediately.

Q5: What should I do if I suspect a runaway reaction is occurring?

A5: Immediately alert personnel in the vicinity and evacuate the area. If it is safe to do so, activate emergency cooling for the reactor and stop any further addition of reagents. Do not attempt to contain a runaway reaction that is already out of control. Follow your institution's emergency procedures and contact the appropriate safety personnel.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected temperature spike during addition of an oxidizing agent.	The rate of addition of the oxidizing agent is too fast, leading to an accumulation of unreacted reagents and a rapid release of heat.	1. Immediately stop the addition of the oxidizing agent. 2. Apply emergency cooling to the reaction vessel (e.g., ice bath). 3. If the temperature continues to rise uncontrollably, follow emergency procedures for a runaway reaction.
Gas evolution is more vigorous than expected.	The reaction is proceeding too quickly, or a side reaction is occurring. The concentration of the oxidizing agent may be too high.	1. Halt the addition of all reagents. 2. Ensure adequate ventilation and that the reaction is being conducted in a fume hood. 3. Monitor the reaction temperature and pressure closely. 4. If the situation does not stabilize, prepare for an emergency shutdown.
A solid precipitate forms unexpectedly.	The product of the reaction may be insoluble in the reaction solvent at the current temperature, or an unexpected side product is forming.	1. Stop the addition of reagents. 2. Take a small, quenched aliquot for analysis if it is safe to do so. 3. Consider if the change in solubility could be due to a temperature fluctuation.
The reaction mixture has changed color unexpectedly.	This could indicate the formation of byproducts or the presence of impurities that are catalyzing an unwanted reaction.	1. Cease the addition of any reagents. 2. Carefully observe the reaction for any other signs of instability (temperature, pressure changes). 3. If the reaction appears stable, consider if the color change is indicative of the expected reaction progress under your specific conditions.

Data Presentation

Table 1: Incompatibility of Triethyl Phosphite with Common Oxidizing Agents

Oxidizing Agent	Hazard
Hydrogen Peroxide	Can form explosive mixtures. The reaction is highly exothermic.
Potassium Permanganate	Reacts violently.
Nitric Acid	Vigorous, potentially explosive reaction.
Perchlorates	Can form shock-sensitive explosive mixtures.
Halogens (Cl₂, Br₂)	Reacts vigorously.

Table 2: Recommended Parameters for Controlled Oxidation of Triethyl Phosphite

Parameter	Value	Reference
Reaction Temperature	25 - 200 °C	US Patent 3,277,217
Molar Ratio (Peroxide:Phosphite)	0.008 - 0.1	US Patent 3,277,217
Agitation	Mechanical stirring or gas bubbling	US Patent 3,277,217
Atmosphere	Inert (e.g., Nitrogen) or Oxygen/Air for oxidation	US Patent 3,277,217

Experimental Protocols

Protocol 1: Controlled Oxidation of Triethyl Phosphite to Triethyl Phosphate (B84403)

Disclaimer: This protocol is for informational purposes only and should be adapted and thoroughly risk-assessed for your specific laboratory conditions.

Objective: To safely oxidize triethyl phosphite to triethyl phosphate using a peroxide catalyst.

Materials:

• Triethyl phosphite

• Hydrogen peroxide (35% solution) or another suitable organic peroxide

• An appropriate solvent (if necessary)

• Reaction vessel equipped with a stirrer, thermometer, addition funnel, and a reflux condenser connected to an inert gas line.

• Cooling bath (e.g., ice-water bath) on standby.

Procedure:

• Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).

• Charge the reaction vessel with triethyl phosphite and any solvent.

• Begin stirring and maintain the reaction mixture at the desired initial temperature (e.g., 25 °C).

• Slowly add the peroxide catalyst dropwise from the addition funnel over a prolonged period. The rate of addition should be carefully controlled to maintain a stable reaction temperature.

• Monitor the reaction temperature continuously. If the temperature begins to rise unexpectedly, immediately stop the addition of the peroxide and apply external cooling.

• After the addition is complete, continue to stir the reaction mixture at the set temperature for a specified period to ensure the reaction goes to completion.

• Allow the reaction mixture to cool to room temperature before proceeding with workup.

Mandatory Visualizations

Caption: Incompatibility of Triethyl Phosphite with Strong Oxidizing Agents.

Caption: Controlled Oxidation Experimental Workflow.

Caption: Troubleshooting Logic for Unexpected Reactions.

References

• 1. DIETHYL PHOSPHITE AND TRIETHYL PHOSPHITE, [LIQUID] | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. TRIETHYL PHOSPHITE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 4. Incompatibility of Common Laboratory Chemicals - Lab Safety - Grand Valley State University [gvsu.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. Triethyl phosphite - Wikipedia [en.wikipedia.org]

troubleshooting low yields in phosphonate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with low yields in phosphonate (B1237965) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in phosphonate synthesis?

A1: Low yields in phosphonate synthesis can often be attributed to a few key factors:

• Substrate Reactivity: The nature of your starting materials, such as the type of alkyl halide in a Michaelis-Arbuzov reaction or the steric hindrance of the carbonyl compound in a Horner-Wadsworth-Emmons reaction, plays a critical role.[1]

• Reaction Conditions: Parameters like temperature, reaction time, and solvent choice are crucial and often need to be optimized for specific substrates.[1]

• Reagent Purity: The purity of reactants and the absence of moisture are vital, as many reagents and intermediates are sensitive to water and oxidation.

• Side Reactions: The formation of unwanted byproducts can consume starting materials and reduce the yield of the desired phosphonate.

Q2: How can I minimize side reactions in my phosphonate synthesis?

A2: Minimizing side reactions requires careful control over reaction conditions. For instance, in the Michaelis-Arbuzov reaction, a competing pathway known as the Perkow reaction can occur with α-halo ketones.[1] Running the reaction at higher temperatures can favor the desired Michaelis-Arbuzov product.[1] In the Pudovik reaction, a common side reaction is the base-catalyzed rearrangement of the α-hydroxyphosphonate product to a phosphate (B84403) ester. Using milder bases or carefully controlling the reaction time and temperature can help suppress this rearrangement.

Q3: What are the best practices for purifying phosphonates and phosphonic acids?

A3: Purification of phosphonates and their corresponding acids can be challenging due to their polarity and potential to be viscous oils. For phosphonate esters, standard silica (B1680970) gel chromatography is often effective. For phosphonic acids, which can be difficult to purify by chromatography, crystallization is a preferred method. If the acid is difficult to crystallize directly, forming a salt (e.g., with dicyclohexylamine (B1670486) or sodium) can facilitate crystallization.

Troubleshooting Guides

Michaelis-Arbuzov Reaction

Issue: Low or no product formation.

Possible Cause	Troubleshooting Steps
Low Reactivity of Alkyl Halide	The reactivity order is R-I > R-Br > R-Cl.[1][2] Primary alkyl halides and benzyl (B1604629) halides generally give good yields, while secondary halides are less reactive and tertiary, aryl, and vinyl halides are often unreactive under classical conditions.[1] Consider using a more reactive halide.
Steric Hindrance	Bulky groups on the phosphite (B83602) or alkyl halide can impede the S_N2 reaction.[3] Using less sterically hindered reagents may improve the yield.[3]
Low Reaction Temperature	The Michaelis-Arbuzov reaction often requires elevated temperatures, typically between 120°C and 160°C.[1] Insufficient heating can lead to an incomplete reaction.
Incomplete Reaction	Monitor the reaction progress using TLC or ³¹P NMR to ensure it has gone to completion. Using an excess of the more volatile trialkyl phosphite can also help drive the reaction forward.[3]
Impure Trialkyl Phosphite	Trialkyl phosphites can oxidize to phosphate esters upon exposure to air. Use freshly distilled phosphite for best results.

Data Presentation: Effect of Temperature on Michaelis-Arbuzov Reaction Yield

The following table summarizes the effect of reaction temperature on the yield of a Michaelis-Arbuzov reaction.

Entry	Temperature (°C)	Time (h)	Yield (%)
1	Room Temperature	12	62.7[1]
2	35	10	75.8[1]
3	40	8	85.3[1]
4	45	8	85.5[1]

Pudovik Reaction

Issue: Low yield of the desired α-hydroxyphosphonate or α-aminophosphonate.

Possible Cause	Troubleshooting Steps
Inactive Catalyst	If using a base catalyst, ensure it is fresh and anhydrous. Deactivated catalysts can lead to low or no product formation.
Steric Hindrance	Highly sterically hindered aldehydes or ketones may react slowly. Increasing the reaction time, elevating the temperature, or using a less sterically demanding phosphite reagent can be beneficial.
Reversible Reaction	The Pudovik reaction can be reversible. To shift the equilibrium towards the product, consider using an excess of one reactant or removing the product as it forms (e.g., through crystallization).
Inappropriate Solvent	The choice of solvent can significantly impact the reaction rate and yield. Polar aprotic solvents are generally effective. It may be necessary to screen different solvents to find the optimal one for your specific substrates.
Phospha-Brook Rearrangement	This base-catalyzed rearrangement of the α-hydroxyphosphonate product to a phosphate ester is a common side reaction. To minimize this, consider running the reaction at a lower temperature, reducing the reaction time, or using a milder base. An acidic workup can also help by neutralizing the base catalyst.

Horner-Wadsworth-Emmons (HWE) Reaction

Issue: Low yield of the alkene product.

Possible Cause	Troubleshooting Steps
Ineffective Deprotonation	The phosphonate must be fully deprotonated to form the reactive carbanion. Ensure a sufficiently strong and fresh base is used in stoichiometric amounts.
Sterically Hindered Substrates	Aldehydes are generally more reactive than ketones. For sterically hindered ketones, increasing the reaction time and/or temperature may be necessary. Phosphonate carbanions are more nucleophilic than Wittig reagents, making them more suitable for hindered ketones.
Presence of Moisture	The phosphonate carbanion is a strong base and will be quenched by water. Ensure all glassware is thoroughly dried and use anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon).
Base-Sensitive Substrates	For substrates that are sensitive to strong bases like NaH, milder conditions such as the Masamune-Roush conditions (LiCl and DBU) can be employed.[4][5]

Issue: Poor Stereoselectivity (E/Z Mixture).

Possible Cause	Troubleshooting Steps
Reaction Conditions Favoring Z-Isomer	Standard HWE conditions typically yield the more stable (E)-alkene.[4]
Optimizing for (E)-Alkene	Use of sodium or lithium-based bases generally favors the (E)-isomer. Higher reaction temperatures can also increase (E)-selectivity.[4] Bulky groups on the phosphonate can enhance (E)-selectivity as well.
Optimizing for (Z)-Alkene	The Still-Gennari modification, which uses phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) and specific base/solvent combinations (e.g., KHMDS/18-crown-6 in THF), can provide high (Z)-selectivity.[5]

Data Presentation: Comparison of Bases in the Horner-Wadsworth-Emmons Reaction

The following table summarizes the effect of different bases on the yield and stereoselectivity of a Horner-Wadsworth-Emmons reaction between triethyl phosphonoacetate and benzaldehyde (B42025).

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	E/Z Ratio
1	NaH	THF	25	1	95	>95:5
2	DBU/LiCl	Acetonitrile	25	2	92	>95:5
3	K₂CO₃	Ethanol	78	12	85	>95:5
4	KHMDS/18-crown-6	THF	-78	3	78	<5:95

Experimental Protocols

Protocol 1: Classical Michaelis-Arbuzov Synthesis of Diethyl Benzylphosphonate

This protocol describes the traditional, uncatalyzed synthesis of diethyl benzylphosphonate.

Materials:

• Benzyl bromide

• Triethyl phosphite

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine benzyl bromide (1 equivalent) and triethyl phosphite (1.2 equivalents).[3]

• Heat the reaction mixture to 150-160°C under a nitrogen atmosphere.[3]

• Monitor the reaction progress by TLC or ³¹P NMR spectroscopy. The reaction is typically complete within 2-4 hours.[3]

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by vacuum distillation to remove the ethyl bromide byproduct and any unreacted starting materials. The desired diethyl benzylphosphonate is obtained as a colorless oil.[3]

Protocol 2: Base-Catalyzed Pudovik Reaction for the Synthesis of Diethyl (hydroxy(phenyl)methyl)phosphonate

This protocol is adapted from a base-catalyzed Pudovik reaction using triethylamine (B128534).[6]

Materials:

• Benzaldehyde

• Diethyl phosphite

• Triethylamine

• Acetone (B3395972)

• n-Pentane

Procedure:

• To a 25 mL round-bottom flask, add benzaldehyde (1.0 mmol), diethyl phosphite (1.0 mmol), triethylamine (10 mol%), and a minimal amount of acetone (~0.5 mL).[6]

• Equip the flask with a reflux condenser and a magnetic stirrer.

• Heat the reaction mixture to reflux and stir for the required time (typically 1-2 hours), monitoring the reaction by TLC.[6]

• After the reaction is complete, cool the mixture to room temperature.

• Add n-pentane to the mixture and cool it to 5°C in an ice bath to induce crystallization.[6]

• Collect the precipitated solid product by filtration.

• Wash the crystals with cold n-pentane and dry under vacuum.[6]

Protocol 3: Horner-Wadsworth-Emmons Reaction using Sodium Hydride

This protocol outlines a standard procedure for the reaction of triethyl phosphonoacetate with an aldehyde using sodium hydride as the base.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Triethyl phosphonoacetate

• Aldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add NaH (1.1 equivalents) under a nitrogen atmosphere.

• Add anhydrous THF to the flask.

• Cool the mixture to 0°C and add triethyl phosphonoacetate (1.1 equivalents) dropwise.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Cool the resulting solution back to 0°C.

• Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the aldehyde.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yields in the Michaelis-Arbuzov reaction.

Caption: General experimental workflow for a base-catalyzed Pudovik reaction.

Caption: Factors influencing E/Z selectivity in the Horner-Wadsworth-Emmons reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Michaelis-Arbuzov Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Removal of Unreacted Triethyl Phosphite

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of unreacted triethyl phosphite (B83602) from a reaction mixture.

Troubleshooting Guides and FAQs

Q1: My crude product is contaminated with a significant amount of triethyl phosphite. What is the most straightforward removal method?

A1: The most appropriate method depends on the properties of your desired product, particularly its volatility and stability.

• For non-volatile products: Vacuum distillation is often the simplest and most effective method. Triethyl phosphite has a relatively low boiling point under vacuum, allowing for its selective removal.

• For heat-sensitive products: If your product is not stable to heat, even under vacuum, other methods such as chemical conversion followed by extraction or chromatography should be considered.

Q2: I tried vacuum distillation, but I'm still seeing triethyl phosphite in my product. What could be the issue?

A2: Several factors could lead to incomplete removal of triethyl phosphite by distillation:

• Insufficient Vacuum: Ensure your vacuum system is reaching the required low pressure. A higher pressure will result in a higher boiling point for triethyl phosphite, potentially overlapping with your product's decomposition temperature or volatility.

• Inefficient Fractionation: For products with boiling points close to that of triethyl phosphite, a simple distillation may not be sufficient. Using a fractionating column can improve separation.

• Co-distillation: Your product might be co-distilling with the triethyl phosphite. In such cases, alternative purification methods are recommended.

Q3: Can I use an aqueous workup to remove triethyl phosphite?

A3: Yes, an aqueous workup can be effective, especially if combined with a chemical conversion step. Triethyl phosphite itself is not very water-soluble. However, it can be converted to water-soluble byproducts.

• Oxidation to Triethyl Phosphate (B84403): Triethyl phosphite can be oxidized to triethyl phosphate, which is more polar and can be more readily separated. However, triethyl phosphate is still often soluble in organic solvents.

• Hydrolysis/Conversion to Salts: A more effective method is to convert the triethyl phosphite into a salt. This can be achieved by:

  • Oxidation with Iodine: In the presence of a base (e.g., sodium bicarbonate, pyridine), iodine will oxidize triethyl phosphite to a phosphate salt, which can then be removed by an aqueous wash.[1]

  • Base-Mediated Deprotonation: Using a strong base like potassium tert-butoxide (tBuOK) in the presence of water can deprotonate the phosphite, forming a water-soluble salt that partitions into the aqueous phase during an extraction.[1]

Q4: My product is sensitive to both heat and basic conditions. How can I purify it from triethyl phosphite?

A4: For sensitive compounds, column chromatography is a suitable method.[2][3] It is a mild technique that separates compounds based on their polarity. A slow gradient of solvents can effectively separate your product from the less polar triethyl phosphite.[2] While highly effective, be aware that this method is less scalable for large quantities of material.[2][4]

Q5: I have a large-scale reaction. What is the most practical way to remove a large excess of triethyl phosphite?

A5: For large-scale reactions, distillation is generally the most practical first step to remove the bulk of the unreacted triethyl phosphite.[5][6][7] This can be followed by a polishing step, such as an aqueous wash (if applicable) or a short column chromatography, to remove the remaining traces. For very large scales, co-distillation with a solvent like ethanol (B145695) has also been used.[8]

Data Presentation

Method	Principle	Key Parameters	Advantages	Disadvantages
Vacuum Distillation	Separation based on boiling point differences.	Boiling Point of P(OEt)₃: 158 °C (atm), 57-58 °C (16 mmHg), 48-49 °C (11 mmHg)[3][5][6]	Simple, effective for large scales, no additional reagents required.	Not suitable for volatile or heat-sensitive products.
Aqueous Extraction (with Chemical Conversion)	Conversion to a water-soluble salt followed by liquid-liquid extraction.	Reagents: I₂/base, tBuOK/water.[1]	Mild conditions (for I₂ method), effective for non-volatile products.	Requires additional reagents, may not be suitable for base-sensitive products (tBuOK method).
Column Chromatography	Separation based on polarity differences.	Stationary phase: Silica (B1680970) gel or alumina. Mobile phase: Hexane/Ethyl Acetate gradient is common.	High purity achievable, suitable for sensitive compounds.[2][3]	Less scalable, requires significant solvent volumes, can be time-consuming.[2][4]
Co-distillation	Distillation with an added solvent (e.g., ethanol) to facilitate removal.	Sufficient ethanol must be present to co-distill with the triethyl phosphite.[8]	Can be effective for large-scale removal.[8]	Requires an additional solvent, may not be suitable for all products.

Experimental Protocols

Method 1: Removal by Vacuum Distillation

• Setup: Assemble a standard distillation apparatus suitable for vacuum. Ensure all glassware is dry.

• Procedure:

  • Place the crude reaction mixture in the distillation flask.

  • Slowly apply vacuum to the system.

  • Gently heat the distillation flask using an oil bath.

  • Collect the triethyl phosphite distillate at the appropriate temperature and pressure (refer to the table above).

  • Continue the distillation until no more triethyl phosphite is collected.

  • The purified, less volatile product remains in the distillation flask.

Method 2: Removal by Oxidation and Aqueous Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate).

• Oxidation:

  • Cool the solution in an ice bath.

  • Add a solution of iodine (I₂) in the same organic solvent dropwise until a persistent brown color is observed.

  • Add a mild base, such as aqueous sodium bicarbonate or pyridine, and stir vigorously until the brown color disappears.[1]

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the organic layer to obtain the purified product.

Method 3: Removal by Column Chromatography

• Slurry Preparation: Adsorb the crude reaction mixture onto a small amount of silica gel.

• Column Packing: Pack a chromatography column with silica gel in a non-polar solvent (e.g., hexane).

• Loading: Carefully load the adsorbed crude product onto the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% hexane) to wash off non-polar impurities, including triethyl phosphite.

  • Gradually increase the polarity of the mobile phase (e.g., by adding ethyl acetate) to elute the desired product.

• Collection and Analysis: Collect fractions and analyze them (e.g., by TLC) to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: Decision workflow for selecting a purification method.

References

• 1. researchgate.net [researchgate.net]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. prepchem.com [prepchem.com]
• 8. US3184496A - Process for the preparation and recovery of triethyl phosphite and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Identifying Triethyl Phosphite Impurities by NMR

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Nuclear Magnetic Resonance (NMR) spectroscopy to identify impurities in triethyl phosphite (B83602).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in triethyl phosphite and how do they form?

A1: The most common impurities in triethyl phosphite arise from its synthesis and degradation. Key impurities include:

• Diethyl Phosphite: Forms from the hydrolysis of triethyl phosphite, often due to exposure to moisture.

• Triethyl Phosphate (B84403): Results from the oxidation of triethyl phosphite, which can occur upon exposure to air.

• Ethanol: Can be present as a residual reactant from the synthesis of triethyl phosphite or as a byproduct of hydrolysis.

• Starting Materials: Depending on the synthetic route, residual starting materials like phosphorus trichloride (B1173362) may be present, though this is less common in purified samples.

Q2: What are the characteristic ¹H and ³¹P NMR chemical shifts for triethyl phosphite and its main impurities?

A2: The chemical shifts can vary slightly based on the solvent and concentration. The following table summarizes typical chemical shifts in deuterochloroform (CDCl₃), a common NMR solvent.

Compound	Formula	¹H NMR Chemical Shift (δ, ppm) in CDCl₃	³¹P NMR Chemical Shift (δ, ppm) in CDCl₃
Triethyl Phosphite	P(OCH₂CH₃)₃	~3.9-4.1 (dq, 6H, -OCH₂-), ~1.2 (t, 9H, -CH₃)	~+139
Diethyl Phosphite	HP(O)(OCH₂CH₃)₂	~6.8 (d, 1H, P-H), ~4.1 (dq, 4H, -OCH₂-), ~1.3 (t, 6H, -CH₃)	~+7 to +8
Triethyl Phosphate	O=P(OCH₂CH₃)₃	~4.1 (dq, 6H, -OCH₂-), ~1.3 (t, 9H, -CH₃)	~-1 to -2
Ethanol	CH₃CH₂OH	~3.7 (q, 2H, -CH₂-), ~1.2 (t, 3H, -CH₃), variable (br s, 1H, -OH)	Not applicable

Q3: How can I differentiate between the ethoxy signals of triethyl phosphite and its impurities in the ¹H NMR spectrum?

A3: While the ethoxy group signals (-OCH₂- and -CH₃) of triethyl phosphite, diethyl phosphite, and triethyl phosphate overlap, you can use the following to help differentiate them:

• Integration: The relative integration of the ethoxy protons to other unique signals (like the P-H proton in diethyl phosphite) can help determine the contribution of each species.

• ³¹P-Coupling: In a high-resolution ¹H NMR spectrum, the protons on the carbons attached to the phosphorus will show coupling to the ³¹P nucleus. The coupling constants will differ for each compound.

• ²D NMR: Techniques like HSQC or HMBC can help correlate the proton signals to their respective phosphorus signals in the ³¹P NMR spectrum.

Troubleshooting Guide

Problem 1: I see a peak around +7 ppm in the ³¹P NMR spectrum of my triethyl phosphite sample.

• Possible Cause: This signal is characteristic of diethyl phosphite, which is the primary hydrolysis product of triethyl phosphite.[1]

• Troubleshooting Steps:

  • Check for Moisture: Ensure that your triethyl phosphite sample has been stored under anhydrous conditions (e.g., under an inert atmosphere like nitrogen or argon).

  • Dry NMR Solvent: Use a freshly opened or properly dried deuterated solvent for your NMR sample preparation. NMR solvents can absorb atmospheric moisture over time.

  • Handling Technique: Prepare your NMR sample in a glovebox or using Schlenk line techniques to minimize exposure to air and moisture.

Problem 2: My ³¹P NMR spectrum shows a signal near -1 ppm.

• Possible Cause: This chemical shift is indicative of triethyl phosphate, the oxidation product of triethyl phosphite.

• Troubleshooting Steps:

  • Inert Atmosphere: Handle and store triethyl phosphite under an inert atmosphere to prevent air oxidation.

  • Degas Solvent: For sensitive samples, it is advisable to degas the NMR solvent prior to use to remove dissolved oxygen.

  • Check for Peroxides: If the sample has been stored for a long time, especially in the presence of air, peroxides may have formed, which can accelerate oxidation.

Problem 3: The baseline of my ³¹P NMR spectrum is noisy, or the signal-to-noise ratio is poor.

• Possible Cause: This can be due to a low concentration of the sample, improper NMR acquisition parameters, or poor shimming of the spectrometer.

• Troubleshooting Steps:

  • Increase Concentration: If possible, prepare a more concentrated sample.

  • Optimize Acquisition Parameters:

    • Increase the number of scans to improve the signal-to-noise ratio.

    • Ensure the relaxation delay (d1) is appropriate for quantitative analysis (typically 5 times the longest T₁ of the phosphorus nuclei).

  • Improve Shimming: Carefully shim the NMR spectrometer to improve the magnetic field homogeneity.

  • Use a High-Quality NMR Tube: Scratched or poor-quality NMR tubes can negatively impact shimming and spectral quality.

Problem 4: The integration of my signals in the ³¹P NMR spectrum seems incorrect.

• Possible Cause: For quantitative analysis, it is crucial to ensure complete relaxation of the phosphorus nuclei between scans.[2] Different phosphorus environments have different relaxation times (T₁).

• Troubleshooting Steps:

  • Use a Long Relaxation Delay: Set the relaxation delay (d1) to at least 5 times the T₁ of the phosphorus nucleus with the longest relaxation time in your sample.

  • Inverse-Gated Decoupling: Use an inverse-gated decoupling pulse sequence to suppress the Nuclear Overhauser Effect (NOE), which can lead to inaccurate integration.[2]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation for Triethyl Phosphite Analysis

• Sample Handling: Due to the air and moisture sensitivity of triethyl phosphite, all handling should be performed under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

• Solvent: Use a high-purity, anhydrous deuterated solvent, such as chloroform-d (B32938) (CDCl₃), from a freshly opened ampule or a bottle stored over molecular sieves.

• Sample Preparation:

  • In a clean, dry vial under an inert atmosphere, add approximately 5-20 mg of the triethyl phosphite sample.

  • Add approximately 0.6-0.7 mL of the deuterated solvent.

  • Gently swirl the vial to dissolve the sample completely.

• Transfer to NMR Tube:

  • Using a clean, dry pipette or syringe, transfer the solution to a 5 mm NMR tube.

  • Cap the NMR tube securely. If the analysis is not immediate, consider using a J. Young valve NMR tube or sealing the cap with Parafilm.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ³¹P NMR spectrum. For quantitative results, use a pulse sequence with inverse-gated decoupling and a sufficiently long relaxation delay.

Visualizations

Caption: Formation pathways of common impurities in triethyl phosphite.

Caption: A typical workflow for the NMR analysis of triethyl phosphite.

References

• 1. researchgate.net [researchgate.net]
• 2. 31Phosphorus NMR [chem.ch.huji.ac.il]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Triethyl Phosphite and Trimethyl Phosphite for Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and drug development, trialkyl phosphites are indispensable reagents, valued for their nucleophilic character and utility in a variety of transformations. Among the most common of these are trimethyl phosphite (B83602) (TMP) and triethyl phosphite (TEP). The choice between these two reagents can significantly impact reaction rates, yields, and byproduct formation. This guide provides an objective comparison of their reactivity, supported by experimental data and detailed methodologies, to inform reagent selection in research and development.

At a Glance: Key Physicochemical and Reactivity-Influencing Properties

The reactivity of trialkyl phosphites is primarily governed by a combination of steric and electronic factors. While both trimethyl and triethyl phosphite are potent nucleophiles, subtle differences in their structure lead to distinct performance in various chemical reactions.

Property	Trimethyl Phosphite (TMP)	Triethyl Phosphite (TEP)	Impact on Reactivity
Molecular Formula	C₃H₉O₃P	C₆H₁₅O₃P	-
Molecular Weight	124.08 g/mol	166.16 g/mol	-
Boiling Point	111-112 °C	156 °C	Affects reaction conditions and byproduct removal.
Tolman Cone Angle (θ)	~107°	~109°	A measure of steric bulk. The slightly larger size of TEP can influence its approach to sterically hindered electrophiles.
π-acidity	Similar to TEP[1]	Similar to TMP[1]	Indicates comparable ability to accept electron density into P-O σ* orbitals.
Nucleophilicity	Generally considered a strong nucleophile.	Generally considered a strong nucleophile, with reactivity being context-dependent.	The balance of steric hindrance and inductive effects of the alkyl groups determines the relative nucleophilicity in a specific reaction.

Comparative Reactivity in Key Organic Reactions

The subtle interplay of steric and electronic effects means that the relative reactivity of trimethyl phosphite and triethyl phosphite is highly dependent on the specific reaction and substrate. Below is a summary of their comparative performance in several key transformations.

Reaction	General Observation	Supporting Data/Observations
Michaelis-Arbuzov Reaction	Reactivity is substrate-dependent. In reactions with perhalogenated cyclobutenes, trimethyl phosphite reacts faster. However, in other contexts, the formation of a more reactive ethyl halide byproduct from triethyl phosphite can lead to faster consumption and potential side reactions.[2]	For perhalogenated cyclobutenes, the reaction speed follows the order: CH₃ > C₂H₅ > i-C₃H₇. In Ni-catalyzed cross-coupling, the ethyl bromide formed from TEP can react with the starting phosphite, complicating the reaction.[2]
Perkow Reaction	The Perkow reaction is a common side reaction in the Michaelis-Arbuzov reaction with α-haloketones.[3][4] The ratio of Perkow to Arbuzov products is influenced by the reaction conditions and the structure of the reactants.	Computational studies on the reaction of trimethyl phosphite with chloroacetone (B47974) show that the Perkow pathway is kinetically favored in polar solvents.[5] Direct comparative kinetic data with triethyl phosphite is not readily available.
Deoxygenation Reactions	Triethyl phosphite has been observed to be more reactive than trimethyl phosphite in specific deoxygenation reactions.	In the deoxygenation of 1,2,3-triazine (B1214393) 1-oxide, triethyl phosphite is reported to be the more reactive reagent.[6]

Experimental Protocols

To facilitate reproducible research, detailed experimental methodologies are crucial. Below are representative protocols for the Michaelis-Arbuzov reaction and a general method for kinetic analysis to directly compare the reactivity of the two phosphites.

Protocol 1: Michaelis-Arbuzov Reaction with Triethyl Phosphite

This procedure is adapted from a reported synthesis of diethyl benzylphosphonate.[7]

Materials:

• Benzyl (B1604629) bromide

• Triethyl phosphite

• Anhydrous toluene (B28343) (or neat)

• Round-bottom flask with reflux condenser

• Nitrogen or Argon gas inlet

• Heating mantle or oil bath

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add benzyl bromide (1.0 equivalent).

• Add triethyl phosphite (1.1 to 1.2 equivalents).

• The reaction mixture is heated to 150-160 °C. If using a solvent like toluene, the mixture is heated to reflux.

• The reaction progress is monitored by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy. The disappearance of the triethyl phosphite signal (around +139 ppm) and the appearance of the diethyl benzylphosphonate signal indicates reaction progression.

• Upon completion (typically 2-4 hours), the reaction mixture is cooled to room temperature.

• The product, diethyl benzylphosphonate, can be purified by vacuum distillation to remove the ethyl bromide byproduct and any unreacted starting materials.

Protocol 2: Kinetic Analysis of Phosphite Reactivity by ³¹P NMR Spectroscopy

This protocol provides a framework for determining the reaction rates of trimethyl phosphite and triethyl phosphite in the Michaelis-Arbuzov reaction.

Materials:

• Alkyl halide (e.g., benzyl bromide)

• Trimethyl phosphite

• Triethyl phosphite

• Anhydrous NMR solvent (e.g., toluene-d₈)

• NMR tubes

• NMR spectrometer equipped with a variable temperature probe

Procedure:

• In a glovebox or under an inert atmosphere, prepare a stock solution of the alkyl halide in the anhydrous NMR solvent.

• Prepare separate stock solutions of trimethyl phosphite and triethyl phosphite of known concentrations in the same solvent.

• Equilibrate the NMR spectrometer probe to the desired reaction temperature (e.g., 80 °C).

• In an NMR tube, place a known volume of the alkyl halide stock solution.

• Acquire a baseline ³¹P NMR spectrum of the alkyl halide solution (if desired, though it will be silent in ³¹P NMR).

• Inject a known volume of the phosphite stock solution into the NMR tube, quickly mix, and immediately begin acquiring ³¹P NMR spectra at regular time intervals.

• The reaction can be monitored by observing the decrease in the intensity of the phosphite peak (trimethyl phosphite: ~+140 ppm; triethyl phosphite: ~+139 ppm) and the increase in the intensity of the phosphonate (B1237965) product peak.

• The relative concentrations of the reactant and product at each time point can be determined by integration of the respective peaks.

• Plot the concentration of the phosphite versus time to determine the reaction rate. This can be repeated for both phosphites under identical conditions to obtain a direct comparison of their reactivity.

Visualizing Reaction Pathways and Workflows

To further clarify the processes discussed, the following diagrams illustrate the key reaction mechanisms and the experimental workflow for kinetic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 3. Perkow reaction - Wikipedia [en.wikipedia.org]
• 4. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Triethylphosphite [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

advantages of triethyl phosphite over other phosphite esters

Triethyl phosphite (B83602) (TEP) is a versatile and widely utilized organophosphorus reagent in organic synthesis, valued for its nucleophilic and reducing properties. This guide provides a comprehensive comparison of triethyl phosphite with other common phosphite esters, such as trimethyl phosphite, triisopropyl phosphite, and triphenyl phosphite. The information presented herein, supported by experimental data and detailed protocols, is intended to assist researchers, scientists, and drug development professionals in selecting the optimal reagent for their specific applications.

Performance Comparison of Phosphite Esters

The choice of a phosphite ester in a chemical transformation is dictated by a combination of electronic and steric factors, which influence its reactivity, selectivity, and the ease of product purification. Triethyl phosphite often presents a favorable balance of these properties.

Physicochemical Properties

A summary of the key physicochemical properties of selected phosphite esters is presented in Table 1. These properties influence reaction conditions, such as temperature and solvent choice, as well as post-reaction work-up procedures.

Table 1: Physicochemical Properties of Common Phosphite Esters

Property	Triethyl Phosphite	Trimethyl Phosphite	Triisopropyl Phosphite	Triphenyl Phosphite
Formula	C₆H₁₅O₃P	C₃H₉O₃P	C₉H₂₁O₃P	C₁₈H₁₅O₃P
Molecular Weight	166.16 g/mol	124.08 g/mol	208.25 g/mol	310.28 g/mol
Boiling Point	156 °C	111-112 °C[1]	43.5 °C @ 1.0 mmHg	360 °C
Density	0.969 g/mL[2]	1.052 g/mL[1]	0.917 g/mL	1.18 g/mL @ 15.5 °C
³¹P NMR Shift (δ)	~ +139 ppm[2]	~ +140 ppm[3]	Not readily available	~ +127 ppm[3]
Refractive Index (n²⁰/D)	1.413[4]	1.408[1]	1.408	1.589

Reactivity and Applications

Triethyl phosphite is a key reagent in several name reactions, where its performance can be compared to other phosphite esters.

Michaelis-Arbuzov Reaction: This reaction is fundamental for the formation of phosphonates, which are precursors to ylides in the Horner-Wadsworth-Emmons reaction. While both triethyl phosphite and trimethyl phosphite are commonly used, the choice can influence the reaction outcome. In certain cases, the use of triisopropyl phosphite can be advantageous due to steric hindrance from the isopropyl groups, which can suppress side reactions.[5]

Horner-Wadsworth-Emmons (HWE) Reaction: The phosphonates generated from the Michaelis-Arbuzov reaction are used to synthesize alkenes with high (E)-selectivity. The structure of the phosphonate (B1237965) ester influences this selectivity. For instance, in the synthesis of (E)-α-methyl-α,β-unsaturated esters, the use of ethyl 2-(diisopropylphosphono)propionate (derived from triisopropyl phosphite) can lead to higher E-selectivity (97-98%) compared to triethyl 2-phosphonopropionate (derived from triethyl phosphite), which gives 92-94% E-selectivity with aliphatic aldehydes.[6] A key advantage of the HWE reaction over the Wittig reaction is that the phosphate (B84403) byproduct is water-soluble, simplifying purification.[7]

Deoxygenation Reactions: Triethyl phosphite is an effective deoxygenating agent. In the deoxygenation of 1,2,3-triazine (B1214393) 1-oxides, triethyl phosphite is reported to be more reactive than trimethyl phosphite.

Corey-Winter Olefin Synthesis: This reaction stereospecifically converts 1,2-diols to olefins. While trimethyl phosphite is frequently cited in the general mechanism, triethyl phosphite can also be employed.[8][9][10]

Toxicity Profile

The toxicity of phosphite esters is an important consideration for their handling and application. A comparison of the acute toxicity (LD50) of different phosphite esters is provided in Table 2.

Table 2: Acute Toxicity Data (LD50) for Selected Phosphite Esters in Rats

Phosphite Ester	Administration Route	LD50 Value (g/kg)	Reference
Triethyl Phosphite	Intragastric	4.00	[11]
Intraperitoneal	1.50	[11]
Trimethyl Phosphite	Intragastric	2.45	[11]
Intraperitoneal	2.25	[11]
Triphenyl Phosphite	Oral	> 4.0	[12]
Intraperitoneal	1.49	[13]

Based on this data, triethyl phosphite exhibits lower acute toxicity via intragastric administration compared to trimethyl phosphite.

Experimental Protocols

Detailed methodologies for key reactions involving triethyl phosphite are provided below.

Michaelis-Arbuzov Reaction: Synthesis of Diethyl Benzylphosphonate

This protocol describes the classical, uncatalyzed reaction between benzyl (B1604629) bromide and triethyl phosphite.[14]

Materials:

• Benzyl bromide

• Triethyl phosphite

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine benzyl bromide (1 equivalent) and triethyl phosphite (1.2 equivalents).

• Heat the reaction mixture to 150-160°C under a nitrogen atmosphere.

• Monitor the reaction progress by TLC or ³¹P NMR spectroscopy. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Purify the product by vacuum distillation to remove the ethyl bromide byproduct and any unreacted starting materials. The desired diethyl benzylphosphonate is obtained as a colorless oil.

Horner-Wadsworth-Emmons Reaction: Synthesis of an (E)-Alkene

This protocol outlines a general procedure for the HWE reaction using a phosphonate generated from triethyl phosphite.[15]

Materials:

• Aldehyde

• Triethyl phosphonoacetate

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride (1.1 equivalents) and anhydrous THF to create a suspension.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of triethyl phosphonoacetate (1.0 equivalent) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes, or until hydrogen evolution ceases.

• Cool the resulting ylide solution to 0 °C.

• Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the ylide solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the pure (E)-alkene.

Corey-Winter Olefin Synthesis

This protocol describes the conversion of a 1,2-diol to an alkene, often utilizing trimethyl phosphite, though triethyl phosphite can also be used.

Materials:

• 1,2-diol

• Thiocarbonyldiimidazole (TCDI)

• Toluene

• Trimethyl phosphite (or Triethyl phosphite)

• 1M HCl solution

• Ethyl acetate

Procedure:

• Formation of the cyclic thiocarbonate:

  • To a solution of the 1,2-diol (1.0 equivalent) in toluene, add thiocarbonyldiimidazole (10.0 equivalents) at room temperature.

  • Reflux the reaction mixture and stir for 48 hours.

  • Cool the reaction to room temperature, add 1M HCl solution and ethyl acetate.

  • Extract the organic phase with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to give the corresponding cyclic thiocarbonate.

• Olefination:

  • A solution of the cyclic thiocarbonate (1.0 equivalent) and trimethyl phosphite (or triethyl phosphite) is refluxed and stirred for 48 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by column chromatography to give the desired alkene.

Reaction Mechanisms and Workflows

The following diagrams illustrate the mechanisms of key reactions involving phosphite esters and a general experimental workflow.

Caption: Mechanism of the Michaelis-Arbuzov Reaction.

Caption: Mechanism of the Horner-Wadsworth-Emmons Reaction.

Caption: General Experimental Workflow for Organic Synthesis.

Conclusion

Triethyl phosphite stands out as a highly effective and versatile reagent in organic synthesis. Its advantages over other phosphite esters are nuanced and application-dependent. Key benefits include its favorable reactivity profile, often demonstrating higher reactivity than less sterically hindered counterparts like trimethyl phosphite in certain reactions. Furthermore, its physical properties, such as a higher boiling point, can be advantageous for reactions requiring elevated temperatures. From a safety perspective, it exhibits lower acute oral toxicity compared to trimethyl phosphite. While more sterically hindered phosphites like triisopropyl phosphite may offer enhanced selectivity in specific cases, triethyl phosphite frequently provides an optimal balance of reactivity, cost-effectiveness, and ease of handling, making it a preferred choice for a wide range of synthetic transformations in research and development.

References

• 1. Trimethyl phosphite | 121-45-9 [chemicalbook.com]
• 2. wanbin.sjtu.edu.cn [wanbin.sjtu.edu.cn]
• 3. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Corey–Winter olefin synthesis - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Corey-Winter_olefin_synthesis [chemeurope.com]
• 10. [Acute toxic effects of trimethyl and triethyl phosphites] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cir-safety.org [cir-safety.org]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Corey-Winter Olefination | NROChemistry [nrochemistry.com]

A Comparative Guide to Purity Assessment of Triethyl Phosphite: GC-MS vs. ³¹P NMR

For Researchers, Scientists, and Drug Development Professionals

The purity of reagents is a critical parameter in research and pharmaceutical development, directly impacting reaction yields, impurity profiles of target molecules, and ultimately, the safety and efficacy of therapeutic agents. Triethyl phosphite (B83602), a common reagent in organic synthesis, is susceptible to oxidation and hydrolysis, leading to the formation of impurities such as triethyl phosphate (B84403) and diethyl phosphite. This guide provides a comprehensive comparison of two powerful analytical techniques for assessing the purity of triethyl phosphite: Gas Chromatography-Mass Spectrometry (GC-MS) and Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy.

Methodology Comparison: At a Glance

Both GC-MS and ³¹P NMR offer robust solutions for the qualitative and quantitative analysis of triethyl phosphite and its common impurities. The choice of method often depends on the specific requirements of the analysis, such as the need for high throughput, the level of structural information required, and the availability of instrumentation.

Feature	GC-MS	³¹P NMR
Principle	Separation by volatility and polarity, followed by detection based on mass-to-charge ratio.	Detection of the ³¹P nucleus in a magnetic field, providing information on the chemical environment.
Sample Preparation	Dilution in a suitable solvent.	Dissolution in a deuterated solvent, often with an internal standard.
Selectivity	High, based on chromatographic separation and mass fragmentation patterns.	Excellent, with a wide chemical shift range minimizing signal overlap for phosphorus-containing compounds.[1]
Sensitivity	High, capable of detecting trace-level impurities.	High, due to the 100% natural abundance of the ³¹P isotope.[1][2]
Quantitative Analysis	Requires calibration with standards for each analyte.	Can be inherently quantitative, especially with the use of an internal standard.[1][3]
Structural Information	Provides mass spectral data for identification of known and unknown compounds.	Provides detailed information about the chemical environment and bonding of phosphorus atoms.
Analysis Time	Typically longer due to chromatographic run times.	Generally faster for a single sample.

Quantitative Data Summary

The following table summarizes typical performance metrics for the analysis of triethyl phosphite and its common impurities by GC-MS. Quantitative data for ³¹P NMR is often specific to the instrument and experimental setup but is generally considered to have high precision and accuracy.

Parameter	GC-MS (for Diethyl Phosphite)	³¹P NMR
Limit of Detection (LOD)	~0.008 µg/mL	Generally in the low mg to µg range, depending on the instrument and acquisition time.
Limit of Quantitation (LOQ)	0.025 µg/mL[4]	Generally in the low mg to µg range, depending on the instrument and acquisition time.
Linearity (R²)	>0.99[4]	Typically >0.99 with an internal standard.
Precision (%RSD)	<15%[4]	Generally <5% with an internal standard.

Experimental Protocols

GC-MS Analysis of Triethyl Phosphite Purity

This protocol is adapted from established methods for related organophosphorus compounds and is suitable for the separation and quantification of triethyl phosphite, triethyl phosphate, and diethyl phosphite.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the triethyl phosphite sample.

• Dilute the sample to 10 mL with a suitable solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) in a volumetric flask.

• Prepare calibration standards of triethyl phosphite, triethyl phosphate, and diethyl phosphite in the same solvent at various concentrations.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N or equivalent.

• Mass Spectrometer: Agilent 5973N or equivalent.

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 200°C at a rate of 10°C/min.

  • Hold at 200°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

3. Data Analysis:

• Identify the peaks corresponding to triethyl phosphite, triethyl phosphate, and diethyl phosphite based on their retention times and mass spectra.

• Quantify the impurities by constructing a calibration curve from the peak areas of the standards.

³¹P NMR Analysis of Triethyl Phosphite Purity

This protocol provides a direct and efficient method for the quantitative analysis of triethyl phosphite and its phosphorus-containing impurities.

1. Sample Preparation:

• Accurately weigh approximately 30-50 mg of the triethyl phosphite sample into an NMR tube.

• Add a known amount of a suitable internal standard (e.g., triphenyl phosphate) that has a distinct ³¹P chemical shift.[1]

• Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) to dissolve the sample and internal standard completely.

2. NMR Spectrometer and Acquisition Parameters:

• Spectrometer: 400 MHz NMR spectrometer or equivalent, equipped with a phosphorus probe.

• Nucleus: ³¹P.

• Acquisition Mode: Proton-decoupled.

• Pulse Angle: 30-45°.

• Relaxation Delay (d1): 5-7 times the longest T₁ of the phosphorus nuclei being quantified (typically 20-30 s for quantitative analysis).

• Number of Scans: 16-64, depending on the sample concentration.

• Spectral Width: Sufficient to cover the chemical shifts of triethyl phosphite (~139 ppm) and its expected impurities (triethyl phosphate ~ -1 ppm, diethyl phosphite ~ 7 ppm).

3. Data Analysis:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate the signals corresponding to triethyl phosphite and the internal standard.

• Calculate the purity of the triethyl phosphite by comparing the integral of its peak to the integral of the known amount of the internal standard.

Visualizations

Experimental Workflow and Data Analysis

The following diagrams illustrate the logical flow of the experimental and data analysis procedures for both GC-MS and ³¹P NMR techniques.

GC-MS Experimental Workflow

³¹P NMR Experimental Workflow

Decision Pathway for Method Selection

The choice between GC-MS and ³¹P NMR can be guided by several factors. The following decision tree illustrates a logical approach to selecting the most appropriate technique.

Method Selection Decision Tree

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journaljpri.com [journaljpri.com]

A Comparative Analysis of Triethyl Phosphite and Triethyl Phosphate as Flame Retardants

For researchers, scientists, and drug development professionals, understanding the nuances of chemical additives is paramount. This guide provides an objective comparison of triethyl phosphite (B83602) and triethyl phosphate (B84403), focusing on their efficacy and mechanisms as flame retardants, supported by experimental data.

While both organophosphorus compounds, triethyl phosphite and triethyl phosphate, are integral to various chemical processes, their roles in flame retardancy are distinctly different. Triethyl phosphate (TEP) is widely utilized as a direct flame retardant additive in a variety of polymers. In contrast, triethyl phosphite primarily serves as a reactive intermediate in the synthesis of other compounds, including the production of flame retardants. Direct comparative studies on their flame retardant performance in the same polymer systems are scarce due to their differing primary applications.

Performance and Mechanism of Action

Triethyl Phosphate (TEP): A Dual-Action Flame Retardant

Triethyl phosphate operates as a flame retardant through a combination of gas-phase and condensed-phase mechanisms, making it an effective choice for various polymers, including polyurethane foams, epoxy resins, and poly(lactic acid) composites.[1][2]

• Gas-Phase Inhibition: Upon heating, TEP decomposes to release phosphorus-containing radicals (PO•). These radicals act as scavengers in the gas phase, interrupting the chain reactions of combustion and extinguishing the flame.[3]

• Condensed-Phase Charring: In the solid phase of the burning material, TEP promotes the formation of a stable char layer. This char acts as an insulating barrier, limiting the heat transfer to the underlying material and restricting the supply of flammable gases.

• Plasticizing Effect: TEP also functions as a plasticizer, which can be beneficial in certain polymer formulations, improving processability and mechanical properties.[2]

Triethyl Phosphite: An Intermediate with Limited Direct Application in Flame Retardancy

Triethyl phosphite is a versatile chemical intermediate used in the synthesis of various organic compounds, including pesticides, pharmaceuticals, and other flame retardants. Its high reactivity makes it unsuitable for direct use as a flame retardant additive in most polymer systems. While one study has explored its use as a flame-retarding additive in the electrolyte of lithium-ion batteries, where it was shown to suppress flammability, its application in common polymers for flame retardancy is not well-documented in scientific literature.[4]

Quantitative Performance Data

The following tables summarize the available quantitative data on the flame retardant performance of Triethyl Phosphate in various polymer systems. Due to the limited application of triethyl phosphite as a direct flame retardant in polymers, comparable data is not available.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification for Polymers with Triethyl Phosphate (TEP)

Polymer System	Flame Retardant	Loading (%)	LOI (%)	UL-94 Rating	Reference
Rigid Polyurethane Foam	Triethyl Phosphate (TEP)	20 parts per hundred polyol	>21	Self-extinguishing	[1]
Poly(lactic acid) (PLA)	UiO@TEP50 (encapsulated TEP)	2	24.2	V-0
Epoxy Resin	Triethyl Phosphate (TEP) in combination with other FRs	Varies	33.2	V-0	[5]
Biobased Epoxy Resin	Melamine salt of ethyl phosphate esters	3 (P-content)	Increased by 8 V/V%	V-1	[6]

Table 2: Cone Calorimetry Data for Polymers with Triethyl Phosphate (TEP)

Polymer System	Flame Retardant	Loading (%)	Peak Heat Release Rate (pHRR) Reduction (%)	Total Heat Release (THR) Reduction (%)	Reference
Rigid Polyurethane Foam	Triethyl Phosphate (TEP)	Not Specified	Lower mean HRR and peak HRR compared to some other phosphate FRs	Not Specified	[7]
Epoxy Resin	Caged bicyclic phosphate	Not Specified	62.1	Not Specified	[8]
Polycarbonate	Various phosphorus FRs	Not Specified	Up to 31.12	Not Specified	[9]

Experimental Protocols

Below are the standardized methodologies for the key flammability tests cited in this guide.

1. Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

• Specimen: A small, vertically oriented sample of the material.

• Procedure: The specimen is placed in a glass chimney, and a mixture of oxygen and nitrogen is introduced from the bottom. The top of the specimen is ignited, and the oxygen concentration is adjusted until the flame is self-sustaining.

• Result: The LOI is expressed as the percentage of oxygen in the mixture. A higher LOI value indicates better flame retardancy.[10][11]

2. UL-94 Vertical Burn Test

The UL-94 test classifies the flammability of plastic materials based on their response to a small open flame.

• Specimen: A rectangular bar of the material held vertically.

• Procedure: A flame is applied to the bottom of the specimen for 10 seconds and then removed. The afterflame time is recorded. A second 10-second flame application is made.

• Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time, afterglow time, and whether flaming drips ignite a cotton ball placed below the specimen. V-0 is the highest rating, indicating the material self-extinguishes quickly without dripping.

3. Cone Calorimetry (ASTM E1354)

Cone calorimetry is a bench-scale test that measures the heat release rate and other combustion properties of materials under controlled fire-like conditions.

• Specimen: A 100 mm x 100 mm sample of the material.

• Procedure: The specimen is exposed to a specific level of radiant heat from a conical heater. An external igniter is used to ignite the gases produced by the decomposing material. The oxygen concentration in the exhaust gas is measured to calculate the heat release rate.

• Key Parameters Measured: Time to ignition (TTI), peak heat release rate (pHRR), total heat release (THR), and smoke production rate. Lower pHRR and THR values indicate better flame retardancy.[12][13]

Visualizing the Mechanisms and Workflows

Flame Retardancy Mechanism of Triethyl Phosphate (TEP)

Caption: Mechanism of action for Triethyl Phosphate as a flame retardant.

Experimental Workflow for Flame Retardancy Evaluation

Caption: Workflow for evaluating the flame retardancy of polymer composites.

Conclusion

Triethyl phosphate is a well-established flame retardant with a dual-action mechanism that provides effective fire protection to a range of polymeric materials. Its performance is quantifiable through standard flammability tests, and it serves as a halogen-free alternative to traditional flame retardants. Triethyl phosphite, on the other hand, is a key building block in chemical synthesis and is not typically used as a direct flame retardant additive in polymers. Therefore, a direct comparison of their flame retardant efficacy is not practical. For researchers and professionals seeking to enhance the fire safety of their materials, triethyl phosphate represents a viable and well-documented option.

References

• 1. Bio-Based Rigid Polyurethane Foams Modified with Phosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Triethyl and tributyl phosphite as flame-retarding additives in Li-ion batteries | Semantic Scholar [semanticscholar.org]
• 5. Study on Flame Retardancy Behavior of Epoxy Resin with Phosphaphenanthrene Triazine Compound and Organic Zinc Complexes Based on Phosphonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pp.bme.hu [pp.bme.hu]
• 7. researchgate.net [researchgate.net]
• 8. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 9. Making polycarbonate flame retardant: Flame retardant selection and calorimetric analyses - Beijing Institute of Technology [pure.bit.edu.cn]
• 10. jetir.org [jetir.org]
• 11. specialchem.com [specialchem.com]
• 12. tsapps.nist.gov [tsapps.nist.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Validating Triethyl Phosphite Reaction Completion

For researchers, scientists, and drug development professionals, ensuring a chemical reaction has reached completion is paramount for yield optimization, impurity profiling, and overall process efficiency. When triethyl phosphite (B83602) is used as a reactant, for instance in the common Arbuzov reaction, its disappearance and the formation of the desired phosphonate (B1237965) product must be accurately monitored. This guide provides a comparative analysis of Thin-Layer Chromatography (TLC) against other common analytical techniques—Nuclear Magnetic Resonance (NMR) Spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS)—for validating the completion of the reaction between triethyl phosphite and benzyl (B1604629) bromide to form diethyl benzylphosphonate.

Comparison of Analytical Methods

The choice of analytical method for reaction monitoring depends on factors such as speed, cost, required instrumentation, and the level of quantitative detail needed. While TLC offers a rapid and cost-effective qualitative assessment, techniques like ³¹P NMR and GC-MS provide more definitive quantitative data.

Analytical Method	Analyte	Retention Factor (Rf) / Chemical Shift (δ) / Retention Time (tR)	Visualization/Detection
Thin-Layer Chromatography (TLC)	Triethyl Phosphite	~ 0.75	Potassium Permanganate (B83412) Stain (Yellow Spot)
Benzyl Bromide	~ 0.85	UV Light (254 nm, Quenched Spot)
Diethyl Benzylphosphonate	~ 0.40	Potassium Permanganate Stain (Yellow Spot)
³¹P NMR Spectroscopy	Triethyl Phosphite	~ +139 ppm[1]	Signal Integration
Diethyl Benzylphosphonate	~ +26 ppm	Signal Integration
Gas Chromatography-Mass Spectrometry (GC-MS)	Triethyl Phosphite	~ 4.5 min	Mass Spectrum (m/z 166, 137, 109)
Benzyl Bromide	~ 5.2 min	Mass Spectrum (m/z 170, 91)
Diethyl Benzylphosphonate	~ 8.1 min	Mass Spectrum (m/z 228, 183, 155, 91)

Note: TLC Rf values and GC-MS retention times are representative and can vary based on specific experimental conditions.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below, using the Arbuzov reaction of triethyl phosphite with benzyl bromide as a case study.

Thin-Layer Chromatography (TLC)

TLC is a rapid and simple method for qualitatively monitoring the progress of a reaction by observing the disappearance of starting materials and the appearance of the product.

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• 20% Ethyl Acetate (B1210297) in Hexane (B92381) (v/v) as eluent

• Capillary tubes for spotting

• UV lamp (254 nm)

• Potassium permanganate (KMnO₄) stain solution (1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL water)

• Heat gun or hot plate

Procedure:

• Prepare the TLC Chamber: Pour the 20% ethyl acetate in hexane eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere and cover with a lid.

• Spot the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes for the triethyl phosphite starting material (SM), a co-spot (C), and the reaction mixture (RM).

• Using separate capillary tubes, apply a small spot of the triethyl phosphite starting material to the SM lane and the C lane.

• Withdraw a small aliquot of the reaction mixture and spot it onto the C lane (directly over the SM spot) and the RM lane.

• Develop the Plate: Carefully place the spotted TLC plate into the saturated developing chamber and replace the lid. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize the Plate:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the plate under a UV lamp (254 nm) to observe the benzyl bromide spot. Circle the spot with a pencil.

  • Dip the plate into the potassium permanganate stain solution and then gently heat with a heat gun. The triethyl phosphite and the diethyl benzylphosphonate product will appear as yellow-brown spots against a purple background.

• Analysis: The reaction is complete when the spots corresponding to triethyl phosphite and benzyl bromide are no longer visible in the reaction mixture lane, and a new spot for the diethyl benzylphosphonate product is prominent.

TLC workflow for reaction monitoring.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is a highly effective quantitative method for monitoring reactions involving phosphorus-containing compounds due to its wide chemical shift range and the 100% natural abundance of the ³¹P isotope.

Procedure:

• Sample Preparation: At various time points, withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture.

• Dilute the aliquot with a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire a ³¹P NMR spectrum.

• Analysis: The disappearance of the triethyl phosphite signal at approximately +139 ppm and the appearance and growth of the diethyl benzylphosphonate signal at around +26 ppm indicates the reaction is proceeding. The reaction is considered complete when the peak at +139 ppm is no longer observed. The relative integration of the product and starting material peaks can be used to determine the reaction conversion.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that separates components of a mixture and provides their mass-to-charge ratio, allowing for definitive identification and quantification.

Procedure:

• Sample Preparation: At different reaction times, take a small sample from the reaction mixture.

• Quench the reaction in the aliquot (e.g., by rapid cooling or addition of a suitable reagent).

• Dilute the quenched sample with an appropriate solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC-MS.

• Analysis: Monitor the chromatogram for the disappearance of the peaks corresponding to triethyl phosphite (tR ~ 4.5 min) and benzyl bromide (tR ~ 5.2 min), and the appearance of the diethyl benzylphosphonate peak (tR ~ 8.1 min). The reaction is complete when the reactant peaks are absent. The peak areas can be used to quantify the extent of the reaction.

Method Comparison Logic

The selection of a monitoring technique is a balance between the need for qualitative or quantitative data, available resources, and the required speed of analysis.

References

• 1. rsc.org [rsc.org]

A Spectroscopic Comparison of Triethyl Phosphite and Its Oxidation Product, Triethyl Phosphate

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic differences between triethyl phosphite (B83602) and its primary oxidation product, triethyl phosphate (B84403). This guide provides supporting experimental data and detailed protocols for analysis.

The oxidation of triethyl phosphite is a fundamental reaction in organophosphorus chemistry, yielding triethyl phosphate. This transformation from a P(III) to a P(V) species is accompanied by significant changes in the molecule's electronic and vibrational properties. These changes are readily observable through various spectroscopic techniques, including Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy. Understanding these spectroscopic signatures is crucial for reaction monitoring, quality control, and the characterization of phosphorus-containing compounds in various research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic features of triethyl phosphite and triethyl phosphate.

Table 1: Infrared (IR) Spectroscopy Data

Functional Group	Vibration Mode	Triethyl Phosphite (cm⁻¹)	Triethyl Phosphate (cm⁻¹)
P-O-C	Asymmetric Stretch	~1020-1030	~1030-1050
P-O-C	Symmetric Stretch	~720-790	Not typically prominent
P=O	Stretch	N/A	~1260-1270 [1][2]
C-H (CH₃, CH₂)	Stretch	~2880-2980	~2870-2990[1][2]
CH₂	Rocking	~725	~724-752[2]

Note: The most prominent difference in the IR spectra is the appearance of a strong P=O stretching band for triethyl phosphate.

Table 2: Raman Spectroscopy Data

Functional Group	Vibration Mode	Triethyl Phosphite (cm⁻¹)	Triethyl Phosphate (cm⁻¹)
P-O-C	Symmetric Stretch	~720-740	~720-750
P=O	Stretch	N/A	~1260-1270
C-H (CH₃, CH₂)	Stretch	~2870-2980	~2870-2990

Note: Similar to IR spectroscopy, the key differentiator in the Raman spectra is the presence of the P=O stretch in triethyl phosphate.

Table 3: NMR Spectroscopy Data

Nucleus	Parameter	Triethyl Phosphite	Triethyl Phosphate
³¹P	Chemical Shift (δ, ppm)	~+139 [3][4]	~ -1 to -2 [5]
¹H	Chemical Shift (δ, ppm)	~3.9-4.1 (m, OCH₂)	~4.0-4.2 (m, OCH₂)
~1.2-1.3 (t, CH₃)	~1.3-1.4 (t, CH₃)
¹³C	Chemical Shift (δ, ppm)	~58-59 (OCH₂)	~63-64 (OCH₂)
~16-17 (CH₃)	~15-16 (CH₃)

Note: The most significant and diagnostic difference is the dramatic upfield shift of the ³¹P NMR signal upon oxidation.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Oxidation of Triethyl Phosphite

Objective: To oxidize triethyl phosphite to triethyl phosphate for comparative spectroscopic analysis.

Materials:

• Triethyl phosphite

• 30% Hydrogen peroxide (H₂O₂)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a stir bar and placed in an ice bath, dissolve triethyl phosphite in dichloromethane.

• Slowly add a stoichiometric amount of 30% hydrogen peroxide to the solution via a dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium sulfite (B76179) solution to quench any unreacted peroxide, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield triethyl phosphate.

• Confirm the product's identity and purity using the spectroscopic methods outlined below.

Spectroscopic Analysis

a) Infrared (IR) Spectroscopy

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A drop of the neat liquid sample (triethyl phosphite or triethyl phosphate) is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film.

• Data Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Record the sample spectrum from approximately 4000 to 400 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

b) Raman Spectroscopy

• Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Sample Preparation: The liquid sample is placed in a glass vial or a capillary tube.

• Data Acquisition:

  • The laser is focused on the sample.

  • The scattered light is collected and analyzed.

  • The spectrum is typically recorded over a Raman shift range of 200 to 3500 cm⁻¹.

c) Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation:

  • For ¹H and ¹³C NMR, dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • For ³¹P NMR, a similar preparation is used. An external standard (e.g., 85% H₃PO₄) may be used for referencing.

• Data Acquisition:

  • Acquire ¹H, ¹³C, and ³¹P NMR spectra according to standard instrument parameters.

  • Process the data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra. Chemical shifts are reported in parts per million (ppm).

Visualizations

Logical Relationship of Oxidation

The following diagram illustrates the simple oxidation of triethyl phosphite to triethyl phosphate.

Oxidation of Triethyl Phosphite.

Experimental Workflow

This diagram outlines the general workflow for the spectroscopic comparison.

Experimental workflow for spectroscopic comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Triethyl phosphite - Wikipedia [en.wikipedia.org]
• 4. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]
• 5. researchgate.net [researchgate.net]

assessing the efficacy of different bases in triethyl phosphite synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of triethyl phosphite (B83602), a versatile reagent in organic synthesis and a ligand in organometallic chemistry, is commonly achieved through the reaction of phosphorus trichloride (B1173362) (PCl₃) with ethanol (B145695). A critical component of this synthesis is the choice of base, which acts as a hydrogen chloride (HCl) scavenger. The selection of the base significantly impacts the reaction's yield, purity of the final product, and the ease of workup. This guide provides an objective comparison of different bases used in this process, supported by experimental data.

Comparison of Base Performance in Triethyl phosphite Synthesis

The efficacy of various bases in the synthesis of triethyl phosphite is summarized in the table below. The data is compiled from various sources and provides a quantitative comparison of product yield and purity.

Base	Molar Ratio (Base:PCl₃)	Solvent	Yield (%)	Purity (%)	Key Observations
Ammonia (B1221849)	Not specified	Benzene	~80%	~98%	A common and inexpensive base. However, side reactions and hydrolysis during workup can lower the yield.[1]
Diethylaniline	3:1	Petroleum Ether	83% (up to 86-90% with solvent recycle)	Not specified	The resulting diethylaniline hydrochloride salt is easily filtered and non-hygroscopic, simplifying the workup process.[2]
Triethylamine (B128534)	Not specified	Benzene	98%	>99%	Offers a significantly higher yield and purity. The triethylamine hydrochloride byproduct can be fully recycled.[1]

Experimental Protocols

Below is a detailed methodology for the synthesis of triethyl phosphite using diethylaniline as the base, adapted from a standard laboratory procedure.[2] This protocol can be adapted for other tertiary amine bases.

Synthesis of Triethyl Phosphite Using Diethylaniline

Materials:

• Phosphorus trichloride (1 mole)

• Absolute ethanol (3 moles)

• Freshly distilled diethylaniline (3 moles)

• Dry petroleum ether (b.p. 40-60°C)

Procedure:

• A solution of absolute ethanol and diethylaniline in dry petroleum ether is prepared in a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• The flask is cooled in a cold-water bath.

• A solution of phosphorus trichloride in dry petroleum ether is added dropwise from the dropping funnel with vigorous stirring. The rate of addition is controlled to maintain a gentle reflux.

• After the addition is complete (approximately 30 minutes), the reaction mixture is heated under gentle reflux for about 1 hour with continuous stirring.

• The mixture, containing a precipitate of diethylaniline hydrochloride, is then cooled.

• The precipitate is removed by suction filtration through a sintered-glass funnel. The filter cake is washed with several portions of dry petroleum ether.

• The filtrate and washings are combined and concentrated by distillation to remove the petroleum ether.

• The residue is then distilled under reduced pressure to yield pure triethyl phosphite. The product is collected at 57–58°C/16 mmHg.[2]

Reaction Mechanism and Experimental Workflow

The synthesis of triethyl phosphite proceeds through a series of nucleophilic substitution reactions where the ethoxide ion displaces the chloride ions on the phosphorus trichloride. The tertiary amine base plays a crucial role in deprotonating the ethanol to form the more nucleophilic ethoxide and in neutralizing the HCl produced in each step.

A generalized experimental workflow for triethyl phosphite synthesis.

The reaction mechanism involves the stepwise substitution of chloride ions on phosphorus trichloride by ethoxide groups. The base facilitates this process by neutralizing the generated HCl.

Stepwise substitution mechanism in triethyl phosphite synthesis.

Conclusion

The choice of base is a critical parameter in the synthesis of triethyl phosphite. While ammonia is a cost-effective option, it may result in lower yields. Diethylaniline offers a good yield and a simplified workup due to the physical properties of its hydrochloride salt.[2] However, for achieving the highest yields and purity, triethylamine appears to be the most effective base, with the added benefit of a recyclable byproduct.[1] Researchers should consider these factors—yield, purity, cost, and ease of handling—when selecting a base for their specific application.

References

• 1. CN1724546A - Production method of triethyl phosphite - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

A Comparative Cost-Benefit Analysis of Triethyl Phosphite in Industrial Processes

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Industrial Applications, Performance, and Economic Viability of Triethyl Phosphite (B83602) and Its Alternatives.

Triethyl phosphite (TEP), a versatile organophosphorus compound, serves as a crucial reagent and intermediate in a multitude of industrial processes, ranging from polymer stabilization and flame retardant synthesis to its role as a reducing agent in fine chemical production. This guide offers a comprehensive cost-benefit analysis of triethyl phosphite, presenting a comparative overview of its performance against common alternatives, supported by available experimental data and detailed methodologies.

Triethyl Phosphite at a Glance: Key Industrial Roles

Triethyl phosphite is primarily utilized in the following industrial applications:

• Polymer and Plastics Industry: It functions as a secondary antioxidant and stabilizer, particularly in PVC and polyolefins, to improve thermal stability and prevent discoloration during high-temperature processing.[1][2][3]

• Flame Retardants: TEP is a key intermediate in the synthesis of various organophosphorus flame retardants.

• Organic Synthesis: It is employed as a reducing agent in various chemical transformations and as a precursor in the production of pesticides and pharmaceuticals.[1][4]

Cost Analysis: A Market Snapshot

The economic viability of an industrial chemical is a critical factor in its selection. The table below provides an approximate cost comparison between triethyl phosphite and some of its common alternatives. It is important to note that prices can fluctuate based on supplier, purity, and order volume.

Chemical	Typical Application	Approximate Price (USD/kg)
Triethyl Phosphite	Polymer Stabilizer, Reducing Agent, Intermediate	$10 - $20
Tris(2,4-di-tert-butylphenyl) phosphite (e.g., Irgafos® 168)	High-Performance Polymer Stabilizer	$22 - $104
Triphenyl Phosphite	Polymer Stabilizer, Intermediate	$10 - $20
Diethyl Phosphite	Intermediate, Reagent	~$1.70 (Industrial Grade)
Organotin Stabilizers (e.g., Methyl Tin Mercaptide)	Primary PVC Stabilizer	Varies significantly based on tin content and formulation
Sodium Borohydride (B1222165)	Reducing Agent	Varies significantly based on grade and formulation

Performance Comparison in Key Industrial Applications

The selection of triethyl phosphite or its alternatives is dictated by the specific performance requirements of the industrial process. This section provides a comparative analysis of their efficacy in major applications.

Polymer Stabilization

In the stabilization of polymers like PVC and polyolefins, phosphite esters act as secondary antioxidants, primarily by decomposing hydroperoxides that are formed during thermo-oxidative degradation.[1][5]

Key Performance Metrics:

• Oxidative Induction Time (OIT): A measure of a material's resistance to oxidation at an elevated temperature. A longer OIT indicates better thermal stability.

• Yellowness Index (YI): Quantifies the degree of yellowing in a plastic, a common sign of degradation. A lower YI is desirable.

• Melt Flow Index (MFI): Indicates the ease of flow of a molten polymer. A stable MFI after processing suggests less degradation.

Comparative Performance Data:

Stabilizer System	Polymer	OIT (minutes) at 200°C	Yellowness Index (YI) after Thermal Aging	Melt Flow Index (MFI) Stability	Hydrolytic Stability
Triethyl Phosphite (Alkyl Phosphite)	Polypropylene/Polyethylene	Shorter	Moderate	Moderate	Lower
Tris(2,4-di-tert-butylphenyl) phosphite (Hindered Aryl Phosphite)	Polypropylene/Polyethylene	13[6]	Low	High	Higher[7][8]
Triphenyl Phosphite (Aryl Phosphite)	PVC/Polyolefins	Longer than Alkyl Phosphites	Low	Good	Higher than Alkyl Phosphites[7][8]
Organotin Stabilizers	PVC	Not directly comparable	Very Low (initially)[9]	Excellent	Not applicable

Discussion:

Aryl phosphites, such as Tris(2,4-di-tert-butylphenyl) phosphite (Irgafos® 168) and triphenyl phosphite, generally exhibit superior hydrolytic and thermal stability compared to alkyl phosphites like triethyl phosphite.[7][8] This is attributed to the steric hindrance and electronic effects of the aromatic rings.[10] While triethyl phosphite can be effective, particularly in synergy with other stabilizers, its lower hydrolytic stability can be a drawback in humid environments.[8] For high-performance applications requiring excellent color stability and long-term heat aging, hindered aryl phosphites are often the preferred, albeit more expensive, choice. In PVC stabilization, organotin compounds are highly effective primary stabilizers, though phosphites like triphenyl phosphite are used as co-stabilizers to chelate metal chlorides and improve clarity.[1][2]

Reducing Agent in Organic Synthesis

Triethyl phosphite is a versatile reducing agent, for instance, in the conversion of hydroperoxides to alcohols.[11] A common alternative for the reduction of aldehydes and ketones is sodium borohydride.

Comparative Performance Data (Illustrative Example: Reduction of an Aromatic Aldehyde):

Reducing Agent	Typical Reaction Conditions	Yield (%)	Cost-Effectiveness	Safety/Handling
Triethyl Phosphite	Higher temperatures may be required	Generally moderate to high, substrate-dependent	Moderate	Flammable liquid, pungent odor
Sodium Borohydride	Often at room temperature in protic solvents	High (typically 70-92% for aromatic aldehydes to alcohols)[12]	Generally cost-effective for this application	Flammable solid, reacts with water

Discussion:

Sodium borohydride is a more common and often more efficient reagent for the straightforward reduction of aldehydes and ketones to alcohols.[13] Triethyl phosphite's application as a reducing agent is more specialized, often utilized when other functional groups in the molecule might be sensitive to hydride reagents or for specific transformations like the Perkow reaction.[11] The choice between the two depends on the specific substrate, desired selectivity, and overall process economics.

Experimental Protocols

To facilitate further research and direct comparison, this section details the methodologies for key experiments cited in the evaluation of stabilizer performance.

Experimental Workflow for Evaluating Polymer Stabilizer Performance

Caption: General workflow for evaluating the performance of polymer stabilizers.

1. Oxidative Induction Time (OIT) Measurement (ASTM D3895):

• Objective: To determine the thermal stability of a stabilized polymer.

• Apparatus: Differential Scanning Calorimeter (DSC).

• Procedure:

  • A small sample (5-10 mg) of the stabilized polymer is placed in an aluminum pan.

  • The sample is heated to a specified isothermal temperature (e.g., 200°C) under a nitrogen atmosphere.

  • Once the temperature is stable, the atmosphere is switched to oxygen.

  • The time from the introduction of oxygen until the onset of the exothermic oxidation peak is recorded as the OIT.[14]

2. Yellowness Index (YI) Measurement (ASTM E313):

• Objective: To quantify the color stability of a polymer after thermal aging.

• Apparatus: Spectrophotometer or colorimeter.

• Procedure:

  • Test plaques of a standardized thickness are prepared.

  • The initial color of the plaques is measured to determine the baseline YI.

  • The plaques are subjected to thermal aging in an oven at a specified temperature and for various durations.

  • The YI of the aged plaques is measured at intervals. A lower change in YI indicates better color stability.[8]

3. Hydrolytic Stability Test for Phosphite Stabilizers:

• Objective: To assess the resistance of a phosphite stabilizer to degradation by moisture.

• Apparatus: Climate chamber, NMR spectrometer.

• Procedure:

  • The phosphite stabilizer is exposed to controlled conditions of elevated temperature and humidity (e.g., 80°C and 75% relative humidity).

  • Samples are taken at regular intervals.

  • The degree of hydrolysis is quantified by monitoring the disappearance of the phosphite peak and the appearance of hydrolysis product peaks using ³¹P-NMR spectroscopy.[8][15]

Signaling Pathways and Logical Relationships

Mechanism of Action of Phosphite Stabilizers in Polymers

Caption: Simplified pathway of polymer degradation and the intervention of triethyl phosphite.

Conclusion

Triethyl phosphite is a cost-effective and versatile chemical with broad industrial applications. In polymer stabilization, while it offers moderate performance, its lower hydrolytic and thermal stability compared to more expensive aryl phosphites may limit its use in high-performance applications. As a reducing agent, its utility is more specialized compared to common reagents like sodium borohydride. The choice of using triethyl phosphite versus its alternatives necessitates a careful evaluation of the specific process requirements, desired performance characteristics, and overall economic considerations. For applications where cost is a primary driver and performance requirements are less stringent, triethyl phosphite remains a viable option. However, for applications demanding high stability and durability, the higher initial cost of alternatives like hindered aryl phosphites can be justified by improved product quality and longevity.

References

• 1. kanademy.com [kanademy.com]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Phosphites | Process Stabilizers for Plastics | amfine.com [amfine.com]
• 6. mdpi.com [mdpi.com]
• 7. gzbaisha.com [gzbaisha.com]
• 8. Controlled and Accelerated Hydrolysis of Polylactide (PLA) through Pentaerythritol Phosphites with Acid Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural and thermal stabilizations of PVC and wood/PVC composites by metal stearates and organotin :: BioResources [bioresources.cnr.ncsu.edu]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. Ester - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Triethyl Phosphite: An Essential Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Triethyl phosphite (B83602), a versatile reagent in organic synthesis, requires careful handling due to its hazardous properties. This guide provides essential, immediate safety and logistical information, including a detailed operational plan for its proper disposal.

Triethyl phosphite is a flammable liquid and vapor that is harmful if swallowed and may cause an allergic skin reaction. It is also harmful to aquatic life with long-lasting effects.[1] Adherence to strict disposal protocols is therefore mandatory to mitigate these risks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for triethyl phosphite and to be equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Summary

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., neoprene or nitrile rubber).[2]	To prevent skin contact, as triethyl phosphite can be absorbed through the skin and cause sensitization.[3]
Eye Protection	Chemical goggles and a face shield.	To protect against splashes and vapors which are irritating to the eyes.[2][4]
Skin and Body	Lab coat or chemical-resistant apron; full protective suit for large quantities.	To prevent contamination of personal clothing.
Respiratory	Use in a certified chemical fume hood. For situations with potential for inhalation, use a NIOSH-certified respirator with an organic vapor/acid gas cartridge.[2]	To avoid inhalation of vapors, which can irritate the respiratory tract.[3]

All handling and disposal procedures should be conducted within a well-ventilated chemical fume hood.[2] An emergency eyewash station and safety shower must be readily accessible.[2]

Operational Disposal Plan

There are two primary routes for the disposal of triethyl phosphite: collection for professional disposal by a licensed contractor and in-laboratory neutralization of small quantities. The preferred and most common method is through a licensed waste disposal company.

1. Collection for Professional Disposal (Preferred Method)

This method is recommended for all quantities of triethyl phosphite waste and is the standard procedure in most research institutions.

• Segregation and Storage :

  • Store waste triethyl phosphite in a designated, properly labeled, and sealed container. The container should be compatible with the chemical; borosilicate glass is a suitable option.

  • Do not mix triethyl phosphite with other waste streams, particularly oxidizing agents or strong bases with which it is incompatible.[3]

  • Keep the waste container in a cool, dry, and well-ventilated "Satellite Accumulation Area" (SAA) away from sources of ignition.[3]

• Labeling :

  • Clearly label the waste container with "Hazardous Waste," "Triethyl Phosphite," and the associated hazard symbols (e.g., flammable, irritant).

• Arranging for Pickup :

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the collection of the hazardous waste by a licensed disposal company.

  • The primary industrial disposal method is chemical incineration in a facility equipped with an afterburner and scrubber.[1]

2. In-Laboratory Neutralization (For Small Quantities Only)

For very small quantities, chemical neutralization through hydrolysis can be performed by trained personnel. Triethyl phosphite hydrolyzes to form diethyl phosphite and ethanol. This reaction is rapid under acidic conditions and can also be achieved under alkaline conditions.[1]

Experimental Protocol: In-Laboratory Hydrolysis of Small Quantities of Triethyl Phosphite Waste

WARNING: This procedure should only be performed by trained personnel in a certified chemical fume hood while wearing all required PPE. The reaction can be exothermic.

Method A: Acidic Hydrolysis

This method takes advantage of the rapid hydrolysis of triethyl phosphite at a low pH.[1]

• Materials :

  • Small quantity of triethyl phosphite waste (<50 mL).

  • 1M Hydrochloric Acid (HCl).

  • Large beaker (at least 10 times the volume of the waste).

  • Stir plate and magnetic stir bar.

  • Ice bath.

  • pH paper or pH meter.

  • Sodium bicarbonate or other suitable base for neutralization.

• Procedure :

  • Place the beaker in an ice bath on the stir plate within the fume hood.

  • Add a volume of 1M HCl to the beaker that is at least 10 times the volume of the triethyl phosphite waste. Begin stirring.

  • Slowly, dropwise, add the triethyl phosphite waste to the stirring acidic solution. The immediate hydrolysis should occur.[1] Monitor for any temperature increase.

  • After the addition is complete, allow the solution to stir for at least 1 hour to ensure the reaction is complete.

  • Slowly add sodium bicarbonate to neutralize the solution to a pH between 6 and 8. Be cautious as this will generate CO2 gas.

  • The resulting neutralized aqueous solution can typically be disposed of down the sanitary sewer with copious amounts of water, in accordance with local regulations.

Method B: Alkaline Hydrolysis

This method is an adaptation of a general procedure for organophosphate disposal.[5]

• Materials :

  • Small quantity of triethyl phosphite waste (<50 mL).

  • 10M Sodium Hydroxide (NaOH). Caution: Highly corrosive.

  • Large borosilicate glass container with a magnetic stir bar.

  • Stir plate.

  • Hydrochloric acid (HCl) for neutralization.

  • pH paper or pH meter.

• Procedure :

  • Place the triethyl phosphite waste in the glass container with a magnetic stir bar inside a chemical fume hood.

  • While stirring, slowly add the 10M NaOH solution. An exothermic reaction may occur.

  • Loosely cover the container and allow the solution to stir at room temperature for 24 hours to ensure complete hydrolysis.[5]

  • After 24 hours, slowly neutralize the solution by adding HCl until the pH is between 6 and 8.[5] This will also be exothermic.

  • Transfer the final neutralized solution to a designated aqueous waste container for disposal through your institution's EHS office.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. gelest.com [gelest.com]
• 3. nj.gov [nj.gov]
• 4. 7.1.1 General Neutralization Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 5. benchchem.com [benchchem.com]

Safeguarding Your Research: A Guide to Handling Triethyl Phosphite

Triethyl phosphite (B83602) is a flammable liquid that is harmful if swallowed and can cause skin and eye irritation.[1][2][3][4] Adherence to strict safety protocols is essential to mitigate risks in a laboratory setting. This guide provides immediate safety, handling, and disposal information for researchers, scientists, and drug development professionals.

Essential Personal Protective Equipment (PPE)

When handling Triethyl phosphite, a comprehensive approach to personal safety is critical. The following table summarizes the required PPE.

Protection Type	Specification	Source
Eye Protection	Chemical safety goggles or a face shield.[2] Contact lenses should not be worn.[1]	[1][2][4]
Hand Protection	Neoprene or nitrile rubber gloves.[1] Gloves must be inspected before use and disposed of properly after.[2]	[1][2][4]
Body Protection	Wear suitable protective clothing to prevent skin exposure.[1][3] A complete suit protecting against chemicals or flame-retardant antistatic clothing is recommended.[2]	[1][2][3]
Respiratory Protection	A NIOSH-certified combination organic vapor/acid gas (yellow cartridge) respirator or a type ABEK (EN 14387) respirator is recommended where exposure through inhalation may occur.[1][2]	[1][2]

Engineering Controls and Laboratory Setup

Proper laboratory setup is the first line of defense against chemical exposure.

• Ventilation : Always handle Triethyl phosphite in a well-ventilated area.[1] Use local exhaust ventilation to control the release of vapors.[3][5]

• Safety Equipment : Emergency eye wash fountains and safety showers must be immediately accessible in the work area.[1][4][5]

• Ignition Sources : Use explosion-proof electrical and ventilating equipment.[1][6] All sources of ignition, such as sparks, open flames, and hot surfaces, are prohibited where the chemical is handled or stored.[1][2][5]

Operational Plan: Handling Triethyl Phosphite

This step-by-step guide details the procedures for safe handling, from preparation through disposal.

Step 1: Preparation and Pre-Handling Checks

• Training : Ensure you are fully trained on the proper handling and storage of Triethyl phosphite before beginning work.[5]

• Area Inspection : Confirm the work area is clean, well-ventilated, and free of ignition sources.[5]

• Equipment Check : Verify that safety showers and eyewash stations are operational.[1][4]

• PPE : Put on all required personal protective equipment as specified in the table above.[1]

• Grounding : Ground and bond the container and receiving equipment to prevent static discharge.[1][6]

Step 2: Handling the Chemical

• Tool Selection : Use only non-sparking tools when opening or handling containers.[1][4][6]

• Chemical Transfer : Avoid all eye and skin contact and do not breathe in vapor or mist.[1] Where possible, use an automated system to pump the liquid from storage to process containers.[5]

• Container Management : Keep the container tightly closed when not in use.[1][2][6]

Step 3: Post-Handling and Decontamination

• Hygiene : After handling, wash hands and other exposed areas thoroughly with mild soap and water.[1][2] Do not eat, drink, or smoke in the work area.[5]

• Clothing : Remove and wash any contaminated clothing before reuse.[1][4]

• Glove Removal : Use the proper glove removal technique without touching the glove's outer surface to avoid skin contact.[2]

Emergency and Disposal Protocols

Accidental Release Measures

• Evacuate : Evacuate all non-essential personnel from the spill area.[1][4]

• Remove Ignition Sources : Immediately shut off all sources of ignition.[1][4]

• Containment : Contain the spill using dikes or inert absorbent materials like sand, earth, vermiculite, or soda ash.[1][3][4]

• Cleanup : Wearing appropriate PPE, use non-sparking tools to collect the absorbed material and place it into a suitable, covered container for disposal.[1][3][4]

• Ventilate : Ventilate the area and wash the spill site after the material has been removed.[4][5]

First-Aid Procedures

• Eye Contact : Immediately flush the eyes with water for at least 15 minutes, removing contact lenses if possible. Seek medical attention.[1][3]

• Skin Contact : Remove contaminated clothing and wash the affected skin with plenty of soap and water.[1] Get medical advice if irritation occurs.[1][2]

• Inhalation : Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek medical advice.[1][3]

• Ingestion : Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention.[1][2][3]

Storage and Disposal Plan

• Storage : Store containers in a cool, dry, and well-ventilated area, keeping them tightly closed.[1][5] Store away from incompatible materials such as alkalis, moisture, and oxidizing agents.[1][5]

• Disposal : Triethyl phosphite may be incinerated.[1] All waste must be disposed of in a safe manner according to local, state, and federal regulations at a licensed waste disposal facility.[1][5] Do not dispose of waste into the sewer system.[1]

Caption: Workflow for safely handling Triethyl phosphite.

References

• 1. gelest.com [gelest.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Safety Guideline [chemtrack.org]
• 5. nj.gov [nj.gov]
• 6. cosmoschemicals.com [cosmoschemicals.com]